2-Methyl-2-(2-naphthyloxy)propanoic acid

• CAS: 7756-78-7

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Methyl-2-(2-naphthyloxy)propanoic acid: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-2-(2-naphthyloxy)propanoic acid is a carboxylic acid derivative belonging to the class of aryloxyalkanoic acids. This class of compounds has garnered significant interest in medicinal chemistry due to the diverse biological activities exhibited by its members. The structure, characterized by a naphthyloxy group linked to a propanoic acid moiety via an ether bond at the alpha-carbon, bestows upon it specific physicochemical properties that are pivotal to its potential applications, particularly in the realm of drug discovery and development. This guide provides a comprehensive overview of the chemical properties, a detailed synthesis protocol, and an exploration of the potential applications of 2-Methyl-2-(2-naphthyloxy)propanoic acid, grounded in established scientific principles and supported by relevant literature.

Chemical Identity and Physicochemical Properties

2-Methyl-2-(2-naphthyloxy)propanoic acid, with the molecular formula C₁₄H₁₄O₃, possesses a well-defined structure that dictates its chemical behavior. The molecule integrates a bulky, hydrophobic naphthyl ring with a hydrophilic carboxylic acid group, rendering it amphipathic.

Table 1: Physicochemical Properties of 2-Methyl-2-(2-naphthyloxy)propanoic acid

Property	Value	Source
Molecular Formula	C₁₄H₁₄O₃	PubChem
Molecular Weight	230.26 g/mol	PubChem
Predicted XlogP	3.7	PubChem
Physical Form	Solid (predicted)	Analogous compounds
Melting Point	127-130 °C (for 1-naphthyloxy isomer)	ChemicalBook[1]
Boiling Point	392.8±15.0 °C (Predicted)	ChemicalBook[1]

The predicted octanol-water partition coefficient (XlogP) of 3.7 suggests a significant lipophilic character, which would influence its membrane permeability and interaction with biological targets. The melting point of the isomeric 2-methyl-2-(1-naphthyloxy)propanoic acid is reported to be in the range of 127-130 °C, and it is anticipated that the 2-naphthyloxy isomer would exhibit a similar melting point. Solubility is expected to be low in water and higher in organic solvents such as alcohols, ethers, and chlorinated hydrocarbons, a characteristic typical of aryloxypropanoic acids.

Synthesis of 2-Methyl-2-(2-naphthyloxy)propanoic acid: A Step-by-Step Protocol

The synthesis of 2-Methyl-2-(2-naphthyloxy)propanoic acid can be efficiently achieved via the Williamson ether synthesis, a robust and widely used method for preparing ethers. This reaction involves the nucleophilic substitution of a halide by an alkoxide. In this specific synthesis, the sodium salt of 2-naphthol acts as the nucleophile, attacking ethyl 2-bromo-2-methylpropionate, followed by hydrolysis of the resulting ester to yield the desired carboxylic acid.

Experimental Protocol: Williamson Ether Synthesis and Subsequent Hydrolysis

Step 1: Formation of the Sodium 2-Naphthoxide

• To a solution of 2-naphthol (1 equivalent) in a suitable anhydrous solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF), add sodium hydride (NaH, 1.1 equivalents) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Stir the mixture at room temperature for 30-60 minutes, or until the evolution of hydrogen gas ceases, indicating the complete formation of the sodium 2-naphthoxide.

Step 2: Ether Formation

• To the freshly prepared solution of sodium 2-naphthoxide, add ethyl 2-bromo-2-methylpropionate (1.2 equivalents) dropwise at room temperature.

• Heat the reaction mixture to 60-80 °C and stir for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

Step 3: Ester Hydrolysis

• Upon completion of the ether formation, cool the reaction mixture to room temperature and add a solution of sodium hydroxide (2-3 equivalents) in a mixture of water and ethanol.

• Heat the mixture to reflux and stir for 2-4 hours to facilitate the hydrolysis of the ethyl ester to the corresponding carboxylate salt.

Step 4: Work-up and Purification

• After cooling, pour the reaction mixture into water and wash with a non-polar organic solvent like diethyl ether or ethyl acetate to remove any unreacted starting materials.

• Acidify the aqueous layer to a pH of 2-3 with a dilute solution of hydrochloric acid (HCl), which will precipitate the 2-Methyl-2-(2-naphthyloxy)propanoic acid.

• Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

• Recrystallize the crude product from a suitable solvent system, such as ethanol/water or acetone/hexane, to obtain the pure acid.

Caption: Synthetic workflow for 2-Methyl-2-(2-naphthyloxy)propanoic acid.

Spectroscopic Characterization

The structural elucidation of 2-Methyl-2-(2-naphthyloxy)propanoic acid relies on a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

¹H NMR Spectroscopy

The proton NMR spectrum is expected to exhibit characteristic signals corresponding to the different proton environments in the molecule.

• Aromatic Protons: A complex multiplet pattern in the range of δ 7.2-8.0 ppm, corresponding to the seven protons of the naphthyl group.

• Methyl Protons: A singlet at approximately δ 1.6 ppm, integrating to six protons, representing the two equivalent methyl groups at the alpha-carbon.

• Carboxylic Acid Proton: A broad singlet at a downfield chemical shift, typically above δ 10 ppm, which is characteristic of a carboxylic acid proton.

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum will provide information on the carbon framework of the molecule.

• Carbonyl Carbon: A signal in the range of δ 170-180 ppm, indicative of the carboxylic acid carbonyl group.

• Aromatic Carbons: Multiple signals in the aromatic region (δ 110-160 ppm) corresponding to the ten carbons of the naphthyl ring.

• Quaternary Carbon: A signal for the quaternary carbon atom attached to the oxygen and the two methyl groups.

• Methyl Carbons: A signal in the aliphatic region, typically around δ 25 ppm, for the two equivalent methyl carbons.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the key functional groups.

• O-H Stretch: A broad absorption band in the region of 2500-3300 cm⁻¹, characteristic of the hydrogen-bonded hydroxyl group of the carboxylic acid.

• C=O Stretch: A strong, sharp absorption band around 1700-1725 cm⁻¹, corresponding to the carbonyl group of the carboxylic acid.

• C-O Stretch: Absorption bands in the region of 1200-1300 cm⁻¹ and 1000-1100 cm⁻¹ for the aryl ether C-O stretching vibrations.

• Aromatic C-H and C=C Stretches: Characteristic absorptions in the regions of 3000-3100 cm⁻¹ and 1500-1600 cm⁻¹, respectively.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. The electron ionization (EI) mass spectrum is expected to show a molecular ion peak ([M]⁺) at m/z 230, corresponding to the molecular weight of 2-Methyl-2-(2-naphthyloxy)propanoic acid. Fragmentation patterns would likely involve the loss of the carboxylic acid group and cleavage of the ether bond.

Chemical Reactivity and Potential Applications

The chemical reactivity of 2-Methyl-2-(2-naphthyloxy)propanoic acid is primarily dictated by the carboxylic acid functionality. It can undergo typical reactions of carboxylic acids, such as esterification, amide formation, and reduction to the corresponding alcohol.

The structural motif of an aryloxypropanoic acid is present in a number of biologically active molecules. For instance, derivatives of arylpropionic acid are well-known non-steroidal anti-inflammatory drugs (NSAIDs). The biological activities of this class of compounds are diverse and include anti-inflammatory, analgesic, and antipyretic properties.

Furthermore, certain alpha-aryloxy-alpha-methylpropionic acids have been investigated as dual peroxisome proliferator-activated receptor (PPAR) alpha/gamma agonists.[2] These receptors are key regulators of lipid and glucose metabolism, making them important targets for the treatment of type 2 diabetes and dyslipidemia. The unique combination of the bulky naphthyloxy group and the acidic moiety in 2-Methyl-2-(2-naphthyloxy)propanoic acid makes it an interesting candidate for further investigation in these therapeutic areas.

Caption: Potential applications in drug development.

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate personal protective equipment, including safety goggles, gloves, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or vapors.

• Handling: Avoid contact with skin, eyes, and clothing. In case of contact, rinse immediately with plenty of water.[3]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and bases.

• Disposal: Dispose of the chemical and its container in accordance with local, regional, and national regulations.

It is crucial to consult the safety data sheets of the reagents used in the synthesis, such as sodium hydride (which is highly flammable and reactive with water) and ethyl 2-bromo-2-methylpropionate (which is a lachrymator).

Conclusion

2-Methyl-2-(2-naphthyloxy)propanoic acid is a compound with significant potential in the field of medicinal chemistry. Its synthesis is straightforward, utilizing the well-established Williamson ether synthesis. The predictable spectroscopic properties allow for its unambiguous characterization. Based on the known biological activities of structurally related aryloxypropanoic acids, this compound warrants further investigation as a potential therapeutic agent, particularly in the areas of inflammation and metabolic diseases. As with any chemical research, adherence to strict safety protocols is paramount during its synthesis and handling. This guide provides a solid foundation for researchers and scientists to explore the chemical and biological landscape of this intriguing molecule.

References

• PubChem. 2-methyl-2-naphthalen-2-yloxypropanoic acid. Available from: [Link]

• Henke, B. R., et al. (2004). Design and Synthesis of Alpha-Aryloxy-Alpha-Methylhydrocinnamic Acids: A Novel Class of Dual Peroxisome Proliferator-Activated Receptor alpha/gamma Agonists. Journal of Medicinal Chemistry, 47(10), 2422–2425. Available from: [Link]

• Williamson, A. W. (1850). Theory of Ætherification. Philosophical Magazine, 37(251), 350-356.

• MetaSci. Safety Data Sheet 2-Methoxy-2-methylpropanoic acid. Available from: [Link]

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An In-Depth Technical Guide to the Physical Properties of 2-Methyl-2-(2-naphthyloxy)propanoic acid

Authored for: Researchers, Scientists, and Drug Development Professionals From the Desk of: Senior Application Scientist

Introduction: Compound Overview and Scientific Context

2-Methyl-2-(2-naphthyloxy)propanoic acid, a derivative of propanoic acid featuring a bulky naphthyloxy group, presents a molecular architecture of interest in medicinal chemistry and materials science. The incorporation of the rigid, aromatic naphthalene moiety into the aliphatic acid backbone imparts distinct physicochemical characteristics that govern its solubility, crystallinity, acidity, and ultimately, its behavior in biological and chemical systems.

Understanding these physical properties is not merely an academic exercise; it is a prerequisite for rational drug design, formulation development, and process chemistry. Properties such as the acid dissociation constant (pKa) and lipophilicity (LogP) are critical determinants of a compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME). This guide provides a comprehensive overview of the known physical properties of 2-Methyl-2-(2-naphthyloxy)propanoic acid and presents detailed, field-proven methodologies for their experimental determination.

Core Physicochemical Properties

The fundamental physical and chemical properties of a compound provide the initial dataset for any research and development program. These values are essential for everything from selecting appropriate solvents for synthesis and analysis to predicting a molecule's behavior in different environments. The properties for 2-Methyl-2-(2-naphthyloxy)propanoic acid are summarized below.

Table 1: Summary of Physicochemical Data for 2-Methyl-2-(2-naphthyloxy)propanoic acid

Property	Value	Source
CAS Number	13365-41-8	[1]
Molecular Formula	C₁₄H₁₄O₂	[1]
Molecular Weight	214.26 g/mol	[1]
Boiling Point	376.4 ± 11.0 °C at 760 mmHg	[1]
Density	1.2 ± 0.1 g/cm³	[1]
Flash Point	273.3 ± 14.4 °C	[1]
LogP (Octanol/Water)	3.43	[1]
Melting Point	Not available. An experimental protocol for determination is provided in Section 4.1.	[1]
pKa	Not available. A predicted value for the isomer 2-methyl-2-(1-naphthyloxy)propanoic acid is 4.85 ± 0.30. An experimental protocol for determination is provided in Section 4.2.	[2]

Spectroscopic Profile: The Molecular Fingerprint

Spectroscopic analysis is indispensable for the structural elucidation and confirmation of chemical identity. The key spectroscopic features expected for 2-Methyl-2-(2-naphthyloxy)propanoic acid are detailed below.

• ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy : The proton NMR spectrum is expected to show distinct signals corresponding to the different chemical environments of the protons. Key expected resonances include a singlet for the two equivalent methyl groups (C(CH₃)₂), a complex multiplet pattern in the aromatic region for the seven protons of the naphthalene ring, and a broad singlet for the acidic proton of the carboxylic acid group, which may be exchangeable with D₂O.

• Infrared (IR) Spectroscopy : The IR spectrum provides a definitive fingerprint of the functional groups present. For this molecule, the most characteristic absorptions would be a very broad O-H stretching band for the carboxylic acid, typically found between 2500 and 3300 cm⁻¹, and a strong, sharp C=O stretching absorption for the carbonyl group, expected around 1700-1725 cm⁻¹.[3]

• UV-Vis Spectroscopy : The naphthalene ring system acts as a strong chromophore. Aromatic compounds exhibit intense absorption bands related to π → π* electronic transitions.[4][5] Benzene, for instance, shows bands at 184, 204, and 256 nm.[6] Due to the extended conjugation of the naphthalene system, a bathochromic (red) shift to longer wavelengths is expected compared to simpler benzene derivatives.[6]

Experimental Methodologies: A Practical Guide

The following sections provide detailed, step-by-step protocols for the experimental determination of the key physical properties of 2-Methyl-2-(2-naphthyloxy)propanoic acid. These protocols are designed to be self-validating and are grounded in established analytical principles.

Protocol for Melting Point Determination via Differential Scanning Calorimetry (DSC)

Rationale: DSC is a highly precise thermal analysis technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[7][8] This allows for the accurate determination of the melting temperature (Tm), which is observed as an endothermic peak on the DSC thermogram.[9][10]

Workflow Diagram: DSC Analysis

Caption: Workflow for melting point determination using DSC.

Step-by-Step Protocol:

• Instrument Calibration: Calibrate the DSC instrument's temperature and enthalpy scales using a certified indium standard.

• Sample Preparation: Accurately weigh 5-20 mg of 2-Methyl-2-(2-naphthyloxy)propanoic acid into a clean aluminum DSC pan.[7] Place an empty pan on the reference side.

• Experimental Setup: Load the sample and reference pans into the DSC cell. Purge the cell with an inert gas like nitrogen (e.g., at 50 mL/min) to prevent oxidation.

• Thermal Scan: Equilibrate the sample at a starting temperature (e.g., 25°C). Initiate a heating ramp at a controlled rate, typically 2-10°C/min, up to a final temperature well above the expected melting point (e.g., 200°C).[11]

• Data Analysis: Record the differential heat flow as a function of temperature. The melting event will appear as an endothermic peak. The melting point (Tm) is typically reported as the onset temperature of this peak.[11]

Protocol for pKa Determination via Potentiometric Titration

Rationale: Potentiometric titration is a highly accurate method for determining the pKa of an ionizable compound.[12] It involves monitoring the pH of a solution of the analyte as a titrant (a strong base for an acidic analyte) is added incrementally. The pKa corresponds to the pH at the half-equivalence point, where the concentrations of the acidic and conjugate base forms are equal.[13][14]

Workflow Diagram: Potentiometric Titration

Caption: Workflow for pKa determination via potentiometric titration.

Step-by-Step Protocol:

• Reagent Preparation: Prepare a standardized solution of 0.1 M sodium hydroxide (NaOH). Prepare a solution of the analyte at a concentration of approximately 1 mM. To maintain constant ionic strength, the solvent should be a 0.15 M potassium chloride (KCl) solution.[13]

• Instrument Calibration: Calibrate a pH meter using standard buffers of pH 4, 7, and 10.[13]

• Titration Setup: Place a known volume of the analyte solution in a beaker with a magnetic stir bar. Immerse the calibrated pH electrode. Purge the solution with nitrogen to remove dissolved CO₂ which can interfere with the measurement.[13]

• Titration: Add the standardized NaOH solution in small, precise increments (e.g., 0.05 or 0.10 mL). After each addition, allow the pH reading to stabilize and record the value.

• Data Analysis: Plot the recorded pH values against the volume of NaOH added. The equivalence point is the point of maximum slope on the titration curve (the inflection point).[15] The volume at this point is V_eq.

• pKa Calculation: Determine the volume at the half-equivalence point (V_eq / 2). The pH of the solution at this specific volume is equal to the pKa of the acid.[13][14]

Protocol for ¹H NMR Spectroscopic Analysis

Rationale: ¹H NMR spectroscopy provides detailed information about the structure of a molecule by probing the magnetic environments of hydrogen nuclei. The choice of a deuterated solvent is critical to avoid overwhelming the analyte signals with solvent protons.[16][17]

Workflow Diagram: ¹H NMR Analysis

Caption: Workflow for structural analysis via ¹H NMR spectroscopy.

Step-by-Step Protocol:

• Sample Preparation: Dissolve 5-25 mg of the compound in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, Acetone-d6) in a small vial.[17] The choice of solvent is critical to ensure the sample is fully dissolved.

• Filtration: To ensure magnetic field homogeneity, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry NMR tube. This removes any particulate matter that can degrade spectral quality.

• Internal Standard: Add a small amount of an internal standard, typically tetramethylsilane (TMS), which is defined as 0.0 ppm and used to reference the chemical shifts of all other protons.[18]

• Data Acquisition: Insert the NMR tube into the spectrometer. The instrument will then "lock" onto the deuterium signal of the solvent and "shim" the magnetic field to optimize its homogeneity. Acquire the spectrum by applying a radiofrequency pulse and recording the resulting Free Induction Decay (FID).

• Data Processing: Perform a Fourier transform on the FID to convert the time-domain signal into the frequency-domain spectrum. Apply phase and baseline corrections to the spectrum. Reference the spectrum by setting the TMS peak to 0.0 ppm.

• Spectral Analysis: Analyze the resulting spectrum to determine the chemical shift (δ), integration (relative number of protons), and multiplicity (splitting pattern) of each signal.

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An In-Depth Technical Guide to the Mechanism of Action of 2-Methyl-2-(2-naphthyloxy)propanoic acid

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methyl-2-(2-naphthyloxy)propanoic acid and its structural analogues represent a class of compounds with significant therapeutic potential, primarily through the modulation of lipid and glucose metabolism. This technical guide provides a comprehensive analysis of the core mechanism of action, focusing on its role as a Peroxisome Proliferator-Activated Receptor (PPAR) agonist. Drawing from established research on structurally related molecules, we will elucidate the signaling pathways, downstream physiological effects, and the structure-activity relationships that define its biological activity. This document will also address and clarify its relationship with structurally similar non-steroidal anti-inflammatory drugs (NSAIDs) to provide a complete mechanistic profile.

Introduction: A Compound at the Intersection of Metabolism and Inflammation

2-Methyl-2-(2-naphthyloxy)propanoic acid belongs to a chemical class that has garnered significant interest for its profound effects on metabolic regulation. Structurally, it shares features with two important classes of therapeutic agents: the fibrate drugs, which are well-established PPAR agonists used to treat dyslipidemia, and the profen family of NSAIDs, such as naproxen. This dual structural heritage has led to investigations into its potential as both a metabolic regulator and an anti-inflammatory agent. However, compelling evidence points towards its primary mechanism being the activation of PPARs, nuclear hormone receptors that are master regulators of lipid and glucose homeostasis.

This guide will delve into the molecular intricacies of how 2-Methyl-2-(2-naphthyloxy)propanoic acid engages with the PPAR system, the subsequent cascade of genomic and non-genomic events, and the resulting physiological outcomes.

Core Mechanism of Action: Peroxisome Proliferator-Activated Receptor (PPAR) Agonism

The principal mechanism of action for 2-Methyl-2-(2-naphthyloxy)propanoic acid and its close analogues is the activation of Peroxisome Proliferator-Activated Receptors (PPARs).[1][2][3] PPARs are a group of nuclear receptor proteins that function as transcription factors to regulate the expression of a multitude of genes involved in metabolism and inflammation.[2] There are three main subtypes, or isotypes, of PPARs:

• PPARα (alpha): Highly expressed in tissues with high fatty acid catabolism rates, such as the liver, heart, and skeletal muscle. Its activation leads to increased fatty acid uptake and oxidation.[2]

• PPARγ (gamma): Predominantly found in adipose tissue, where it is a key regulator of adipogenesis (the formation of fat cells) and insulin sensitivity.[2]

• PPARδ/β (delta/beta): Ubiquitously expressed and involved in fatty acid oxidation, particularly in skeletal muscle.

Compounds structurally similar to 2-Methyl-2-(2-naphthyloxy)propanoic acid have been identified as potent PPARα or PPARα/γ dual agonists.[3] This agonism is the cornerstone of their therapeutic potential in addressing metabolic disorders like dyslipidemia and type 2 diabetes.

The PPAR Activation Signaling Pathway

The activation of target genes by 2-Methyl-2-(2-naphthyloxy)propanoic acid via PPARs follows a well-defined signaling cascade.

• Ligand Binding: The compound, acting as a ligand, crosses the cell membrane and enters the nucleus.

• Receptor Activation: Inside the nucleus, it binds to the ligand-binding domain (LBD) of a PPAR isotype.

• Heterodimerization: This binding induces a conformational change in the PPAR, causing it to form a heterodimer with another nuclear receptor, the Retinoid X Receptor (RXR).

• PPRE Binding: The PPAR-RXR heterodimer then binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) located in the promoter region of target genes.

• Transcriptional Regulation: The binding of the heterodimer to the PPRE recruits co-activator proteins, which then initiate the transcription of the downstream genes.

Diagram of the PPAR Signaling Pathway

Caption: A diagram illustrating the activation of PPAR signaling by 2-Methyl-2-(2-naphthyloxy)propanoic acid.

Downstream Physiological and Therapeutic Effects

The activation of PPARs by 2-Methyl-2-(2-naphthyloxy)propanoic acid leads to a cascade of physiological changes that are beneficial for metabolic health.

• Improved Lipid Profile: As a PPARα agonist, it is expected to increase the expression of genes involved in fatty acid oxidation, such as Carnitine Palmitoyltransferase 1 (CPT1). This leads to a reduction in circulating triglycerides. Furthermore, PPARα activation can increase the expression of Apolipoprotein A-I (ApoA-I), the primary protein component of high-density lipoprotein (HDL), resulting in elevated HDL-cholesterol ("good cholesterol") levels.[1]

• Enhanced Insulin Sensitivity: Through PPARγ agonism, this class of compounds can improve insulin sensitivity. This is achieved by promoting the differentiation of adipocytes and altering the expression of adipokines, such as increasing adiponectin, which has insulin-sensitizing effects.

• Anti-inflammatory Effects: PPARs also have anti-inflammatory properties. They can inhibit the expression of pro-inflammatory genes by transrepressing transcription factors like NF-κB.

PPAR Isotype	Primary Tissue Expression	Key Downstream Effects of Agonism	Therapeutic Outcome
PPARα	Liver, Heart, Muscle	↑ Fatty Acid Oxidation↑ ApoA-I & ApoA-II (HDL synthesis)↓ Inflammation	↓ Triglycerides↑ HDL Cholesterol
PPARγ	Adipose Tissue	↑ Adipocyte Differentiation↑ Adiponectin Secretion↑ Glucose Uptake	↑ Insulin Sensitivity
PPARδ/β	Ubiquitous	↑ Fatty Acid Oxidation in Muscle↑ Energy Expenditure	Improved Lipid Homeostasis

Structure-Activity Relationship: Distinguishing from NSAIDs

While 2-Methyl-2-(2-naphthyloxy)propanoic acid is structurally reminiscent of the NSAID naproxen, a key modification significantly alters its primary mechanism of action. Naproxen's anti-inflammatory effects stem from its inhibition of cyclooxygenase (COX) enzymes, COX-1 and COX-2.[4]

However, the addition of a second methyl group at the alpha position of the propanoic acid moiety, as is present in 2-Methyl-2-(2-naphthyloxy)propanoic acid, has been shown to abolish COX inhibitory activity.[4] An α,α-dimethyl analog of naproxen was found to be completely inactive against both COX-1 and COX-2.[4] This suggests that the anti-inflammatory effects observed with this class of compounds are more likely mediated through the aforementioned PPAR transrepression of inflammatory genes rather than direct COX inhibition.

Experimental Workflow: Distinguishing PPAR Agonism from COX Inhibition

Caption: A simplified workflow for experimentally differentiating between PPAR agonism and COX inhibition.

Experimental Protocols

Protocol: PPRE-Luciferase Reporter Gene Assay for PPAR Activation

This assay is a standard method to quantify the activation of PPARs by a test compound.

• Cell Culture and Transfection:

  • Culture a suitable cell line (e.g., HEK293T or YPEN-1) in appropriate media.

  • Co-transfect the cells with two plasmids:

    • An expression vector for the full-length human PPAR isotype (α, γ, or δ).

    • A reporter plasmid containing multiple copies of a PPRE sequence upstream of a luciferase gene.

• Compound Treatment:

  • After allowing for plasmid expression (typically 24 hours), treat the cells with varying concentrations of 2-Methyl-2-(2-naphthyloxy)propanoic acid or a vehicle control.

  • Incubate for a defined period (e.g., 18-24 hours).

• Luciferase Activity Measurement:

  • Lyse the cells to release the cellular contents.

  • Add a luciferase substrate (e.g., luciferin) to the cell lysate.

  • Measure the luminescence produced using a luminometer.

• Data Analysis:

  • Normalize the luciferase activity to a co-transfected control plasmid (e.g., β-galactosidase) or total protein concentration to account for variations in transfection efficiency and cell number.

  • Plot the fold-activation relative to the vehicle control against the compound concentration to determine the EC50 (half-maximal effective concentration).

Conclusion

The mechanism of action of 2-Methyl-2-(2-naphthyloxy)propanoic acid is primarily driven by its function as a Peroxisome Proliferator-Activated Receptor (PPAR) agonist, with a likely preference for the PPARα and/or PPARγ isotypes. This activation triggers a genomic cascade leading to the increased expression of genes involved in fatty acid oxidation and glucose metabolism, resulting in improved lipid profiles and enhanced insulin sensitivity. The structural features that confer this PPAR agonism distinguish it from closely related NSAIDs, as the α,α-dimethyl substitution on the propanoic acid moiety abrogates direct cyclooxygenase inhibition. The anti-inflammatory properties of this compound class are therefore likely attributable to the transrepressive activities of activated PPARs on inflammatory signaling pathways. This focused, in-depth understanding of its mechanism is critical for the rational design and development of novel therapeutics for metabolic diseases.

References

• Singh, J., et al. (2005). Identification of a novel selective peroxisome proliferator-activated receptor alpha agonist, 2-methyl-2-(4-{3-[1-(4-methylbenzyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl]propyl}phenoxy)propanoic acid (LY518674), that produces marked changes in serum lipids and apolipoprotein A-1 expression. Molecular Pharmacology, 68(3), 763-8. [Link]

• Jo, A., et al. (2017). Physiological characterization of a novel PPAR pan agonist, 2-(4-(5,6-methylenedioxybenzo[d]thiazol-2-yl)-2-methylphenoxy)-2-methylpropanoic acid (MHY2013). Oncotarget, 8(10), 17336-17348. [Link]

• Liu, K., et al. (2005). Discovery of a Novel Series of Peroxisome Proliferator-Activated Receptor α/γ Dual Agonists for the Treatment of Type 2 Diabetes and Dyslipidemia. Journal of Medicinal Chemistry, 48(7), 2262–2265. [Link]

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2-Methyl-2-(2-naphthyloxy)propanoic Acid: A Technical Guide to its Biological Activity as a Peroxisome Proliferator-Activated Receptor α (PPARα) Agonist

Introduction

2-Methyl-2-(2-naphthyloxy)propanoic acid and its structural analogs represent a class of compounds with significant potential in the regulation of lipid metabolism. This technical guide provides an in-depth exploration of the biological activity of this chemical scaffold, with a primary focus on its role as a peroxisome proliferator-activated receptor α (PPARα) agonist. For researchers, scientists, and drug development professionals, understanding the mechanistic underpinnings and experimental validation of this activity is crucial for harnessing its therapeutic potential, particularly in the context of dyslipidemia and related metabolic disorders. While structurally related to the non-steroidal anti-inflammatory drug (NSAID) Naproxen, the primary biological activity of this compound class appears to be centered on lipid modulation via PPARα activation.

Mechanism of Action: PPARα Agonism

The principal biological activity of 2-Methyl-2-(2-naphthyloxy)propanoic acid and its derivatives is attributed to their function as agonists of Peroxisome Proliferator-Activated Receptor α (PPARα). PPARα is a ligand-activated transcription factor belonging to the nuclear hormone receptor superfamily that plays a pivotal role in the regulation of lipid and glucose homeostasis.[1][2]

Upon binding of a ligand, such as 2-Methyl-2-(2-naphthyloxy)propanoic acid, PPARα undergoes a conformational change. This allows it to form a heterodimer with the retinoid X receptor (RXR).[3][4] This PPARα/RXR heterodimer then binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) located in the promoter regions of target genes.[5][6] This binding event recruits coactivator proteins, leading to the initiation of gene transcription.[1]

The activation of PPARα leads to the upregulation of a suite of genes involved in fatty acid metabolism.[7] This includes genes responsible for:

• Fatty Acid Uptake and Transport: Increased expression of fatty acid transport proteins facilitates the entry of fatty acids into cells.

• Mitochondrial and Peroxisomal β-oxidation: Upregulation of enzymes such as carnitine palmitoyltransferase 1 (CPT1) and acyl-CoA oxidase enhances the breakdown of fatty acids for energy production.[8][9]

• Lipoprotein Metabolism: PPARα activation influences the expression of apolipoproteins, such as increasing apolipoprotein A-I and A-II (key components of HDL) and decreasing apolipoprotein C-III (an inhibitor of lipoprotein lipase).[5][10]

This concerted regulation of gene expression results in a net effect of increased fatty acid catabolism and a reduction in circulating lipid levels.[3]

Figure 1: PPARα Signaling Pathway Activation.

Primary Biological Activity: Hypolipidemic Effects

The primary and most significant biological activity stemming from the PPARα agonism of 2-Methyl-2-(2-naphthyloxy)propanoic acid and its analogs is the modulation of lipid levels, commonly referred to as hypolipidemic or lipid-lowering effects. These effects are a direct consequence of the altered gene expression profile induced by PPARα activation.

Studies on structurally related compounds have demonstrated a consistent and beneficial impact on the lipid profile. The key hypolipidemic effects include:

• Reduction in Triglycerides (TGs): This is a hallmark effect of PPARα agonists. It is achieved through increased fatty acid oxidation and enhanced clearance of triglyceride-rich lipoproteins.[10]

• Reduction in Total Cholesterol (TC) and Low-Density Lipoprotein (LDL) Cholesterol: By increasing the catabolism of fatty acids, the substrate for VLDL synthesis in the liver is reduced, leading to lower VLDL and subsequently LDL levels.

• Elevation of High-Density Lipoprotein (HDL) Cholesterol: PPARα activation increases the production of apoA-I and apoA-II, the primary apolipoproteins of HDL, which is associated with reverse cholesterol transport.[5]

Lipid Parameter	Effect of PPARα Agonism	Underlying Mechanism
Triglycerides (TGs)	↓	Increased fatty acid oxidation, increased lipoprotein lipase activity, decreased apoC-III expression.[10]
Total Cholesterol (TC)	↓	Reduced VLDL production due to increased hepatic fatty acid catabolism.
Low-Density Lipoprotein (LDL)	↓	Decreased VLDL precursor availability.[3]
High-Density Lipoprotein (HDL)	↑	Increased expression of apolipoprotein A-I and A-II.[5]

Table 1: Summary of Hypolipidemic Effects of PPARα Agonism.

Secondary Biological Activity: Anti-inflammatory Potential

A noteworthy secondary biological activity to consider is the potential for anti-inflammatory effects. This arises from two aspects: the structural relationship to Naproxen and the intrinsic anti-inflammatory properties of PPARα activation.

Structural Relationship to Naproxen

2-Methyl-2-(2-naphthyloxy)propanoic acid shares a core naphthylpropanoic acid structure with Naproxen, a widely used NSAID. Naproxen exerts its anti-inflammatory, analgesic, and antipyretic effects by inhibiting the cyclooxygenase (COX) enzymes, COX-1 and COX-2.[11][12][13][14] These enzymes are responsible for the synthesis of prostaglandins, which are key mediators of inflammation and pain.[13] The structural similarity suggests that 2-Methyl-2-(2-naphthyloxy)propanoic acid could potentially exhibit some level of COX inhibition, although this is not its primary mechanism of action.

Anti-inflammatory Role of PPARα

Independent of any direct COX inhibition, the activation of PPARα itself has been shown to have anti-inflammatory effects. PPARα can negatively regulate the activity of pro-inflammatory transcription factors, such as nuclear factor-kappa B (NF-κB).[1][5] By suppressing NF-κB signaling, PPARα activation can reduce the expression of various inflammatory mediators.

Experimental Protocols for Biological Evaluation

The evaluation of the biological activity of 2-Methyl-2-(2-naphthyloxy)propanoic acid and its analogs involves a series of in vitro and in vivo assays.

In Vitro Assays

1. PPARα Transactivation Assay

This cell-based assay is fundamental for confirming direct agonism on the PPARα receptor.

• Principle: A reporter gene (e.g., luciferase) is placed under the control of a promoter containing PPREs. Cells are co-transfected with this reporter construct and an expression vector for PPARα. In the presence of a PPARα agonist, the receptor is activated, binds to the PPREs, and drives the expression of the reporter gene, which can be quantified.

• Step-by-Step Methodology:

  • Cell Culture: Culture a suitable cell line (e.g., HEK293T, HepG2) in appropriate media.

  • Transfection: Co-transfect the cells with a PPRE-driven luciferase reporter plasmid and a PPARα expression plasmid. A plasmid expressing a control reporter (e.g., Renilla luciferase) should also be included to normalize for transfection efficiency.

  • Treatment: After an appropriate incubation period post-transfection, treat the cells with varying concentrations of 2-Methyl-2-(2-naphthyloxy)propanoic acid or a known PPARα agonist (positive control) and a vehicle control (negative control).

  • Lysis and Luciferase Assay: Lyse the cells and measure the activity of both the primary (firefly) and control (Renilla) luciferases using a luminometer.

  • Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Plot the fold induction of luciferase activity relative to the vehicle control against the compound concentration to determine the EC50 value.

2. Gene Expression Analysis by Real-Time PCR (qPCR)

This assay is used to confirm that the PPARα agonism translates to the regulation of downstream target genes.

• Principle: qPCR is used to quantify the mRNA levels of PPARα target genes in cells treated with the compound of interest.

• Step-by-Step Methodology:

  • Cell Culture and Treatment: Culture a relevant cell line (e.g., HepG2, primary hepatocytes) and treat with the test compound, a positive control, and a vehicle control for a specified period.

  • RNA Extraction: Isolate total RNA from the treated cells using a suitable RNA extraction kit.

  • cDNA Synthesis: Reverse transcribe the RNA into complementary DNA (cDNA).

  • qPCR: Perform real-time PCR using primers specific for PPARα target genes (e.g., CPT1A, ACOX1, PDK4) and a housekeeping gene (e.g., GAPDH, ACTB) for normalization.

  • Data Analysis: Calculate the relative expression of the target genes using the ΔΔCt method.

In Vivo Models

High-Cholesterol Diet (HCD)-Induced Hyperlipidemic Rat Model

This in vivo model is crucial for evaluating the hypolipidemic efficacy of the compound in a physiological setting.

• Principle: Rodents fed a diet high in cholesterol and fat develop a metabolic profile that mimics human hyperlipidemia, including elevated levels of total cholesterol, LDL, and triglycerides.[15][16]

• Step-by-Step Methodology:

  • Animal Acclimatization: Acclimatize male Wistar or Sprague-Dawley rats to the experimental conditions for at least one week.

  • Induction of Hyperlipidemia: Feed the rats a high-cholesterol diet (typically containing 1-2% cholesterol and 10-20% fat) for a period of 4-8 weeks to induce hyperlipidemia.[17][18] A control group should be fed a standard chow diet.

  • Treatment: Once hyperlipidemia is established, divide the animals into groups and administer the test compound, a positive control (e.g., a fibrate), and a vehicle control daily via oral gavage for a specified duration (e.g., 2-4 weeks).

  • Blood Collection and Analysis: At the end of the treatment period, collect blood samples and measure serum levels of total cholesterol, triglycerides, LDL-C, and HDL-C using commercial assay kits.

  • Tissue Analysis (Optional): Harvest the liver and other relevant tissues for histopathological examination or gene expression analysis.

  • Data Analysis: Statistically compare the lipid parameters between the different treatment groups.

Figure 2: Experimental Workflow for Biological Evaluation.

Conclusion

2-Methyl-2-(2-naphthyloxy)propanoic acid and its derivatives are potent modulators of lipid metabolism, primarily through their action as PPARα agonists. The activation of this nuclear receptor initiates a cascade of gene expression changes that collectively lead to a beneficial hypolipidemic effect, characterized by a reduction in triglycerides and LDL cholesterol, and an elevation in HDL cholesterol. While a secondary anti-inflammatory activity is plausible due to structural similarities with Naproxen and the inherent properties of PPARα, the predominant and most therapeutically relevant activity is in the domain of metabolic regulation. The experimental protocols outlined in this guide provide a robust framework for the continued investigation and development of this promising class of compounds for the management of dyslipidemia and related cardiovascular diseases.

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A Technical Guide to the Potential Therapeutic Applications of 2-Methyl-2-(2-naphthyloxy)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

2-Methyl-2-(2-naphthyloxy)propanoic acid is a distinct organic molecule for which, as of this writing, dedicated pharmacological research is not extensively published. However, a detailed analysis of its structural components—a 2-methyl-propanoic acid moiety and a 2-naphthyloxy group—provides a strong scientific basis for postulating its therapeutic potential. This guide synthesizes information from structurally analogous compounds to build a robust hypothesis-driven framework for its investigation. The core structure strongly suggests that this compound is a candidate Non-Steroidal Anti-Inflammatory Drug (NSAID), likely acting through cyclooxygenase (COX) inhibition. Furthermore, structural similarities to other classes of bioactive molecules, including fibrates and certain antimicrobial agents, suggest a broader potential that warrants a systematic preclinical evaluation. This document outlines these potential applications, proposes plausible mechanisms of action, and provides a comprehensive workflow with detailed experimental protocols to guide future research and development.

Molecular Profile and Structural-Activity Relationship (SAR) Analysis

The therapeutic potential of 2-Methyl-2-(2-naphthyloxy)propanoic acid can be inferred by deconstructing its molecular architecture and comparing its constituent parts to established pharmacophores.

• Propanoic Acid Core: The molecule is an arylpropionic acid derivative. This class is one of the most significant groups of NSAIDs.[1] Well-known drugs such as Ibuprofen and Naproxen share this core structure and exert their anti-inflammatory, analgesic, and antipyretic effects primarily through the inhibition of prostaglandin synthesis.[2] The carboxylic acid group is crucial for binding to the active site of cyclooxygenase enzymes.

• 2-Naphthyloxy Group: The large, lipophilic naphthalene ring is a key feature. Its presence is significant when compared to the highly successful NSAID, Naproxen, which is 2-(6-methoxynaphthalen-2-yl)propanoic acid. The subject compound shares the naphthalene-propanoic acid backbone, differing in the ether linkage (-O-) to the chiral center and the absence of the methoxy group. This ether linkage is seen in other classes of drugs, such as fibrates, which are used to manage cholesterol. For instance, Fenofibrate contains a 2-methyl-2-phenoxy-propanoic acid moiety.[3]

The combination of these two motifs strongly suggests that the primary therapeutic application would be in inflammation and pain management, with a secondary potential in metabolic disorders.

Structural Feature	Compound of Interest	Analogous Drug(s)	Implied Therapeutic Potential
Arylpropionic Acid	Present	Ibuprofen, Naproxen[1][2]	Anti-inflammatory, Analgesic (NSAID)
Naphthalene Ring	Present	Naproxen, Naphthalene derivatives[4][5]	Anti-inflammatory, Antimicrobial[6]
Ether-linked Propanoic Acid	Present	Fenofibrate, Clofibrate[3]	Hypolipidemic (Metabolic Regulation)

Hypothesized Mechanisms of Action and Therapeutic Targets

Based on the SAR analysis, we can postulate several primary and secondary mechanisms of action.

Primary Target: Anti-Inflammatory and Analgesic Activity via COX Inhibition

The most probable mechanism of action is the inhibition of cyclooxygenase (COX) enzymes, COX-1 and COX-2. These enzymes are responsible for converting arachidonic acid into prostaglandins (PGs), which are key signaling molecules in inflammation, pain, and fever.[4] By blocking this pathway, 2-Methyl-2-(2-naphthyloxy)propanoic acid would reduce the production of these inflammatory mediators. The relative selectivity for COX-1 versus COX-2 would determine its efficacy and gastrointestinal side-effect profile.

Caption: Hypothesized inhibition of the Prostaglandin Synthesis Pathway.

Secondary Targets and Potential Applications

While NSAID-like activity is the primary hypothesis, the structural motifs suggest other possibilities that merit investigation.

• Anticancer Activity: Various propanoic acid derivatives have demonstrated potential as anticancer agents.[7] Furthermore, some natural and synthetic compounds containing naphthalene or related naphthyridine structures have shown anticancer effects.[8][9][10] The mechanism could involve inducing apoptosis or inhibiting cell migration in cancer cell lines.

• Antimicrobial Activity: Naphthalene derivatives have been reported to possess antibacterial and antifungal properties.[6] This suggests the compound could be screened for activity against a panel of pathogenic bacteria and fungi, particularly drug-resistant strains.

• Hypolipidemic Activity (Metabolic Regulation): The structural similarity to fibrates, which are peroxisome proliferator-activated receptor alpha (PPARα) agonists, suggests a potential role in lipid regulation.[3] Activation of PPARα in the liver increases the synthesis of enzymes involved in fatty acid oxidation, thereby lowering blood triglyceride levels.

Caption: Conceptual pathway for PPARα agonism leading to hypolipidemic effects.

Proposed Preclinical Research and Development Workflow

A structured, phased approach is essential to systematically evaluate the therapeutic potential of 2-Methyl-2-(2-naphthyloxy)propanoic acid. The workflow should prioritize the validation of the primary hypothesis (NSAID activity) while concurrently screening for secondary activities.

Caption: A phased preclinical workflow for evaluating the compound.

Key Experimental Protocols

The following are detailed, self-validating protocols for the initial in vitro screening phase.

Protocol 1: COX-1 and COX-2 Inhibition Assay (Fluorometric)

• Objective: To determine the 50% inhibitory concentration (IC₅₀) of the test compound against ovine COX-1 and human recombinant COX-2.

• Principle: This assay measures the peroxidase activity of COX. The peroxidase converts a non-fluorescent probe to a highly fluorescent product in the presence of PGG₂, which is produced from arachidonic acid by the cyclooxygenase activity of COX. An inhibitor will reduce this fluorescence.

• Methodology:

  • Reagent Preparation: Prepare assay buffer (e.g., 100 mM Tris-HCl, pH 8.0), heme, COX-1 and COX-2 enzymes, arachidonic acid (substrate), and the fluorometric probe (e.g., ADHP) according to the manufacturer's instructions (e.g., Cayman Chemical Cat. No. 700100).

  • Compound Dilution: Prepare a 10 mM stock solution of 2-Methyl-2-(2-naphthyloxy)propanoic acid in DMSO. Perform serial dilutions in assay buffer to create a concentration range from 0.1 nM to 100 µM. Include a known NSAID (e.g., Celecoxib for COX-2, SC-560 for COX-1) as a positive control and a DMSO-only vehicle control.

  • Assay Plate Setup: In a 96-well black plate, add 10 µL of the diluted compound, positive control, or vehicle control to appropriate wells.

  • Enzyme Addition: Add 10 µL of diluted COX-1 or COX-2 enzyme to each well.

  • Incubation: Incubate the plate for 15 minutes at 25°C to allow the compound to bind to the enzyme.

  • Reaction Initiation: Initiate the reaction by adding a cocktail of arachidonic acid and the fluorometric probe.

  • Signal Detection: Immediately begin reading the fluorescence in a plate reader (Excitation/Emission ~535/590 nm) every minute for 10-20 minutes.

  • Data Analysis: Calculate the rate of reaction (slope of the fluorescence vs. time curve). Normalize the rates to the vehicle control (100% activity). Plot the percent inhibition versus the log of the compound concentration and fit the data to a four-parameter logistic curve to determine the IC₅₀ value.

Protocol 2: Cell Viability (MTT) Assay for Anticancer Screening

• Objective: To assess the cytotoxic effect of the compound on a panel of human cancer cell lines (e.g., A549 lung carcinoma, MCF-7 breast carcinoma) and a non-cancerous control cell line (e.g., Vero or HEK293).[7]

• Principle: The MTT reagent is reduced by mitochondrial dehydrogenases in living cells to a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells.

• Methodology:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

  • Compound Treatment: Prepare serial dilutions of the test compound (e.g., 0.1 µM to 200 µM) in cell culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium. Include Doxorubicin as a positive control and a vehicle (DMSO) control.

  • Incubation: Incubate the plate for 48-72 hours.

  • MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for an additional 3-4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO or another solubilizing agent to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Normalize the absorbance values to the vehicle control wells. Plot the percentage of cell viability against the log of compound concentration to calculate the IC₅₀ value.

Conclusion and Future Outlook

2-Methyl-2-(2-naphthyloxy)propanoic acid presents a compelling profile for investigation as a novel therapeutic agent. The structural analogy to the profen class of NSAIDs provides a strong, rational basis for its primary evaluation as an anti-inflammatory and analgesic drug, likely acting via COX inhibition. The proposed research workflow offers a clear, multi-faceted strategy to validate this primary hypothesis while simultaneously exploring promising secondary applications in oncology, infectious diseases, and metabolic disorders. Successful validation in the initial in vitro phases would justify progression to in vivo efficacy models and subsequent preclinical safety, pharmacokinetic, and lead optimization studies. The journey from a structurally interesting molecule to a clinically viable drug is arduous, but for 2-Methyl-2-(2-naphthyloxy)propanoic acid, the scientific rationale provides a clear and promising starting point.

References

• Kumar, P., et al. (2020). Aryl Propionic Acid Derivatives: A Recent Advancement in Pharmacological Activities. ResearchGate. Available at: [Link]

• Al-Najjar, H., et al. (2021). Biological effects of propionic acid in humans; metabolism, potential applications and underlying mechanisms. An-Najah Staff. Available at: [Link]

• PharmaCompass. (n.d.). Propionic Acid | Drug Information, Uses, Side Effects, Chemistry. PharmaCompass.com. Available at: [Link]

• Al-Warhi, T., et al. (2024). Identification of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Anticancer Candidates with Promising Antioxidant Properties. MDPI. Available at: [Link]

• Pharmacology (n.d.). Propionic Acid Derivatives - Adverse Effects, Pharmacokinetics, Interactions, Uses. Pharmacology. Available at: [Link]

• Chabowska, G., Barg, E., & Wójcicka, A. (2021). Biological Activity of Naturally Derived Naphthyridines. PubMed Central. Available at: [Link]

• Chabowska, G., Barg, E., & Wójcicka, A. (2021). Biological Activity of Naturally Derived Naphthyridines. MDPI. Available at: [Link]

• Google Patents. (n.d.). CA1109885A - Process for the preparation of 2-methyl-2-phenoxy- propionic acid derivatives. Google Patents.

• Chabowska, G., Barg, E., & Wójcicka, A. (2021). Biological Activity of Naturally Derived Naphthyridines. PubMed. Available at: [Link]

• Huang, L. J., et al. (2003). Biological Study of Naphthalene Derivatives with Antiinflammatory Activities. ResearchGate. Available at: [Link]

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• Siddiqui, H. L., et al. (2007). An Efficient Method for the Synthesis of Alkyl 2-(4-Benzoylphenoxy)-2-Methyl. Journal of the Chemical Society of Pakistan. Available at: [Link]

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A Prospective Analysis of 2-Methyl-2-(2-naphthyloxy)propanoic Acid as a Cyclooxygenase Inhibitor: A Technical Guide

Abstract

This technical guide provides a prospective analysis of 2-Methyl-2-(2-naphthyloxy)propanoic acid as a potential cyclooxygenase (COX) inhibitor. Due to the limited publicly available data on this specific compound, this document leverages the extensive research on its close structural analog, Naproxen, to outline a comprehensive framework for its synthesis, characterization, and evaluation. This guide is intended for researchers, scientists, and drug development professionals interested in the exploration of novel non-steroidal anti-inflammatory drugs (NSAIDs). We will delve into the mechanistic rationale for its potential COX inhibitory activity, provide detailed, field-proven protocols for its in vitro and in vivo assessment, and present comparative data for Naproxen to serve as a benchmark.

Introduction: The Rationale for Investigating 2-Methyl-2-(2-naphthyloxy)propanoic Acid

The enzyme cyclooxygenase (COX) is a critical mediator in the inflammatory cascade, responsible for the conversion of arachidonic acid into prostaglandins.[1] There are two primary isoforms of this enzyme: COX-1, which is constitutively expressed and plays a role in physiological functions such as gastric protection and platelet aggregation, and COX-2, which is inducible and is upregulated at sites of inflammation.[1] The inhibition of COX enzymes, particularly COX-2, is the primary mechanism of action for non-steroidal anti-inflammatory drugs (NSAIDs).

2-Methyl-2-(2-naphthyloxy)propanoic acid shares a core structural motif with the widely used NSAID, Naproxen ((S)-2-(6-methoxynaphthalen-2-yl)propanoic acid). The presence of the 2-naphthyloxy group and the propanoic acid moiety suggests a high probability of interaction with the active site of COX enzymes. The additional methyl group at the alpha-carbon of the propanoic acid, when compared to some other profens, may influence its potency and selectivity towards the COX isoforms. This structural similarity provides a strong rationale for its investigation as a novel COX inhibitor.

This guide will, therefore, serve as a roadmap for the systematic evaluation of this compound, from its chemical synthesis to its biological characterization.

Chemical Synthesis and Characterization

Proposed Synthesis Workflow

A potential synthetic pathway could involve the reaction of 2-naphthol with a 2-bromo-2-methylpropanoate ester, followed by hydrolysis of the ester to yield the desired carboxylic acid.

Caption: Proposed synthesis of 2-Methyl-2-(2-naphthyloxy)propanoic acid.

Characterization

The synthesized compound should be rigorously characterized to confirm its identity and purity using standard analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure.

• Mass Spectrometry (MS): To confirm the molecular weight.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify functional groups.

• High-Performance Liquid Chromatography (HPLC): To assess purity.

Mechanism of Action: Cyclooxygenase Inhibition

It is hypothesized that 2-Methyl-2-(2-naphthyloxy)propanoic acid, like other NSAIDs, acts as a competitive inhibitor of cyclooxygenase enzymes. The carboxylic acid moiety is expected to form a salt bridge with a key arginine residue (Arg-120) in the active site of both COX-1 and COX-2, while the naphthyloxy group would occupy a hydrophobic channel.

Caption: Mechanism of COX inhibition by NSAIDs.

In Vitro Evaluation: COX Inhibition Assays

The primary in vitro assessment of 2-Methyl-2-(2-naphthyloxy)propanoic acid will be to determine its inhibitory potency and selectivity against COX-1 and COX-2. This is typically achieved by measuring the concentration of the compound required to inhibit 50% of the enzyme's activity (IC50).

Reference Data: Naproxen

As a point of reference, the IC50 values for Naproxen against COX-1 and COX-2 are provided in the table below. It is important to note that these values can vary depending on the specific assay conditions.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
Naproxen	8.7[2]	5.2[2]	1.67
Naproxen	35.48 (ex vivo)[3]	64.62 (ex vivo)[3]	0.55

The selectivity index is calculated as the ratio of the IC50 for COX-1 to the IC50 for COX-2. A lower ratio indicates less selectivity for COX-2 over COX-1.

Experimental Protocol: Colorimetric COX Inhibitor Screening Assay

This protocol is based on commercially available kits (e.g., from Cayman Chemical) that measure the peroxidase activity of COX.

Principle: The assay measures the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) at 590 nm.

Materials:

• COX-1 and COX-2 enzymes (ovine or human recombinant)

• Assay buffer

• Heme

• Arachidonic acid (substrate)

• TMPD (colorimetric substrate)

• Test compound (2-Methyl-2-(2-naphthyloxy)propanoic acid)

• Reference inhibitor (e.g., Naproxen, Celecoxib)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a series of dilutions of the test compound and reference inhibitor.

• To the wells of a 96-well plate, add assay buffer, heme, and the COX enzyme (either COX-1 or COX-2).

• Add the diluted test compound or reference inhibitor to the appropriate wells. Include wells for 100% initial activity (no inhibitor) and background.

• Incubate the plate for 5-10 minutes at 25°C.

• Initiate the reaction by adding the colorimetric substrate solution (TMPD).

• Immediately add arachidonic acid to all wells.

• Shake the plate for a few seconds and then measure the absorbance at 590 nm at multiple time points.

• Calculate the percentage of inhibition for each concentration of the test compound.

• Determine the IC50 value by plotting the percentage of inhibition against the log of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Caption: Workflow for in vitro COX inhibition assay.

In Vivo Evaluation: Models of Inflammation and Analgesia

Should in vitro studies demonstrate significant COX inhibitory activity, the next logical step is to evaluate the anti-inflammatory and analgesic properties of 2-Methyl-2-(2-naphthyloxy)propanoic acid in established animal models.

Carrageenan-Induced Paw Edema in Rats

This is a widely used and well-characterized model of acute inflammation.

Principle: Subplantar injection of carrageenan induces a localized inflammatory response characterized by edema (swelling). The efficacy of an anti-inflammatory agent is determined by its ability to reduce this swelling.

Procedure:

• Acclimate male Wistar rats (150-200g) for at least one week.

• Divide the animals into groups (e.g., vehicle control, positive control [e.g., Naproxen], and different doses of the test compound).

• Measure the initial paw volume of each rat using a plethysmometer.

• Administer the test compound or control substance orally or intraperitoneally.

• After a set period (e.g., 60 minutes), inject 0.1 mL of a 1% carrageenan solution into the subplantar region of the right hind paw.

• Measure the paw volume at various time points after the carrageenan injection (e.g., 1, 2, 3, and 4 hours).

• Calculate the percentage of edema inhibition for each group compared to the vehicle control group.

Acetic Acid-Induced Writhing in Mice

This model is used to assess peripheral analgesic activity.[4]

Principle: Intraperitoneal injection of acetic acid causes irritation and induces a characteristic stretching behavior known as writhing.[4] Analgesic compounds reduce the number of writhes.[4]

Procedure:

• Acclimate male Swiss albino mice (20-25g).

• Divide the animals into groups (vehicle control, positive control [e.g., Aspirin], and different doses of the test compound).

• Administer the test compound or control substance orally or intraperitoneally.

• After a set period (e.g., 30-60 minutes), inject 0.1 mL of a 0.6% acetic acid solution intraperitoneally.

• Immediately place each mouse in an individual observation chamber and count the number of writhes for a defined period (e.g., 20 minutes).

• Calculate the percentage of protection (analgesia) for each group compared to the vehicle control group.

Conclusion and Future Directions

This technical guide has outlined a comprehensive strategy for the evaluation of 2-Methyl-2-(2-naphthyloxy)propanoic acid as a potential cyclooxygenase inhibitor. By leveraging the knowledge of its close structural analog, Naproxen, and employing established in vitro and in vivo methodologies, researchers can systematically characterize its pharmacological profile.

Future studies should focus on determining the IC50 values for COX-1 and COX-2 to establish its potency and selectivity. Positive in vitro results should be followed by in vivo studies to confirm its anti-inflammatory and analgesic efficacy. Further investigations could also include pharmacokinetic and toxicological profiling to assess its drug-like properties and safety. The exploration of this and other novel propanoic acid derivatives could lead to the development of new and improved NSAIDs.

References

• Auer, J., et al. (2007). Impact of naproxen sodium at over-the-counter doses on cyclooxygenase isoforms in human volunteers. PubMed. Available at: [Link]

• Schror, K. (2016). Emerging Evidence in NSAID Pharmacology: Important Considerations for Product Selection. AJMC. Available at: [Link]

• Kawai, S., et al. (2001). Cyclooxygenase-1 and cyclooxygenase-2 selectivity of non-steroidal anti-inflammatory drugs: investigation using human peripheral monocytes. PubMed. Available at: [Link]

• Warner, T. D., et al. (1999). Nonsteroid drug selectivities for cyclo-oxygenase-1 rather than cyclo-oxygenase-2 are associated with human gastrointestinal toxicity: A full in vitro analysis. Proceedings of the National Academy of Sciences. Available at: [Link]

• ResearchGate. (n.d.). In vitro inhibitory concentration (IC 50 ) of COX-1 and COX-2 enzyme... ResearchGate. Available at: [Link]

• de Souza, C. R. F., et al. (2019). In vivo methods for the evaluation of anti-inflammatory and antinoceptive potential. SciELO. Available at: [Link]

• Slideshare. (n.d.). Evaluation of Nonsteroidal Anti-Inflammatory Drugs (NSAIDs) (Lab 4). Slideshare. Available at: [Link]

• MDPI. (2023). Anti-Inflammatory Activity of Two Labdane Enantiomers from Gymnosperma glutinosum: An In Vivo, In Vitro, and In Silico Study. MDPI. Available at: [Link]

• Kalgutkar, A. S., et al. (1998). Facile conversion of nonsteroidal antiinflammatory drugs to potent and highly selective COX-2 inhibitors. PubMed Central. Available at: [Link]

• Bondavalli, F., et al. (2011). Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. PubMed Central. Available at: [Link]

• MDPI. (2021). Anti-Inflammatory, Analgesic and Antioxidant Potential of New (2S,3S)-2-(4-isopropylbenzyl)-2-methyl-4-nitro-3-phenylbutanals and Their Corresponding Carboxylic Acids through In Vitro, In Silico and In Vivo Studies. MDPI. Available at: [Link]

• PubMed Central. (2020). Efficient In Vitro and In Vivo Anti-Inflammatory Activity of a Diamine-PEGylated Oleanolic Acid Derivative. PubMed Central. Available at: [Link]

• Caroline, C., et al. (2021). Anti-inflammatory activity of 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid in LPS-induced rat model. PubMed. Available at: [Link]

• Clària, J. (2005). Pharmacological intervention of cyclooxygenase-2 and 5-lipoxygenase pathways. Impact on inflammation and cancer. PubMed. Available at: [Link]

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Arylpropionic Acid Derivatives: From Discovery to Modern Drug Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The 2-arylpropionic acids, commonly known as "profens," represent a cornerstone class of non-steroidal anti-inflammatory drugs (NSAIDs) that have revolutionized the management of pain and inflammation. This guide provides a comprehensive technical overview of their journey, from the seminal discovery of ibuprofen to the sophisticated synthetic and pharmacological strategies that define the modern development landscape. We will dissect the core medicinal chemistry, including the critical structure-activity relationships (SAR) and stereochemical considerations that govern their mechanism of action. Furthermore, this document details the evolution of synthetic methodologies, contrasting the original Boots process for ibuprofen with the greener, more efficient BHC pathway. Finally, we will explore the preclinical development workflow and the ongoing quest for next-generation anti-inflammatory agents with improved safety and efficacy profiles.

A Historical Perspective: The Quest for a Safer Aspirin

The story of arylpropionic acids begins in the 1950s at Boots Pure Drug Company, driven by the need for a safer alternative to aspirin for long-term use in conditions like rheumatoid arthritis.[1][2] A team led by pharmacologist Stewart Adams and chemist John Nicholson screened over 600 compounds.[1] Their research shifted from salicylate derivatives to propionic compounds, culminating in the patenting of 2-(4-isobutylphenyl)propionic acid in 1961, a compound later named ibuprofen.[1][2][3]

Ibuprofen was launched as a prescription medicine, Brufen, in the UK in 1969 for rheumatic diseases and demonstrated a favorable gastrointestinal side-effect profile compared to aspirin.[1][4] Its success paved the way for its approval as an over-the-counter (OTC) medication in the UK (1983) and the US (1984), solidifying its place as a household name for pain relief.[1][5] The expiration of the worldwide patent in 1985 opened the door for generic production and further research into this valuable class of molecules.[1]

Core Medicinal Chemistry and Mechanism of Action

Arylpropionic acid derivatives, including well-known members like ibuprofen, naproxen, and ketoprofen, exert their therapeutic effects primarily through the inhibition of cyclooxygenase (COX) enzymes.[5][6][7]

2.1. The Cyclooxygenase (COX) Inhibition Pathway

The primary mechanism of action for arylpropionic acid NSAIDs is the inhibition of the COX enzyme, which is a critical component in the biosynthesis of prostaglandins from arachidonic acid.[6][8] Prostaglandins are lipid compounds that mediate a variety of physiological processes, including inflammation, pain, and fever.[9]

There are two main isoforms of the COX enzyme:

• COX-1: This is a constitutive enzyme, often called a "housekeeping" enzyme. It is present in most tissues, including the gastrointestinal mucosa and platelets, where it produces prostaglandins that protect the stomach lining and support platelet function.[9][10]

• COX-2: This isoform is typically inducible and is found primarily at sites of inflammation.[9][10] Its expression is triggered by cytokines and other inflammatory stimuli, leading to the production of prostaglandins that mediate pain and inflammation.[6]

Traditional NSAIDs like ibuprofen are non-selective and inhibit both COX-1 and COX-2.[8][11] While COX-2 inhibition is responsible for the desired anti-inflammatory and analgesic effects, the concurrent inhibition of COX-1 is linked to common adverse effects, such as gastrointestinal ulcers and bleeding.[6][10] This understanding spurred the development of selective COX-2 inhibitors.[11][12]

Figure 1: Simplified diagram of the COX inhibition pathway by arylpropionic acid NSAIDs.

2.2. The Arylpropionic Acid Pharmacophore and Stereochemistry

The efficacy of "profens" is intrinsically linked to their specific molecular architecture.

Figure 2: Key structural features of the arylpropionic acid pharmacophore.

Key structural features include:

• The Carboxylic Acid Group: This acidic moiety is crucial for activity. It forms critical ionic and hydrogen bonds with key amino acid residues, particularly Arginine 120, within the active site of COX enzymes.[13]

• The α-Methyl Group: This group creates a stereocenter at the α-carbon of the propionic acid side chain.[5] This chirality is of paramount pharmacological importance. The (S)-enantiomer is significantly more potent in inhibiting COX enzymes than the (R)-enantiomer.[6][13] For this reason, the (S)-form is often referred to as the eutomer (the active enantiomer).

• The Aryl Group: The aromatic ring and its substituents (e.g., the isobutyl group in ibuprofen) contribute to the molecule's lipophilicity and van der Waals interactions within a hydrophobic channel of the COX active site.[14]

Interestingly, while most profens are sold as racemic mixtures (an equal mix of R and S enantiomers), the body can convert the inactive (R)-enantiomer into the active (S)-enantiomer.[15][16] This process, known as unidirectional chiral inversion, means the (R)-form acts as a prodrug for the (S)-form.[16] The extent of this inversion varies between different profens; for example, it is significant for ibuprofen (35-70% in humans) but limited for ketoprofen (~10%).[17]

The Evolution of Synthesis: A Tale of Two Routes

The industrial production of ibuprofen provides a compelling case study in the evolution of synthetic chemistry, moving from a lengthy, inefficient process to a streamlined, environmentally conscious one.

3.1. The Traditional Boots Synthesis

The original method developed by Boots in the 1960s is a six-step process starting from isobutylbenzene.[18] While historically significant, this route suffers from poor atom economy, meaning a large proportion of the atoms from the reactants are incorporated into waste byproducts rather than the final product.[19]

Key Steps in the Boots Process: [5][18][20]

• Friedel-Crafts Acylation: Isobutylbenzene reacts with acetic anhydride using a stoichiometric amount of aluminum chloride (AlCl₃) as a catalyst to form 4'-isobutylacetophenone.

• Darzens Reaction: The ketone reacts with ethyl chloroacetate to form an α,β-epoxy ester.

• Hydrolysis & Decarboxylation: The ester is hydrolyzed and decarboxylated to yield an aldehyde.

• Oxime Formation: The aldehyde reacts with hydroxylamine to form an oxime.

• Nitrile Formation: The oxime is converted to a nitrile.

• Hydrolysis: The nitrile is hydrolyzed to yield the final product, ibuprofen.

3.2. The Modern BHC "Green" Synthesis

In the 1980s, the BHC Company (a consortium of Boots, Hoechst, and Celanese) developed a vastly improved, three-step synthesis.[5][21] This process is a hallmark of green chemistry, maximizing atom economy and minimizing waste.[21][22] It was recognized with a Presidential Green Chemistry Challenge Award in 1997.[23]

Key Steps in the BHC Process: [5][20][24]

• Friedel-Crafts Acylation: Similar to the Boots process, isobutylbenzene is acylated. However, this route uses anhydrous hydrogen fluoride (HF) as both the catalyst and the solvent, which can be recovered and reused.[23][24]

• Catalytic Hydrogenation: The resulting ketone is reduced to an alcohol using a Raney nickel or palladium on carbon catalyst.[5][20]

• Palladium-Catalyzed Carbonylation: The alcohol is directly carbonylated using carbon monoxide and a palladium catalyst to form ibuprofen.[20]

3.3. Comparative Analysis of Synthetic Routes

The advantages of the BHC process over the Boots method are stark and highlight key principles of modern process chemistry.

Metric	Boots Synthesis	BHC Synthesis
Number of Steps	6[19]	3[19]
Atom Economy	~40%[19]	~77% (approaching 99% with byproduct recovery)[19][23]
Catalyst	Aluminum Chloride (Stoichiometric)	Hydrogen Fluoride & Palladium (Catalytic)[19][20]
Primary Byproducts	Large volumes of aluminum salts and other wastes	Acetic acid (recyclable)[19]

This shift not only made the production of ibuprofen more cost-effective but also significantly reduced its environmental footprint.[22]

Structure-Activity Relationships (SAR) and Drug Design

The design of novel arylpropionic acid derivatives is guided by a deep understanding of how specific structural modifications impact biological activity.

Structural Moiety	Modification	Impact on Activity
Carboxylic Acid	Esterification or Amidation	Generally leads to a significant reduction or complete loss of direct COX inhibitory activity.[6][13] These derivatives can act as prodrugs.
α-Carbon	Removal of the methyl group	Reduces potency and optimal positioning in the COX active site.
Use of a pure (S)-enantiomer	Increases therapeutic efficacy and can reduce side effects compared to the racemate.[25]
Aryl Group	Varying substituents	Modulates lipophilicity, which affects absorption, distribution, and binding affinity.[14] Can also influence COX-1/COX-2 selectivity.
Introduction of bulky groups	Can favor binding to the larger active site of COX-2, leading to increased selectivity (a principle behind coxibs).[10]

These principles guide medicinal chemists in fine-tuning molecules to enhance potency, improve safety profiles (e.g., by increasing COX-2 selectivity), and optimize pharmacokinetic properties like half-life and bioavailability.[6][14]

Preclinical Development and Future Directions

The journey from a promising compound to a clinical candidate involves a rigorous preclinical evaluation process.[26]

5.1. A Typical Preclinical Workflow

Figure 3: A generalized workflow for the preclinical development of anti-inflammatory drugs.

• Hit Identification and Lead Generation: Large libraries of compounds are screened for their ability to inhibit COX enzymes. Promising "hits" are then chemically modified to generate "lead" compounds with improved potency and drug-like properties.

• In Vitro Assays: Lead compounds are tested in biochemical assays to determine their potency (IC₅₀ values) against COX-1 and COX-2. Cell-based assays are used to assess their effects in a more biological context.

• In Vivo Models: Compounds that perform well in vitro are advanced to animal models of inflammation and pain (e.g., carrageenan-induced paw edema in rats) to evaluate their efficacy in a living system.[27]

• Pharmacokinetics and Toxicology: The absorption, distribution, metabolism, and excretion (ADME) properties of the lead candidates are thoroughly investigated.[27] Extensive toxicology studies are performed to identify potential safety concerns and establish a safe dose range for human trials.[26]

5.2. The Future of Arylpropionic Acid Derivatives

While the classic profens remain vital, research continues to evolve. Current areas of investigation include:

• Novel Formulations: Creating new formulations (e.g., topical gels, intravenous solutions) to target specific sites of inflammation or provide faster onset of action.[5]

• Dual-Target Inhibitors: Designing single molecules that inhibit both COX and other inflammatory pathways (like the lipoxygenase, or LOX, pathway) to achieve broader anti-inflammatory effects.[28]

• Repurposing for Other Diseases: Investigating the potential of arylpropionic acid derivatives in other therapeutic areas, such as cancer, where inflammation plays a key role.[29]

Conclusion

The discovery and development of arylpropionic acid derivatives is a testament to the power of rational drug design and process chemistry. From the initial search for a better-tolerated anti-inflammatory agent that led to ibuprofen, to the elegant and environmentally conscious synthetic routes developed decades later, this class of drugs has continually evolved. The deep understanding of their mechanism of action, stereochemistry, and structure-activity relationships has not only provided millions with effective pain relief but has also laid the groundwork for the development of future generations of anti-inflammatory therapies. The journey of the "profens" serves as a paradigm in modern medicinal chemistry, illustrating the crucial interplay between efficacy, safety, and sustainable manufacturing.

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• Ibuprofen – a case study in green chemistry. (n.d.). Royal Society of Chemistry.
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• A brief history of ibuprofen. (2017). The Pharmaceutical Journal.
• John Nicholson. (n.d.). National Inventors Hall of Fame®.
• Ibuprofen: A discovery of global significance. (n.d.). Over The Global Counter.
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• The Profen Enigma: A Technical Guide to the Structure-Activity Relationship of 2-Arylpropionic Acids. (n.d.). Benchchem.
• A Comparative Guide to the Synthesis of Ibuprofen: The Traditional Boots Route vs. the Greener BHC Pathway. (n.d.). Benchchem.
• Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review. (n.d.).
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The Nexus of Structure and Function: An In-depth Technical Guide to the Structure-Activity Relationship of 2-Naphthyloxy Propanoic Acids

Introduction: The Versatile Scaffold of 2-Naphthyloxy Propanoic Acids

The 2-naphthyloxy propanoic acid scaffold is a privileged structure in medicinal and agricultural chemistry, forming the backbone of compounds with a wide array of biological activities. From the well-known anti-inflammatory drug Naproxen to potent herbicides, the functional versatility of this chemical class is a testament to the power of subtle molecular modifications. This guide provides an in-depth exploration of the structure-activity relationships (SAR) that govern the efficacy and selectivity of these compounds. We will dissect the key structural motifs, explore the causal relationships behind experimental design, and provide detailed protocols for the synthesis and evaluation of these molecules. This document is intended for researchers, scientists, and drug development professionals seeking to understand and leverage the therapeutic and agrochemical potential of 2-naphthyloxy propanoic acid derivatives.

Core Structural Features and Their Influence on Biological Activity

The fundamental 2-naphthyloxy propanoic acid structure consists of a naphthalene ring system linked via an ether bond to a propanoic acid moiety. The biological activity of derivatives can be finely tuned by strategic modifications at three primary locations: the naphthalene ring, the propanoic acid side chain, and the ether linkage.

The Naphthalene Ring: A Platform for Potency and Selectivity

Substituents on the bicyclic naphthalene ring play a pivotal role in modulating the biological activity of these compounds. The position, size, and electronic nature of these substituents can dramatically alter the molecule's interaction with its biological target.

For instance, in the realm of anti-inflammatory agents, the 6-methoxy group in Naproxen is a critical feature for its potent inhibition of cyclooxygenase (COX) enzymes. The substitution pattern on the naphthalene ring influences the compound's binding affinity within the hydrophobic channel of the COX enzymes.

In the context of herbicidal activity, the introduction of specific substituents is not just beneficial but often essential for efficacy. For example, the presence of a trifluoromethyl group at the 5-position of a pyridine ring fused to the core structure has been shown to be crucial for potent herbicidal effects.[1]

The Propanoic Acid Moiety: The Key to Interaction and Metabolism

The propanoic acid group is a cornerstone of the SAR for many 2-naphthyloxy propanoic acid derivatives, particularly those with anti-inflammatory properties. The carboxylic acid functionality is often essential for binding to the active site of target enzymes like COX. However, this acidic moiety is also associated with gastrointestinal side effects.

To mitigate these adverse effects, significant research has focused on modifying or replacing the carboxylic acid group. The synthesis of non-carboxylic analogues, such as 1,2,4-triazoles and 1,2,4-triazolo[3,4-b]-1,3,4-thiadiazoles, has yielded compounds with comparable anti-inflammatory activity but with reduced ulcerogenic potential.[2][3] Furthermore, esterification of the carboxylic acid can lead to prodrugs with altered pharmacokinetic profiles. In the context of herbicides, carboxylic esters often exhibit higher activity than the free acids or amides.[1]

The Ether Linkage: A Conformational Anchor

While less frequently modified, the ether linkage connecting the naphthalene ring and the propanoic acid side chain is critical for maintaining the optimal spatial orientation of the key pharmacophoric elements. This linkage provides a degree of conformational flexibility that allows the molecule to adopt the most favorable conformation for binding to its biological target.

Structure-Activity Relationship in Anti-Inflammatory Applications

The anti-inflammatory properties of 2-naphthyloxy propanoic acids, exemplified by Naproxen, are primarily attributed to their inhibition of COX enzymes. However, recent research has unveiled additional mechanisms of action and novel derivatives with improved safety profiles.

A promising strategy to enhance anti-inflammatory activity and reduce side effects involves the design of derivatives that target other inflammatory pathways. For example, novel Naproxen derivatives containing cinnamic acid have been synthesized and shown to inhibit the NLRP3 inflammasome and the NF-κB signaling pathway.[4] This dual-action approach offers the potential for more potent and safer anti-inflammatory agents.

Quantitative SAR Data for Anti-inflammatory Derivatives

Compound ID	Modification	Target/Assay	IC50 / Activity	Reference
Naproxen	Parent Compound	COX-2 Inhibition	~5 µM	[4]
A22	Cinnamic acid derivative	NLRP3 Inflammasome	7.38 ± 1.96 µM	[4]
Compound 2	Ketoprofen hydroxamic acid analog	Rat Paw Edema	More potent than ketoprofen	[5]
Thiourea derivative 6a	Non-carboxylic analogue	Rat Paw Edema	88.71% reduction	[3]

Logical Flow of SAR-Guided Drug Design

Caption: Iterative cycle of SAR-guided drug discovery.

Structure-Activity Relationship in Herbicidal Applications

The herbicidal activity of 2-naphthyloxy propanoic acid derivatives is highly dependent on the substitution pattern on the aromatic rings. These compounds often act by inhibiting crucial plant enzymes.

Key SAR findings for herbicidal derivatives include:

• Essential Substituents: The presence of a trifluoromethyl group at the 5-position of an attached pyridine ring is critical for potent herbicidal activity.[1]

• Ester vs. Acid/Amide: Carboxylic esters generally exhibit higher herbicidal activity compared to the corresponding free acids or amides.[1]

• Chain Length: The herbicidal activity tends to decrease as the length of the carbon chain in the ester group increases.[1]

The mechanism of action for some of these herbicides involves the inhibition of protoporphyrinogen oxidase (PPO), a key enzyme in chlorophyll and heme biosynthesis.[6] Others act as inhibitors of Acetyl-CoA carboxylase (ACCase), which is involved in fatty acid biosynthesis.[7]

Experimental Protocols

Protocol 1: Synthesis of a 2-(2-Oxo-3-pyridyl-benzothiazol-6-yloxy)hexanoic Acid Derivative

This protocol is based on the synthesis of novel herbicides and is a representative example of the synthetic strategies employed.[1]

• Step 1: Synthesis of 6-methoxybenzothiazol-2-one. This intermediate is prepared through established literature methods.

• Step 2: Nucleophilic Aromatic Substitution (SNAr). A mixture of 6-methoxybenzothiazol-2-one and a halogenated pyridine (e.g., 2-chloro-5-(trifluoromethyl)pyridine) is dissolved in a suitable polar aprotic solvent such as DMF.

• Step 3: Base-mediated reaction. A base, such as potassium carbonate, is added to the mixture to facilitate the SNAr reaction.

• Step 4: Introduction of the hexanoic acid moiety. The resulting intermediate is then reacted with an appropriate hexanoic acid derivative (e.g., ethyl 2-bromohexanoate) in the presence of a base to form the final ester product.

• Step 5: Hydrolysis (optional). If the free acid is desired, the ester is hydrolyzed using standard conditions (e.g., aqueous NaOH followed by acidification).

• Step 6: Purification. The final product is purified using column chromatography on silica gel.

Protocol 2: In Vitro Herbicidal Activity Assay (Petri Dish Assay)

This protocol provides a general framework for assessing the pre-emergence herbicidal activity of test compounds.[1]

• Preparation of Test Solutions: The test compounds are dissolved in a suitable solvent (e.g., acetone) to prepare a stock solution. Serial dilutions are then made to obtain the desired test concentrations.

• Seed Germination: Seeds of the target weed species (e.g., Echinochloa crus-galli, Amaranthus retroflexus) are surface-sterilized and placed on filter paper in Petri dishes.

• Treatment Application: A specific volume of the test solution is evenly applied to the filter paper in each Petri dish. A solvent-only control is included.

• Incubation: The Petri dishes are incubated in a growth chamber under controlled conditions of light, temperature, and humidity.

• Data Collection: After a specified period (e.g., 7-10 days), the germination rate and the root and shoot length of the seedlings are measured.

• Data Analysis: The inhibitory effect of the test compounds is calculated as a percentage of the control. IC50 values can be determined by plotting the inhibition percentage against the compound concentration.

Workflow for Herbicidal Activity Screening

Caption: A typical workflow for discovering new herbicidal compounds.

Conclusion and Future Perspectives

The 2-naphthyloxy propanoic acid scaffold continues to be a fertile ground for the discovery of novel therapeutic and agrochemical agents. A thorough understanding of the structure-activity relationships is paramount for the rational design of new derivatives with enhanced potency, improved safety profiles, and novel mechanisms of action. Future research in this area will likely focus on the application of computational modeling and machine learning to predict the biological activity of new derivatives, the exploration of novel biological targets, and the development of more sustainable and environmentally friendly synthetic methods. The insights and protocols presented in this guide provide a solid foundation for researchers to contribute to the ongoing evolution of this remarkable class of compounds.

References

• Synthesis and Herbicidal Activity of 2-(2-Oxo-3-pyridyl-benzothiazol-6-yloxy)hexanoic Acids.

• Design, synthesis and herbicidal activity of 2-(2-oxo-3-phenyl-2,3-dihydrobenzo[d]thiazol-6-yloxy)propanoic acids. Available from: [Link]

• Synthesis and Biological Evaluation of Naproxen Derivatives as Novel NLRP3 Inhibitors.

• Structure-based design, synthesis, molecular docking, and biological activities of 2-(3-benzoylphenyl) propanoic acid derivatives as dual mechanism drugs. Available from: [Link]

• Non-carboxylic analogues of arylpropionic acids: synthesis, anti-inflammatory activity and ulcerogenic potential. Available from: [Link]

• Effect of herbicides on the activity of antioxidant enzymes and ALA-D in transgenic hybrid corn.

• 2-Aryl Propionic Acid Amide Modification of Naproxen and Ibuprofen Dimers for Anti-neuroinflammatory Activity in BV2. Available from: [Link]

• Structure-Activity Relationships Based on 3D-QSAR CoMFA/CoMSIA and Design of Aryloxypropanol-Amine Agonists with Selectivity for the Human β3-Adrenergic Receptor and Anti-Obesity and Anti-Diabetic Profiles. Available from: [Link]

• Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Available from: [Link]

• Non-carboxylic analogues of aryl propionic acid: synthesis, anti-inflammatory, analgesic, antipyretic and ulcerogenic potential. Available from: [Link]

• Structure-Activity Relationships Based on 3D-QSAR CoMFA/CoMSIA and Design of Aryloxypropanol-Amine Agonists with Selectivity for the Human β3-Adrenergic Receptor and Anti-Obesity and Anti-Diabetic Profiles. Available from: [Link]

• Synthesis and Antifungal Activity of Derivatives of 2-and 3-Benzofurancarboxylic Acids. Available from: [Link]

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• Anti-Inflammatory and Immunomodulatory Effects of 2-(3-Acetyl-5-(4-Chlorophenyl)-2-Methyl-1H-Pyrrol-1-yl)-3-Phenylpropanoic Acid. Available from: [Link]

• Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Available from: [Link]

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An In-depth Technical Guide to 2-Methyl-2-(2-naphthyloxy)propanoic acid: Synthesis, Characterization, and Therapeutic Potential

This technical guide provides a comprehensive overview of 2-Methyl-2-(2-naphthyloxy)propanoic acid, a member of the promising aryloxypropanoic acid class of molecules. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into its synthesis, physicochemical properties, and potential biological activities. The information presented herein is a synthesis of established chemical principles and data from closely related analogues, designed to provide a robust framework for future research and development.

Introduction and Significance

2-Methyl-2-(2-naphthyloxy)propanoic acid belongs to the broader family of arylpropanoic acid derivatives. This class of compounds is of significant interest to the pharmaceutical industry due to its wide range of biological activities. Many established non-steroidal anti-inflammatory drugs (NSAIDs), such as ibuprofen and naproxen, are arylpropanoic acid derivatives.[1] The therapeutic effect of these NSAIDs is primarily due to their inhibition of cyclooxygenase (COX) enzymes, which are key in the biosynthesis of prostaglandins from arachidonic acid.[1] The discovery of two COX isoforms, the constitutive COX-1 and the inducible COX-2 which is involved in inflammation, has further guided the development of more selective NSAIDs.[1]

Beyond their anti-inflammatory properties, recent research has highlighted the potential of arylpropanoic acid derivatives in other therapeutic areas, including oncology. This guide will delve into the chemical synthesis, characterization, and the prospective biological activities of 2-Methyl-2-(2-naphthyloxy)propanoic acid, providing a solid foundation for its further investigation.

Synthesis of 2-Methyl-2-(2-naphthyloxy)propanoic acid

The most direct and efficient method for the synthesis of 2-Methyl-2-(2-naphthyloxy)propanoic acid is the Williamson ether synthesis.[2][3] This classic organic reaction involves the nucleophilic substitution of an alkyl halide by an alkoxide.[3] In this case, the sodium salt of 2-naphthol (2-naphthoxide) acts as the nucleophile, attacking an ester of 2-bromo-2-methylpropanoic acid. The subsequent hydrolysis of the resulting ester yields the desired carboxylic acid.

The overall synthetic pathway can be visualized as follows:

Caption: Synthetic pathway for 2-Methyl-2-(2-naphthyloxy)propanoic acid.

Detailed Experimental Protocol

The following is a detailed, step-by-step methodology for the synthesis of 2-Methyl-2-(2-naphthyloxy)propanoic acid:

Step 1: Formation of Sodium 2-Naphthoxide

• To a solution of 2-naphthol (1.0 eq.) in absolute ethanol in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add sodium hydroxide (1.1 eq.).

• Stir the mixture at room temperature for 30 minutes to ensure the complete formation of the sodium 2-naphthoxide salt. The formation of the salt can be observed as the 2-naphthol dissolves.

Step 2: Williamson Ether Synthesis

• To the solution of sodium 2-naphthoxide, add ethyl 2-bromo-2-methylpropanoate (1.2 eq.) dropwise.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

Step 3: Hydrolysis and Purification

• To the reaction mixture, add a solution of sodium hydroxide (2.0 eq.) in a mixture of water and ethanol.

• Heat the mixture to reflux for 2-3 hours to hydrolyze the ester.

• Cool the reaction mixture and reduce the volume under reduced pressure to remove most of the ethanol.

• Dilute the residue with water and wash with diethyl ether to remove any unreacted starting materials.

• Acidify the aqueous layer with concentrated hydrochloric acid (HCl) to a pH of approximately 2. The product will precipitate as a solid.

• Collect the solid by vacuum filtration, wash with cold water, and dry.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water or acetone/water) to obtain pure 2-Methyl-2-(2-naphthyloxy)propanoic acid.

Physicochemical Properties and Characterization

The successful synthesis of 2-Methyl-2-(2-naphthyloxy)propanoic acid should be confirmed by a combination of spectroscopic techniques. Below is a table of expected physicochemical properties and a discussion of the expected spectral data.

Property	Expected Value
Molecular Formula	C₁₄H₁₄O₃
Molecular Weight	230.26 g/mol
Appearance	White to off-white solid
Melting Point	Not available; expected to be a crystalline solid with a defined melting point.
Solubility	Soluble in organic solvents like DMSO, DMF, methanol, and ethanol; sparingly soluble in water.
pKa	Expected to be in the range of 3-5 due to the carboxylic acid group.

Predicted Spectroscopic Data

• ¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show characteristic signals for the aromatic protons of the naphthyl group, the singlet for the two methyl groups, and a broad singlet for the carboxylic acid proton. The aromatic protons will likely appear in the range of δ 7.0-8.0 ppm. The two equivalent methyl groups are expected to produce a sharp singlet at approximately δ 1.6 ppm. The carboxylic acid proton will be a broad singlet at a downfield shift, typically above δ 10 ppm.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will show signals for all 14 carbon atoms in the molecule. The carbonyl carbon of the carboxylic acid will be the most downfield signal, expected around δ 170-180 ppm. The aromatic carbons of the naphthyl group will appear in the δ 110-150 ppm region. The quaternary carbon attached to the oxygen and the two methyl groups will be around δ 80-90 ppm, and the methyl carbons will be the most upfield signals, around δ 25 ppm.

• IR (Infrared) Spectroscopy: The IR spectrum will be characterized by a broad absorption band in the region of 2500-3300 cm⁻¹ corresponding to the O-H stretching of the carboxylic acid. A sharp, strong absorption at around 1700-1725 cm⁻¹ will indicate the C=O stretching of the carbonyl group. The C-O stretching of the ether linkage will appear in the region of 1200-1250 cm⁻¹. Aromatic C-H and C=C stretching vibrations will be observed in their characteristic regions.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak (M+) corresponding to the molecular weight of the compound (m/z = 230.26). Fragmentation patterns would likely involve the loss of the carboxylic acid group and cleavage of the ether bond.

Potential Biological Activities and Mechanism of Action

Anti-inflammatory Activity

The primary and most well-documented activity of arylpropanoic acids is their anti-inflammatory effect.[1] This is mediated through the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of pro-inflammatory prostaglandins. It is highly probable that 2-Methyl-2-(2-naphthyloxy)propanoic acid will exhibit COX inhibitory activity. Further studies would be required to determine its potency and selectivity for COX-1 versus COX-2.

Caption: Proposed mechanism of anti-inflammatory action.

Anticancer Potential

Recent studies have suggested that some NSAIDs and their derivatives possess anticancer properties. This is thought to occur through both COX-dependent and COX-independent mechanisms. COX-2 is often overexpressed in various cancers, and its inhibition can reduce tumor growth and angiogenesis. COX-independent mechanisms may involve the induction of apoptosis and the modulation of various signaling pathways involved in cell proliferation and survival. Given its structure, 2-Methyl-2-(2-naphthyloxy)propanoic acid is a candidate for investigation as a potential anticancer agent.

Future Directions and Conclusion

2-Methyl-2-(2-naphthyloxy)propanoic acid represents a molecule of significant interest within the field of medicinal chemistry. This guide has provided a comprehensive theoretical framework for its synthesis, characterization, and potential biological activities. The proposed synthetic route via the Williamson ether synthesis is robust and well-established.

Future research should focus on the practical synthesis and purification of this compound, followed by thorough spectroscopic characterization to confirm its structure. Subsequently, a comprehensive biological evaluation is warranted to investigate its anti-inflammatory and potential anticancer activities. In vitro assays to determine its COX inhibitory profile, followed by cell-based assays to assess its effects on cancer cell proliferation and apoptosis, would be logical next steps.

References

• University of Arizona. The Williamson Ether Synthesis. Available at: [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. (2014). Available at: [Link]

• Khan Academy. Williamson ether synthesis. Available at: [Link]

• Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review. (2018). Available at: [Link]

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Protocols & Analytical Methods

Synthesis of 2-Methyl-2-(2-naphthyloxy)propanoic Acid: An Application Note and Detailed Protocol

This document provides a comprehensive guide for the synthesis of 2-Methyl-2-(2-naphthyloxy)propanoic acid, a molecule of interest for researchers in medicinal chemistry and drug development. The protocol herein is based on the well-established Williamson ether synthesis, a robust and versatile method for forming ether linkages. This guide is designed to provide not only a step-by-step procedure but also the underlying scientific principles, ensuring a thorough understanding of the synthesis for successful replication and potential optimization.

Introduction

2-Methyl-2-(2-naphthyloxy)propanoic acid belongs to the class of aryloxyalkanoic acids, a scaffold present in various compounds with significant biological activities. The structural motif of a naphthyl group linked to a propanoic acid moiety via an ether bond makes it an interesting candidate for further chemical modifications and biological screening. The synthesis protocol detailed below follows a two-step sequence involving an initial etherification reaction followed by hydrolysis.

Principle and Mechanism

The synthesis of 2-Methyl-2-(2-naphthyloxy)propanoic acid is achieved through a classic Williamson ether synthesis, which proceeds via an SN2 (bimolecular nucleophilic substitution) mechanism. The overall reaction can be conceptually broken down into two key transformations:

• Formation of the Naphthoxide Nucleophile: In the first step, the weakly acidic hydroxyl group of 2-naphthol is deprotonated by a suitable base to form the more nucleophilic 2-naphthoxide anion. The choice of base is critical to ensure complete deprotonation without promoting side reactions.

• Nucleophilic Attack and Ether Formation: The generated 2-naphthoxide then acts as a nucleophile, attacking the electrophilic carbon of an alkyl halide, in this case, the ethyl ester of 2-bromo-2-methylpropanoic acid. This SN2 reaction results in the displacement of the bromide leaving group and the formation of the ether linkage, yielding the intermediate ethyl 2-methyl-2-(2-naphthyloxy)propanoate.

• Hydrolysis to the Carboxylic Acid: The final step involves the hydrolysis of the ethyl ester to the desired carboxylic acid. This is typically achieved by saponification using a strong base, followed by acidification to protonate the carboxylate salt.

The overall synthetic scheme is depicted below:

Caption: Overall synthetic workflow for 2-Methyl-2-(2-naphthyloxy)propanoic acid.

Experimental Protocol

This protocol is divided into two main parts: the synthesis of the intermediate ester and its subsequent hydrolysis to the final product.

Part 1: Synthesis of Ethyl 2-Methyl-2-(2-naphthyloxy)propanoate

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (g)	Moles (mmol)
2-Naphthol	144.17	10.0	69.4
Ethyl 2-bromo-2-methylpropanoate	195.05	14.9	76.3
Anhydrous Potassium Carbonate (K₂CO₃)	138.21	14.4	104.2
N,N-Dimethylformamide (DMF), anhydrous	73.09	150 mL	-
Diethyl ether	74.12	As needed	-
Saturated Sodium Bicarbonate Solution	-	As needed	-
Brine	-	As needed	-
Anhydrous Magnesium Sulfate (MgSO₄)	120.37	As needed	-

Procedure:

• To a dry 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-naphthol (10.0 g, 69.4 mmol) and anhydrous N,N-dimethylformamide (DMF, 150 mL).

• Stir the mixture at room temperature until the 2-naphthol is completely dissolved.

• Add anhydrous potassium carbonate (14.4 g, 104.2 mmol) to the solution. The suspension will become cloudy.

• Add ethyl 2-bromo-2-methylpropanoate (14.9 g, 76.3 mmol) dropwise to the stirring mixture at room temperature.

• Heat the reaction mixture to 80°C and maintain this temperature for 12-16 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mixture of hexane and ethyl acetate as the eluent.

• After the reaction is complete, cool the mixture to room temperature and pour it into 500 mL of ice-cold water.

• Extract the aqueous mixture with diethyl ether (3 x 150 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (2 x 100 mL) and then with brine (1 x 100 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The resulting crude oil is the ethyl 2-methyl-2-(2-naphthyloxy)propanoate and can be used in the next step without further purification. For rigorous characterization, the product can be purified by column chromatography on silica gel.

Part 2: Hydrolysis of Ethyl 2-Methyl-2-(2-naphthyloxy)propanoate to 2-Methyl-2-(2-naphthyloxy)propanoic acid

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (g)	Moles (mmol)
Crude Ethyl 2-methyl-2-(2-naphthyloxy)propanoate	258.31	(from Part 1)	~69.4
Sodium Hydroxide (NaOH)	40.00	8.3	207.5
Ethanol (95%)	46.07	100 mL	-
Water	18.02	100 mL	-
Concentrated Hydrochloric Acid (HCl)	36.46	As needed	-
Diethyl ether	74.12	As needed	-
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	As needed	-

Procedure:

• Dissolve the crude ethyl 2-methyl-2-(2-naphthyloxy)propanoate in a mixture of ethanol (100 mL) and water (100 mL) in a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Add sodium hydroxide (8.3 g, 207.5 mmol) to the solution.

• Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction by TLC until the starting ester spot has disappeared.

• After completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with 200 mL of water and wash with diethyl ether (2 x 100 mL) to remove any unreacted starting material or non-acidic byproducts.

• Cool the aqueous layer in an ice bath and acidify to pH 1-2 by the slow addition of concentrated hydrochloric acid. A white precipitate of 2-Methyl-2-(2-naphthyloxy)propanoic acid will form.

• Collect the precipitate by vacuum filtration and wash with cold water.

• Recrystallize the crude product from a suitable solvent system, such as ethanol/water or acetone/water, to obtain the pure product.

• Dry the purified product under vacuum to a constant weight.

Characterization

The identity and purity of the synthesized 2-Methyl-2-(2-naphthyloxy)propanoic acid should be confirmed by standard analytical techniques.

Expected Characterization Data:

• Appearance: White to off-white solid.

• Melting Point: To be determined experimentally.

• 1H NMR (CDCl3, 400 MHz): Expected signals for the naphthyl protons (multiplets in the aromatic region), a singlet for the two methyl groups, and a broad singlet for the carboxylic acid proton.

• 13C NMR (CDCl3, 100 MHz): Expected signals for the naphthyl carbons, the quaternary carbon, the methyl carbons, and the carboxylic acid carbonyl carbon.

• Infrared (IR) Spectroscopy (KBr pellet): Characteristic absorption bands for the O-H stretch of the carboxylic acid (broad), C=O stretch of the carboxylic acid, and C-O-C stretch of the ether.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low yield in Step 1	Incomplete reaction.	Ensure all reagents are anhydrous. Increase reaction time or temperature slightly.
Inefficient extraction.	Perform extractions thoroughly.
Incomplete hydrolysis in Step 2	Insufficient base or reaction time.	Use a sufficient excess of sodium hydroxide and monitor the reaction by TLC until completion.
Oily product after acidification	Impurities present or incomplete precipitation.	Ensure the aqueous layer is thoroughly washed before acidification. Try adding the acid more slowly at a lower temperature.
Difficulty in recrystallization	Incorrect solvent system.	Screen different solvent systems (e.g., ethanol/water, acetone/water, ethyl acetate/hexane) to find the optimal conditions for crystallization.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

• N,N-Dimethylformamide (DMF) is a reproductive toxin and should be handled with extreme care.

• Ethyl 2-bromo-2-methylpropanoate is a lachrymator and irritant.

• Concentrated hydrochloric acid and sodium hydroxide are corrosive. Handle with caution.

References

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

Application Notes and Protocols for the Synthesis of 2-Naphthyloxy Compounds via Williamson Ether Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Relevance of the Williamson Ether Synthesis in Naphthalene Chemistry

The Williamson ether synthesis, a cornerstone of organic chemistry developed by Alexander Williamson in 1850, remains the most straightforward and versatile method for the preparation of ethers.[1][2] Its application in the synthesis of 2-naphthyloxy compounds is of significant interest due to the prevalence of this moiety in pharmaceuticals, agrochemicals, fragrances, and material science.[3][4][5] For instance, 2-methoxynaphthalene, commercially known as neroline, is valued in the perfume industry for its floral scent.[3] This guide provides a comprehensive overview of the Williamson ether synthesis for preparing 2-naphthyloxy derivatives, offering in-depth mechanistic insights, detailed experimental protocols, and practical troubleshooting advice to empower researchers in their synthetic endeavors.

Core Principles: Mechanism and Strategic Considerations

The Williamson ether synthesis proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][6] The synthesis of 2-naphthyloxy compounds involves two key steps:

• Deprotonation of 2-Naphthol: The phenolic proton of 2-naphthol is acidic and can be readily removed by a suitable base to form the highly nucleophilic 2-naphthoxide anion.[7][8][9] The choice of base is critical and can range from strong bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH) to weaker bases like potassium carbonate (K2CO3), depending on the specific requirements of the reaction.[3][10]

• Nucleophilic Attack: The generated 2-naphthoxide ion then acts as a potent nucleophile, attacking the electrophilic carbon of an alkylating agent (typically a primary alkyl halide or sulfonate) in a concerted backside attack, leading to the displacement of the leaving group and the formation of the desired 2-naphthyloxy ether.[1][11]

Reaction Mechanism

Caption: The two-step mechanism of the Williamson ether synthesis for 2-naphthyloxy compounds.

Optimizing the Synthesis: A Guide to Experimental Parameters

The success of the Williamson ether synthesis for 2-naphthyloxy compounds hinges on the careful selection of reaction conditions to maximize the yield of the desired O-alkylation product while minimizing side reactions.

Choice of Alkylating Agent

The structure of the alkylating agent is paramount. The SN2 mechanism is highly sensitive to steric hindrance.[6]

• Primary alkyl halides (e.g., methyl iodide, ethyl bromide, 1-bromobutane) are ideal and provide the best yields.[6][7]

• Secondary alkyl halides can lead to a mixture of SN2 (ether) and E2 (alkene) elimination products, with elimination often being the major pathway.[6][12]

• Tertiary alkyl halides will almost exclusively undergo elimination.[6][9]

Selection of the Base

A variety of bases can be employed to deprotonate 2-naphthol.

• Strong bases like NaOH and KOH are commonly used and are effective for complete deprotonation.[3][7][13]

• Weaker bases such as K2CO3 can also be used, often in polar aprotic solvents, and can sometimes offer milder reaction conditions.[10]

• Sodium hydride (NaH) is a powerful, non-nucleophilic base that can be used to irreversibly deprotonate the alcohol, with the byproduct being hydrogen gas.[14]

The Crucial Role of the Solvent

The solvent choice significantly influences the reaction rate and selectivity.

• Polar aprotic solvents like acetonitrile, N,N-dimethylformamide (DMF), and dimethyl sulfoxide (DMSO) are generally preferred.[1][6] These solvents solvate the cation of the naphthoxide salt, leaving a "naked" and highly reactive naphthoxide anion, thus accelerating the SN2 reaction.[6][15]

• Protic solvents such as ethanol or methanol can also be used, and in some cases, the parent alcohol of the alkoxide is used as the solvent.[3][14] However, they can solvate the naphthoxide ion through hydrogen bonding, reducing its nucleophilicity.[6]

Controlling Side Reactions

Two primary side reactions can compete with the desired O-alkylation:

• E2 Elimination: As mentioned, this is significant with secondary and tertiary alkyl halides. To minimize elimination, use a primary alkyl halide and consider lower reaction temperatures.[6]

• C-Alkylation: The 2-naphthoxide ion is an ambident nucleophile, meaning it can also be alkylated on the aromatic ring, typically at the ortho or para positions.[1][6] O-alkylation is generally favored in polar aprotic solvents, while protic solvents can promote C-alkylation.[6]

Detailed Experimental Protocols

The following protocols provide step-by-step instructions for the synthesis of representative 2-naphthyloxy compounds.

Protocol 1: Synthesis of 2-Methoxynaphthalene (Neroline)

This protocol is adapted from established laboratory procedures.[3][4]

Materials:

• 2-Naphthol

• Sodium hydroxide (NaOH)

• Dimethyl sulfate or Methyl iodide

• Methanol

• Distilled water

Procedure:

• Preparation of Sodium 2-Naphthoxide: In a round-bottom flask, dissolve 2.88 g (20 mmol) of 2-naphthol in 20 mL of methanol. To this solution, add a solution of 1.04 g (26 mmol) of NaOH in a minimal amount of water, or 1.46 g (26 mmol) of KOH in methanol.[3] Stir the mixture at room temperature until all the solids have dissolved.

• Alkylation: To the solution of sodium 2-naphthoxide, add 2.90 g (23 mmol) of dimethyl sulfate or 3.26 g (23 mmol) of methyl iodide dropwise with stirring.[3]

• Reaction: Stir the reaction mixture at room temperature or gently heat to 50-60 °C for 1-3 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, pour the mixture into about 100 mL of cold water. The solid product, 2-methoxynaphthalene, will precipitate out.

• Purification: Collect the precipitate by vacuum filtration and wash it with cold water, followed by a wash with a cold 10% NaOH solution to remove any unreacted 2-naphthol, and finally with cold water again.[3] The crude product can be further purified by recrystallization from ethanol.[3]

Protocol 2: Synthesis of 2-Naphthoxyacetic Acid

This protocol is based on the reaction of 2-naphthol with chloroacetic acid.[13][16][17]

Materials:

• 2-Naphthol

• Sodium hydroxide (NaOH)

• Chloroacetic acid

• Hydrochloric acid (HCl)

• Diethyl ether

• Sodium bicarbonate solution

Procedure:

• Reaction Setup: In a test tube or a small flask, dissolve approximately 1.0 g of 2-naphthol in 5 mL of 30% aqueous NaOH solution.[13]

• Addition of Alkylating Agent: Add 1.5 g of chloroacetic acid to the solution. Stir the mixture to dissolve the reagents. Gentle warming may be necessary.[13]

• Heating: Heat the reaction mixture in a hot water bath at 90-100 °C for 30-40 minutes.[13]

• Work-up and Extraction: Cool the reaction mixture and dilute it with about 10 mL of water. Acidify the solution with 6M HCl until it is acidic to litmus paper.[13] Transfer the mixture to a separatory funnel and extract the product with 10 mL of diethyl ether.[13]

• Purification: Wash the ether layer with 10 mL of water, and then extract the ether layer with a saturated sodium bicarbonate solution.[13] The sodium salt of 2-naphthoxyacetic acid will move to the aqueous layer.

• Isolation of Product: Carefully acidify the bicarbonate layer with 6M HCl to precipitate the 2-naphthoxyacetic acid.[13] Collect the solid product by vacuum filtration and wash with cold water. The product can be recrystallized from hot water.

Data Presentation: A Survey of 2-Naphthyloxy Compound Syntheses

The following table summarizes various reaction conditions for the synthesis of different 2-naphthyloxy compounds.

2-Naphthyloxy Compound	Alkylating Agent	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference(s)
2-Methoxynaphthalene	Methyl iodide	KOH	Methanol	Room Temp	-	-	[3]
2-Methoxynaphthalene	Dimethyl sulfate	NaOH	Water	<10	1	-	[18]
2-Butoxynaphthalene	1-Bromobutane	NaOH	Ethanol	Reflux	0.83	-	[7]
2-Naphthoxyacetic Acid	Chloroacetic acid	NaOH	Water	90-100	0.5-0.67	-	[13]
Phenacetin (related aryl ether)	Ethyl iodide	K2CO3	Butanone	Reflux	1	-	[10]

Visualizing the Process: A Generalized Experimental Workflow

Caption: A generalized workflow for the synthesis and purification of 2-naphthyloxy compounds.

Advanced Strategies: Phase-Transfer Catalysis

For reactions involving immiscible aqueous and organic phases, phase-transfer catalysis (PTC) can significantly enhance the reaction rate.[19][20] A phase-transfer catalyst, such as a quaternary ammonium salt, facilitates the transfer of the naphthoxide anion from the aqueous phase to the organic phase where the alkylating agent resides.[21] This "green chemistry" approach can often be performed under milder conditions and may not require anhydrous solvents.[20]

Troubleshooting and Field-Proven Insights

• Low Yield: If the yield is low, ensure complete deprotonation of the 2-naphthol before adding the alkylating agent. Also, verify the purity of the alkylating agent, as old reagents can degrade. Consider switching to a more polar aprotic solvent to enhance the reaction rate.[6]

• Presence of Unreacted 2-Naphthol: If the final product is contaminated with starting material, ensure a slight excess of the base and alkylating agent was used. The final product can be washed with a dilute NaOH solution during work-up to remove the acidic 2-naphthol.[3]

• Formation of an Alkene Byproduct: This indicates that E2 elimination is competing with the SN2 reaction. This is common with secondary alkyl halides. If possible, redesign the synthesis to use a primary alkyl halide. Lowering the reaction temperature can also favor substitution over elimination.[6]

• Product is an Oil and Difficult to Purify: Some higher molecular weight 2-naphthyloxy ethers may be oils at room temperature. In such cases, purification by column chromatography is a suitable alternative to recrystallization.

By understanding the underlying principles and carefully controlling the experimental parameters, the Williamson ether synthesis provides a powerful and reliable tool for the synthesis of a wide array of 2-naphthyloxy compounds, enabling further research and development in numerous scientific disciplines.

References

• Obtaining β-naphthyl methyl ether. (2022-10-30). Chemistry Online. [Link]

• Williamson ether synthesis. Wikipedia. [Link]

• Williamson Ether Synthesis. ChemTalk. [Link]

• The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Purification Of 2-Methoxy Naphthalene by UV And IR Spectroscopic Methods. (2022). International Journal of Creative Research Thoughts. [Link]

• The Williamson Ether Synthesis. [Link]

• Williamson Ether Synthesis: 2-Naphthoxyacetic Acid From 2-Naphthol and Chloroacetic Acid. Scribd. [Link]

• Williamson Ether Synthesis. [Link]

• The Williamson Ether Synthesis. [Link]

• Williamson Ether Synthesis of 2-Octadecyloxy-Naphthalene. Scribd. [Link]

• Williamson ether synthesis (video). Khan Academy. [Link]

• What is the reaction mechanism of B-naphthol methyl ether via Williamson synthesis method with any strong base? Quora. [Link]

• Williamson Ether Synthesis reaction. BYJU'S. [Link]

• Dimethyl sulfoxide as a solvent in Williamson ether synthesis. ResearchGate. [Link]

• Mastering The Williamson Ether Synthesis. Osunstate. [Link]

• Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents. Semantic Scholar. [Link]

• Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents. ResearchGate. [Link]

• Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents. Sci-Hub. [Link]

• Experiment 06 Williamson Ether Synthesis. [Link]

• [Chemistry] Mechanism for the Williamson ether synthesis of 2 propoxynaphthalene. [Link]

• An improved Williamson ether synthesis using phase transfer catalysis. Semantic Scholar. [Link]

• Solved A Williamson ether synthesis is shown. 2-Naphthol in. Chegg.com. [Link]

• Contribution of phase transfer catalyst to green chemistry: A review. (2022). Jetir.Org. [Link]

• PHASE TRANSFER CATALYSIS: A GREEN METHODOLOGY FOR NEW DRUG DISCOVERY RESEARCH: A REVIEW. (2018). Indo American Journal of Pharmaceutical Research. [Link]

• Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. (2023). Francis Academic Press. [Link]

• Novel naphthyloxy derivatives - Potent histamine H3 receptor ligands. Synthesis and pharmacological evaluation. (2018). PubMed. [Link]

• Williamson Ether Synthesis Reaction Mechanism. (2018). YouTube. [Link]

• Novel process for efficiently and continuously synthesizing 2-naphthol.

• The structure of 2-[(2-naphthyloxy)methyl]oxirane. ResearchGate. [Link]

• Purification of naphthol.

• 2-Naphthol patented technology retrieval search results. Eureka | Patsnap. [Link]

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Application Note: High-Purity Isolation of 2-Methyl-2-(2-naphthyloxy)propanoic acid via Optimized Recrystallization

Abstract

This application note provides a comprehensive guide to the purification of 2-Methyl-2-(2-naphthyloxy)propanoic acid, a key intermediate in synthetic chemistry, using the recrystallization technique. Recrystallization is a cornerstone method for purifying solid active pharmaceutical ingredients (APIs) and other high-value chemical compounds.[1][2] This document outlines the fundamental principles, a systematic protocol for solvent selection, a detailed bulk purification procedure, and analytical methods for purity verification. The methodologies are designed to be robust and self-validating, ensuring researchers can achieve high purity and yield.

Introduction: The Imperative of Purity

2-Methyl-2-(2-naphthyloxy)propanoic acid is a carboxylic acid derivative featuring a bulky naphthyl group. In drug development and materials science, the purity of such intermediates is paramount, as impurities can drastically alter the outcomes of subsequent reactions and the pharmacological or material properties of the final product.

Recrystallization remains a dominant purification technique due to its efficiency and scalability. The underlying principle is the differential solubility of the target compound and its impurities in a chosen solvent at varying temperatures.[2] A properly selected solvent will dissolve the target compound at an elevated temperature but exhibit low solubility upon cooling, allowing the pure compound to crystallize while impurities remain in the solution (mother liquor).[3] This guide provides the theoretical basis and practical steps to develop a successful recrystallization protocol for 2-Methyl-2-(2-naphthyloxy)propanoic acid.

Compound Profile & Physicochemical Properties

A thorough understanding of the target compound's properties is the foundation for developing a purification strategy.

• Compound: 2-Methyl-2-(2-naphthyloxy)propanoic acid

• CAS Number: 7756-78-7

• Molecular Formula: C₁₄H₁₄O₃

• Molecular Weight: 230.26 g/mol

• Structure:

  • InChI Key: WGXRLJQIXNXFSY-UHFFFAOYSA-N[4]

  • SMILES: CC(C)(OC1=CC2=CC=CC=C2C=C1)C(O)=O

Table 1: Key Physicochemical Data

Property	Value / Observation	Rationale for Recrystallization
Physical Form	Solid at room temperature.[4]	Recrystallization is suitable only for solid compounds.
Polarity	Moderately polar due to the carboxylic acid group, but with a large, non-polar naphthyl moiety.	A solvent of intermediate polarity or a mixed-solvent system is likely to be effective.[5][6]
Melting Point	Not definitively published for this isomer; must be determined experimentally. The related 1-naphthyloxy isomer melts at 127-130 °C.[7]	A sharp melting point range post-purification is a key indicator of high purity.

| Solubility Profile | To be determined via solvent screening. Expected to be soluble in polar organic solvents. | The core of the recrystallization process relies on finding a solvent with a steep solubility vs. temperature curve.[5] |

Part I: The Critical First Step - Solvent Selection

The choice of solvent is the most critical parameter in recrystallization. An ideal solvent should meet several criteria:

• It should dissolve the compound sparingly or not at all at room temperature.

• It should dissolve the compound completely at its boiling point.[5]

• It should not react with the compound.[6]

• It should have a relatively low boiling point for easy removal during the drying phase.[6]

• Impurities should either be insoluble in the hot solvent or remain soluble in the cold solvent.[5]

Given the structure of 2-Methyl-2-(2-naphthyloxy)propanoic acid, which contains a polar carboxylic acid and a non-polar aromatic system, solvents of intermediate polarity or binary mixtures (e.g., ethanol/water) are excellent starting points.[6][8]

The following diagram illustrates the logical workflow for identifying a suitable recrystallization solvent.

Caption: Workflow for systematic solvent screening.

• Preparation: Place approximately 20-30 mg of the crude 2-Methyl-2-(2-naphthyloxy)propanoic acid into several small test tubes, one for each solvent to be tested.

• Room Temperature Test: To the first test tube, add the chosen solvent drop by drop at room temperature, vortexing after each addition. If the solid dissolves completely, the solvent is unsuitable for single-solvent recrystallization. Record the observation.

• Hot Dissolution Test: If the solid is insoluble or sparingly soluble at room temperature, heat the test tube in a water or sand bath. Continue adding the solvent dropwise until the solid just dissolves. Record the approximate volume of solvent used.

• Crystallization Test: Remove the test tube from the heat and allow it to cool slowly to room temperature. If no crystals form, gently scratch the inside of the test tube with a glass rod to induce crystallization.

• Cold Induction: Once at room temperature, place the test tube in an ice-water bath for 15-20 minutes to maximize crystal formation.

• Evaluation: A successful solvent is one where the compound is sparingly soluble at room temperature but fully soluble when hot, and which yields a large quantity of crystalline solid upon cooling.

Table 2: Solvent Screening Data Log

Solvent Tested	Solubility at 25°C	Solubility at Boiling	Observations Upon Cooling	Suitability Score (1-5)
Ethanol	[Record Observation]	[Record Observation]	[e.g., Fine needles, large prisms, oils out, no crystals]	[Rate]
Acetone	[Record Observation]	[Record Observation]	[Record Observation]	[Rate]
Toluene	[Record Observation]	[Record Observation]	[Record Observation]	[Rate]
Ethyl Acetate	[Record Observation]	[Record Observation]	[Record Observation]	[Rate]

| Ethanol/Water (9:1) | [Record Observation] | [Record Observation] | [Record Observation] | [Rate] |

Part II: Bulk Recrystallization Protocol

Once an optimal solvent system has been identified, the purification can be scaled up. The following protocol is a generalized procedure that should be adapted based on the results of the solvent screen.

Caption: Step-by-step master workflow for bulk recrystallization.

• Dissolution: Place the crude 2-Methyl-2-(2-naphthyloxy)propanoic acid into an Erlenmeyer flask. Add the selected solvent in portions, heating the mixture to a gentle boil with stirring. Add just enough hot solvent to completely dissolve the solid. Using excess solvent will reduce the final yield.

• Hot Filtration (if necessary): If insoluble impurities (e.g., dust, inorganic salts) are visible in the hot solution, perform a hot gravity filtration. This involves pouring the hot solution through a fluted filter paper in a pre-heated funnel into a clean, pre-heated Erlenmeyer flask. This step must be done quickly to prevent premature crystallization in the funnel.

• Crystallization: Cover the flask containing the hot, clear solution with a watch glass and allow it to cool slowly to room temperature on a benchtop. Slow cooling is crucial for the formation of large, high-purity crystals. Rapid cooling can trap impurities within the crystal lattice.

• Maximize Yield: Once the flask has reached room temperature and crystal growth appears to have ceased, place it in an ice-water bath for at least 30 minutes to induce maximum precipitation of the product.

• Collection and Washing: Collect the crystals by vacuum filtration using a Büchner funnel.[3] Wash the collected crystal cake with a small amount of ice-cold recrystallization solvent to rinse away any remaining mother liquor containing dissolved impurities.

• Drying: Transfer the purified crystals to a watch glass and dry them to a constant weight, preferably in a vacuum oven at a temperature well below the compound's melting point.

Part III: Purity Verification & Quality Control

Post-recrystallization, the purity of the product must be rigorously assessed.

• Principle: Pure crystalline solids exhibit a sharp, well-defined melting point range (typically < 2 °C). Impurities disrupt the crystal lattice, leading to a depressed and broadened melting point range.

• Procedure:

  • Load a small amount of the dry, purified crystals into a capillary tube.

  • Use a calibrated melting point apparatus to determine the temperature range from the first appearance of liquid to the complete liquefaction of the solid.

  • Compare the observed melting point with the crude material and literature values (if available). A significant sharpening of the melting range indicates successful purification.

• Principle: High-Performance Liquid Chromatography (HPLC) separates components of a mixture based on their differential partitioning between a stationary phase and a mobile phase. For purity analysis, the result is typically expressed as a percentage of the main peak area relative to the total area of all peaks.

• Suggested HPLC Method: A standard method for a propanoic acid derivative can be adapted.[9][10][11]

  • Column: C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of Acetonitrile (ACN) and Water with 0.1% Phosphoric Acid or Formic Acid.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at a suitable wavelength (e.g., 228 nm or 254 nm, to be determined by UV scan).

  • Sample Preparation: Prepare a stock solution of the purified compound in the mobile phase or a suitable solvent like acetonitrile at approximately 1 mg/mL.

Table 3: Quality Control Acceptance Criteria

Analysis	Crude Material (Typical)	Purified Product (Target)
Appearance	Off-white to tan powder	White crystalline solid
Melting Point	Broad range (e.g., > 5 °C)	Sharp range (< 2 °C)
HPLC Purity	< 95%	≥ 99.0%

| Percent Recovery | N/A | Typically 70-90% (Solvent dependent) |

Troubleshooting

Table 4: Common Recrystallization Issues and Solutions

Issue	Potential Cause	Recommended Solution
Oiling Out	The solution is supersaturated above the compound's melting point; cooling too rapidly.	Re-heat the solution to dissolve the oil, add slightly more solvent, and allow for slower cooling.
No Crystals Form	Solution is not sufficiently saturated; compound is too soluble.	Boil off some of the solvent to increase concentration. Try scratching the inner wall of the flask. Add a "seed" crystal from a previous batch.[1][12]
Low Recovery	Too much solvent was used; compound has significant solubility in cold solvent.	Evaporate some solvent and re-cool. Re-evaluate the choice of solvent; a less effective solvent may be needed.

| Colored Product | Colored impurities are present. | Add a small amount of activated charcoal to the hot solution before the hot filtration step. Use sparingly as it can adsorb the product. |

References

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• SciSpace. (n.d.). Recrystallization of Active Pharmaceutical Ingredients.
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• ACS Publications. (n.d.). Recrystallization of a Pharmaceutical Compound Using Liquid and Supercritical Antisolvents. Industrial & Engineering Chemistry Research.
• LabXchange. (2024, March 23). Lab Procedure: Recrystallization.
• BenchChem. (n.d.). Technical Support Center: Optimization of Solvent Systems for Carboxylic Acid Purity.
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• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization.
• Chemistry LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use.
• ResearchGate. (n.d.). Solvent design for crystallization of carboxylic acids.
• Unknown Source. (n.d.). COMMON SOLVENTS FOR CRYSTALLIZATION. PDF.
• Chemsrc. (n.d.). 2-Methyl-2-(2-naphthyl)propanoic acid.
• SIELC Technologies. (2018, February 16). Separation of Propanoic acid, 2-methyl-, methyl ester on Newcrom R1 HPLC column.
• Sigma-Aldrich. (n.d.). 2-methyl-2-(1-naphthyloxy)propanoic acid.
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• Sigma-Aldrich. (n.d.). 2-methyl-2-(2-naphthyloxy)propanoic acid.
• PubMed. (2011, March). A reverse phase HPLC method for the separation of two stereo isomers of 2-[4-(methylsulfonyl)phenyl]-3-(3(R)-oxocyclopentyl)propanoic acid. Chirality, 23(3), 277-80.

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Application Notes and Protocols: A Guide to In Vitro Cyclooxygenase (COX) Inhibition Assays

Introduction: The Central Role of Cyclooxygenase in Inflammation and Drug Discovery

Cyclooxygenase (COX), also known as Prostaglandin H Synthase (PGHS), is a critical enzyme in the inflammatory cascade.[1][2][3] It exists in two primary isoforms, COX-1 and COX-2, which, despite catalyzing the same reaction, play distinct physiological roles.[1][4][5] COX-1 is constitutively expressed in most tissues and is responsible for producing prostaglandins that regulate normal physiological processes, such as maintaining the integrity of the gastrointestinal tract.[2][4][5] In contrast, COX-2 is typically undetectable in most tissues but is rapidly induced by inflammatory stimuli like cytokines and lipopolysaccharides, leading to the production of prostaglandins that mediate pain and inflammation.[1][2][4][5]

This differential expression makes COX-2 a primary target for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved gastrointestinal safety profiles.[5][6][7] Therefore, robust and reliable in vitro assays to screen for and characterize the potency and selectivity of COX inhibitors are indispensable tools in drug discovery and development.[8][9] This guide provides a detailed protocol and the underlying scientific principles for conducting in vitro COX inhibition assays.

Principle of the Assay: Unraveling COX Activity

The COX enzyme possesses a bifunctional activity: a cyclooxygenase component and a peroxidase component.[1][10][11] The cyclooxygenase active site converts arachidonic acid into the unstable intermediate, prostaglandin G2 (PGG2). Subsequently, the peroxidase active site reduces PGG2 to prostaglandin H2 (PGH2), the precursor for various prostaglandins and thromboxanes.[1][10][11]

In vitro COX inhibition assays are designed to quantify the activity of either the cyclooxygenase or, more commonly, the peroxidase function of the enzyme. The inhibition of this activity by a test compound is directly proportional to its inhibitory effect on the COX enzyme.[12] There are several detection methods available, including colorimetric, fluorometric, and enzyme-linked immunosorbent assays (ELISA), each with its own set of advantages and considerations.[8][9] This protocol will focus on a widely used colorimetric method that measures the peroxidase activity by monitoring the oxidation of a chromogenic substrate.[1][6]

Visualizing the Pathway and a Self-Validating Experimental Workflow

To ensure the integrity of the experimental results, a well-designed workflow with appropriate controls is crucial. The following diagrams illustrate the COX signaling pathway and a logical workflow for a COX inhibition assay.

Caption: The COX signaling pathway, converting arachidonic acid to pro-inflammatory mediators.

Caption: A self-validating workflow for the in vitro COX inhibition assay.

Detailed Experimental Protocol

This protocol is a representative method for a colorimetric COX inhibition assay. It is essential to include proper controls for a self-validating system.

Materials and Reagents

• Enzymes: Purified ovine or human recombinant COX-1 and COX-2 enzymes.

• Assay Buffer: 0.1 M Tris-HCl, pH 8.0.[1]

• Heme: Co-factor for COX activity.[10]

• Arachidonic Acid: Substrate for the COX enzyme.[4]

• Colorimetric Substrate: N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD).[6]

• Test Inhibitors: Dissolved in a suitable solvent (e.g., DMSO).

• Control Inhibitors: A selective COX-1 inhibitor (e.g., SC-560) and a selective COX-2 inhibitor (e.g., Celecoxib).[11][13]

• 96-well microplate.

• Microplate reader capable of measuring absorbance at 590 nm.[1]

Step-by-Step Methodology

• Reagent Preparation:

  • Prepare the assay buffer and bring all reagents to room temperature before use.

  • Dilute the COX enzymes and heme in the assay buffer to the desired working concentrations. Keep the diluted enzymes on ice.[1][10]

  • Prepare a serial dilution of the test and control inhibitors in the appropriate solvent.[14]

• Assay Plate Setup:

  • It is recommended to perform all assays in triplicate.[1]

  • Background Wells: Add 160 µl of Assay Buffer and 10 µl of Heme. These wells will be used to subtract the background absorbance.[1]

  • 100% Initial Activity (Vehicle Control) Wells: Add 150 µl of Assay Buffer, 10 µl of Heme, and 10 µl of either COX-1 or COX-2 enzyme. Add 10 µl of the solvent used for the inhibitors (e.g., DMSO).[15]

  • Inhibitor Wells: Add 150 µl of Assay Buffer, 10 µl of Heme, 10 µl of either COX-1 or COX-2 enzyme, and 10 µl of the diluted test or control inhibitor.[1][11]

• Pre-incubation:

  • Gently tap the plate to mix the contents.

  • Incubate the plate for 5-10 minutes at 25°C.[6] This step allows the inhibitor to bind to the enzyme before the reaction is initiated.[14]

• Reaction Initiation and Detection:

  • Add 20 µl of the colorimetric substrate solution (TMPD) to all wells.

  • Initiate the enzymatic reaction by adding 20 µl of arachidonic acid to all wells except the background wells.[6]

  • Immediately start measuring the absorbance at 590 nm in kinetic mode, taking readings every minute for 5-10 minutes.[2]

Data Analysis and Interpretation

The rate of the reaction is determined from the initial linear portion of the absorbance versus time curve.[14][16]

• Calculate the Percentage of Inhibition: The percentage of inhibition for each inhibitor concentration is calculated relative to the vehicle control using the following formula:[6][14]

  % Inhibition = [ (Rate of Vehicle Control - Rate of Inhibitor) / Rate of Vehicle Control ] * 100

• Determine the IC50 Value: The IC50 (Inhibitory Concentration 50) is the concentration of an inhibitor required to reduce the enzyme activity by 50%.[4][17] To determine the IC50 value:

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.[18]

  • Fit the data to a sigmoidal dose-response curve using a non-linear regression analysis.[17][19]

  • The IC50 value is the concentration that corresponds to 50% inhibition on the fitted curve.[17][18]

Data Presentation: A Self-Validating System

A robust assay includes both positive and background controls to ensure the validity of the results. The data should be presented clearly, as shown in the table below.

Compound	Target	IC50 (µM)	Selectivity Index (COX-1 IC50 / COX-2 IC50)
Test Compound X	COX-1	10.5	0.015
COX-2	0.16
SC-560 (Control)	COX-1	0.009	>1111
COX-2	>10
Celecoxib (Control)	COX-1	5.2	0.0096
COX-2	0.05

This is example data and should not be used for other purposes.

The selectivity index is a critical parameter for evaluating the isoform specificity of the inhibitor.[12] A high selectivity index for COX-2 is a desirable characteristic for anti-inflammatory drug candidates.[6]

Field-Proven Insights and Best Practices

• Enzyme Quality is Paramount: The purity and activity of the COX enzymes are critical for reproducible results. It is advisable to perform an enzyme titration to determine the optimal concentration for the assay.[20]

• Solvent Effects: The solvent used to dissolve the inhibitors (e.g., DMSO) can affect enzyme activity. It is crucial to include a solvent control to account for any potential effects.[15]

• Time-Dependent Inhibition: Some inhibitors exhibit time-dependent inhibition. The pre-incubation time can significantly influence the apparent IC50 value. It is recommended to investigate the effect of varying pre-incubation times for novel compounds.[10]

• Substrate Concentration: The concentration of arachidonic acid can affect the apparent potency and selectivity of some inhibitors.[4] It is important to keep the substrate concentration consistent across all experiments.

• Linear Range: Ensure that the measurements are taken within the linear range of the assay.[16][20] This can be verified by plotting the reaction progress curve (absorbance vs. time).

Conclusion

The in vitro cyclooxygenase inhibition assay is a fundamental tool in the discovery and development of anti-inflammatory drugs. By understanding the underlying principles and adhering to a well-designed, self-validating protocol, researchers can generate reliable and reproducible data to guide their drug discovery efforts. The detailed methodology and insights provided in this guide will enable both novice and experienced scientists to successfully implement and interpret the results of this critical assay.

References

• Edmondson, D. E., Binda, C., & Mattevi, A. (2007). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. Current Medicinal Chemistry, 14(25), 2635–2651. Retrieved from [Link]

• COX Fluorescent Inhibitor Screening Assay Kit. (n.d.). Interchim. Retrieved from [Link]

• Walker, M. C., & Gierse, J. K. (2010). In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization. Methods in Molecular Biology, 644, 131–144. Retrieved from [Link]

• In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization. (n.d.). ResearchGate. Retrieved from [Link]

• Ballo, F. S., Sanogo, R., & Dembele, D. (2022). In vitro inhibition of cyclooxygenases, anti-denaturation and antioxidant activities of Malian medicinal plants. Journal of Medicinal Plants Research, 16(2), 34-42. Retrieved from [Link]

• Walker, M. C., & Gierse, J. K. (2010). In vitro assays for cyclooxygenase activity and inhibitor characterization. PubMed. Retrieved from [Link]

• Wang, Z., et al. (2013). Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 78-79, 137-143. Retrieved from [Link]

• Dahal, R., et al. (2019). Quantifying the Interactions between Biomolecules: Guidelines for Assay Design and Data Analysis. ACS Infectious Diseases, 5(3), 338-356. Retrieved from [Link]

• Mechanism of Action Assays for Enzymes. (2012). Assay Guidance Manual. Retrieved from [Link]

• In vitro enzymatic assay. (2012). ResearchGate. Retrieved from [Link]

• COX-2 Inhibitor Screening Kit (Fluorometric). (n.d.). Assay Genie. Retrieved from [Link]

• A Guide to In Vitro CYP Inhibition Studies. (2023). Contract Pharma. Retrieved from [Link]

• Evaluation of Selective COX-2 Inhibition and In Silico Study of Kuwanon Derivatives Isolated from Morus alba. (2021). MDPI. Retrieved from [Link]

• Cyclooxygenase assay: Significance and symbolism. (2024). ScienceDirect. Retrieved from [Link]

• Bioassay Development for Identification of Cyclooxygenase-2 Inhibitors of Natural Origin. (n.d.). Diva-Portal.org. Retrieved from [Link]

• Warner, T. D., et al. (1999). Ex vivo assay to determine the cyclooxygenase selectivity of non-steroidal anti-inflammatory drugs. British Journal of Pharmacology, 127(5), 1181–1186. Retrieved from [Link]

• IC50 values determined for COX-1 and COX-2; data are shown as standard deviation (SD). (n.d.). ResearchGate. Retrieved from [Link]

• How to calculate IC50. (n.d.). Science Gateway. Retrieved from [Link]

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Application Note: A Comprehensive Guide to Cell-Based Assays for Screening Novel Anti-Inflammatory Compounds

Introduction: The Imperative for Novel Anti-Inflammatory Therapeutics

Inflammation is a fundamental biological process, a double-edged sword that is essential for host defense against infection and injury, yet a key driver of pathology in a wide range of human diseases when dysregulated. Chronic inflammation is now recognized as a critical component in the pathophysiology of cardiovascular diseases, type 2 diabetes, cancer, and neurodegenerative disorders.[1][2] The transcription factor NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) and the NLRP3 inflammasome are central regulators of the inflammatory response, making them prime targets for therapeutic intervention.[3][4] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the use of robust and reliable cell-based assays to identify and characterize novel compounds with anti-inflammatory properties. We will delve into the core signaling pathways, provide validated protocols for key assays, and offer insights into data interpretation, ensuring a comprehensive and self-validating experimental approach.

Core Inflammatory Signaling Pathways: A Mechanistic Overview

A thorough understanding of the underlying molecular mechanisms of inflammation is crucial for the rational design and interpretation of screening assays. Here, we focus on two pivotal pathways: the canonical NF-κB signaling cascade and the NLRP3 inflammasome activation pathway.

The NF-κB Signaling Pathway

The NF-κB family of transcription factors are master regulators of inflammatory gene expression, including pro-inflammatory cytokines, chemokines, and adhesion molecules.[3][5] In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals such as lipopolysaccharide (LPS) or tumor necrosis factor-alpha (TNF-α), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent proteasomal degradation of IκBα.[1] This releases NF-κB to translocate to the nucleus and initiate the transcription of target genes.[1][6]

Caption: Canonical NF-κB Signaling Pathway.

The NLRP3 Inflammasome Pathway

The NLRP3 inflammasome is a multi-protein complex that plays a critical role in the innate immune system by activating caspase-1 and inducing the maturation and secretion of the pro-inflammatory cytokines IL-1β and IL-18.[4][7] Activation of the NLRP3 inflammasome is a two-step process.[8][9] The first signal, or "priming," is typically provided by microbial components like LPS, which upregulates the expression of NLRP3 and pro-IL-1β via the NF-κB pathway.[8][10] The second signal can be triggered by a variety of stimuli, including bacterial toxins, ATP, and particulate matter, leading to the assembly of the NLRP3 inflammasome, caspase-1 activation, and subsequent cytokine release.[7][10]

Caption: NLRP3 Inflammasome Activation Pathway.

Experimental Workflow for Anti-Inflammatory Compound Screening

A robust screening cascade is essential for the efficient identification and validation of promising anti-inflammatory compounds. The following workflow provides a structured approach, moving from broad primary screens to more specific secondary and mechanistic assays.

Caption: Experimental Workflow for Screening Anti-Inflammatory Compounds.

Materials and Reagents

• Cell Lines:

  • RAW 264.7 (murine macrophage-like)[11]

  • THP-1 (human monocytic)[12][13]

• Cell Culture Media and Reagents:

  • DMEM (for RAW 264.7) or RPMI-1640 (for THP-1) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.[13][14]

  • Phorbol 12-myristate 13-acetate (PMA) for THP-1 differentiation.[12][15]

  • Lipopolysaccharide (LPS) from E. coli.[16][17]

  • Novel test compounds and reference inhibitors (e.g., Dexamethasone).

• Assay Kits and Reagents:

  • Griess Reagent Kit for Nitric Oxide detection.[18][19]

  • ELISA kits for TNF-α, IL-6, and IL-1β quantification.[20][21][22]

  • NF-κB Luciferase Reporter Assay System.[23][24][25]

  • Caspase-1 Activity Assay Kit (fluorometric or colorimetric).[26][27][28]

  • Cell Viability Assay Kit (e.g., MTT or LDH).

Detailed Experimental Protocols

Protocol 1: Cell Culture and Treatment

1.1. RAW 264.7 Cell Culture:

• Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin in a humidified incubator at 37°C with 5% CO2.[14]

• Subculture cells every 2-3 days when they reach 70-80% confluency by scraping.

• For experiments, seed cells in 96-well plates at a density of 5 x 10^4 cells/well and allow them to adhere overnight.[29]

1.2. THP-1 Differentiation:

• Culture THP-1 monocytes in RPMI-1640 supplemented with 10% FBS and 1% penicillin-streptomycin.[13]

• To differentiate into macrophage-like cells, treat THP-1 monocytes with 50-100 ng/mL PMA for 48-72 hours.[12][15][30] Differentiated cells will become adherent.[30]

• After differentiation, replace the PMA-containing medium with fresh medium and allow the cells to rest for 24 hours before treatment.

1.3. Compound Treatment and Inflammatory Stimulation:

• Prepare serial dilutions of novel compounds and reference inhibitors in the appropriate cell culture medium.

• Remove the culture medium from the cells and add the medium containing the test compounds. Incubate for 1-2 hours.

• Subsequently, add LPS (1 µg/mL) to all wells except the vehicle control group to induce an inflammatory response.[31][32]

• Incubate the plates for 24 hours at 37°C with 5% CO2.

Protocol 2: Measurement of Nitric Oxide Production (Griess Assay)

Scientific Rationale: Nitric oxide (NO) is a key inflammatory mediator produced by inducible nitric oxide synthase (iNOS) in macrophages upon activation. The Griess assay is a simple and sensitive colorimetric method to measure nitrite (NO2-), a stable and nonvolatile breakdown product of NO.[33][34]

• After the 24-hour incubation period, carefully collect 50 µL of the cell culture supernatant from each well and transfer to a new 96-well plate.

• Add 50 µL of Griess Reagent I (sulfanilamide solution) to each well and incubate for 5-10 minutes at room temperature, protected from light.[18]

• Add 50 µL of Griess Reagent II (N-(1-naphthyl)ethylenediamine solution) to each well and incubate for another 5-10 minutes at room temperature, protected from light.[18]

• Measure the absorbance at 540 nm using a microplate reader.[19][35]

• Quantify the nitrite concentration by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite.

Protocol 3: Quantification of Pro-inflammatory Cytokines (ELISA)

Scientific Rationale: Pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β are central to the inflammatory cascade. Enzyme-Linked Immunosorbent Assay (ELISA) is a highly specific and sensitive technique for quantifying the concentration of these cytokines in the cell culture supernatant.[20][36]

• Collect the cell culture supernatant after the 24-hour treatment period.

• Perform the ELISA for TNF-α, IL-6, and IL-1β according to the manufacturer's instructions.[20]

• Briefly, this involves coating a 96-well plate with a capture antibody, adding the supernatant samples, followed by a detection antibody, and finally a substrate to produce a colorimetric signal.

• Measure the absorbance at the appropriate wavelength (typically 450 nm) using a microplate reader.

• Calculate the cytokine concentrations based on a standard curve generated with recombinant cytokines.

Protocol 4: Assessment of NF-κB Activation (Reporter Assay)

Scientific Rationale: To determine if a compound's anti-inflammatory activity is mediated through the inhibition of the NF-κB pathway, a luciferase reporter assay can be employed.[23][37] This assay utilizes a cell line stably transfected with a plasmid containing the luciferase gene under the control of an NF-κB response element.[25][38]

• Use an NF-κB reporter cell line (e.g., HEK293-NF-κB-RE-luc2P or stably transfected RAW 264.7 cells).[39]

• Seed the cells in a 96-well plate and treat with the test compounds and LPS as described in Protocol 1.3.

• After an appropriate incubation period (typically 6-8 hours), lyse the cells and measure luciferase activity using a luminometer according to the assay kit's protocol.[24][37]

• A decrease in luciferase activity in the presence of the test compound indicates inhibition of NF-κB activation.[39]

Protocol 5: Evaluation of NLRP3 Inflammasome Activation (Caspase-1 Activity Assay)

Scientific Rationale: The activation of the NLRP3 inflammasome culminates in the activation of caspase-1.[26][40] Measuring caspase-1 activity provides a direct readout of inflammasome activation.[27][28][41]

• Prime PMA-differentiated THP-1 cells with LPS (1 µg/mL) for 4 hours.

• Pre-treat the cells with test compounds for 1 hour.

• Induce NLRP3 inflammasome activation with a second stimulus, such as ATP (5 mM) or nigericin (10 µM), for 30-60 minutes.

• Measure caspase-1 activity in the cell lysates or supernatant using a fluorometric or colorimetric assay kit that utilizes a specific caspase-1 substrate.[26][27][40]

• A reduction in caspase-1 activity suggests that the compound inhibits NLRP3 inflammasome activation.

Data Presentation and Interpretation

Quantitative data should be presented in a clear and concise manner to facilitate comparison and interpretation.

Table 1: Hypothetical Data for Nitric Oxide Inhibition

Compound	Concentration (µM)	% NO Inhibition
Vehicle	-	0
Compound A	1	25.3
10	68.7
50	92.1
Dexamethasone	10	85.4

Table 2: Hypothetical Data for Cytokine Reduction

Compound (10 µM)	TNF-α (pg/mL)	IL-6 (pg/mL)	IL-1β (pg/mL)
Vehicle (LPS)	1250 ± 85	850 ± 62	350 ± 31
Compound A	420 ± 35	210 ± 22	95 ± 12
Dexamethasone	380 ± 29	180 ± 19	80 ± 10

Data are presented as mean ± SD.

Interpretation:

• A dose-dependent decrease in nitric oxide production and pro-inflammatory cytokine levels by a test compound, without significant cytotoxicity, indicates potential anti-inflammatory activity.

• The IC50 value (the concentration of a compound that inhibits 50% of the inflammatory response) should be calculated to determine the potency of the compound.

• Confirmation of activity in mechanistic assays, such as the NF-κB reporter and caspase-1 activity assays, provides valuable insights into the compound's mode of action.

Conclusion

The cell-based assays detailed in this application note provide a robust and multifaceted approach for the discovery and characterization of novel anti-inflammatory compounds. By employing a systematic workflow that progresses from broad phenotypic screens to specific mechanistic assays, researchers can efficiently identify promising lead candidates and elucidate their mechanisms of action. The careful selection of cell models, adherence to validated protocols, and rigorous data analysis are paramount to the success of any anti-inflammatory drug discovery program.

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Application Note: Comprehensive Analytical Characterization of 2-Methyl-2-(2-naphthyloxy)propanoic acid

Abstract

This document provides a comprehensive suite of analytical methodologies for the detailed characterization of 2-Methyl-2-(2-naphthyloxy)propanoic acid. As a compound of interest in pharmaceutical research and development, often as a structural analog to active pharmaceutical ingredients (APIs) like Naproxen, its rigorous characterization is paramount for establishing identity, purity, and stability. This guide is intended for researchers, analytical scientists, and drug development professionals, offering detailed protocols for chromatographic, spectroscopic, and thermal analysis techniques. We delve into the causality behind methodological choices, ensuring that each protocol is robust and scientifically sound.

Introduction and Strategic Overview

2-Methyl-2-(2-naphthyloxy)propanoic acid is an aromatic carboxylic acid derivative. Its structure, featuring a naphthyl moiety, an ether linkage, and a carboxylic acid group, makes it a prime candidate for analysis using a multi-technique approach. Unlike the structurally related NSAID Naproxen, 2-Methyl-2-(2-naphthyloxy)propanoic acid lacks a chiral center at the alpha-carbon due to the presence of two methyl groups, simplifying certain aspects of its analysis while demanding rigorous methods to characterize potential impurities.

The effective characterization of this molecule relies on a strategic combination of orthogonal analytical techniques. This strategy ensures that all critical quality attributes—identity, structure, purity, and thermal stability—are thoroughly assessed. The workflow diagram below illustrates the integrated approach recommended in this guide.

Application Note: Comprehensive 1H and 13C NMR Analysis for the Structural Elucidation of 2-Methyl-2-(2-naphthyloxy)propanoic Acid

Abstract

This application note provides a detailed guide for the structural characterization of 2-Methyl-2-(2-naphthyloxy)propanoic acid using one-dimensional (1D) and two-dimensional (2D) Nuclear Magnetic Resonance (NMR) spectroscopy. As a member of the aryloxypropanoic acid class, analogs of which are found in various pharmaceutically active compounds, unambiguous structural verification is critical.[1] This document outlines optimized protocols for sample preparation, data acquisition, and in-depth spectral analysis. We delve into the interpretation of 1H NMR, 13C NMR, and advanced 2D correlation spectra (COSY, HSQC, HMBC) to provide a self-validating methodology for researchers, chemists, and professionals in drug development.

Molecular Structure and Analytical Challenge

The target molecule, 2-Methyl-2-(2-naphthyloxy)propanoic acid, possesses several key structural features: a bulky naphthyl ring system, an ether linkage, a propanoic acid moiety, and a quaternary carbon. While 1D NMR provides initial data, the complexity of the aromatic region and the presence of non-protonated carbons necessitate a more robust analytical approach for complete and confident assignment. 2D NMR techniques are indispensable for resolving ambiguities and confirming connectivity across the entire molecular framework.[2][3][4]

Figure 1: Structure of 2-Methyl-2-(2-naphthyloxy)propanoic acid with atom numbering.

Experimental Protocols

Sample Preparation

The choice of solvent is critical for high-quality NMR data. Deuterated chloroform (CDCl₃) is a common first choice for its ability to dissolve a wide range of organic molecules. However, the acidic proton of the carboxylic acid may undergo rapid exchange or exhibit very broad signals, making it difficult to observe. Deuterated dimethyl sulfoxide (DMSO-d₆) is an excellent alternative as it forms hydrogen bonds with the carboxylic acid, slowing down exchange and resulting in a sharper, more easily identifiable -COOH signal.

Protocol:

• Weigh approximately 10-15 mg of 2-Methyl-2-(2-naphthyloxy)propanoic acid directly into a clean, dry NMR tube.

• Add approximately 0.6 mL of deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Cap the tube and gently vortex or invert until the sample is fully dissolved. A brief sonication may aid dissolution.

NMR Data Acquisition

All spectra should be acquired on a spectrometer operating at a field strength of 400 MHz or higher to ensure adequate signal dispersion, particularly for the complex aromatic region.

• 1H NMR:

  • Pulse Program: Standard single pulse (zg30).

  • Number of Scans: 16-32 scans.

  • Relaxation Delay (d1): 2 seconds.

  • Acquisition Time: ~3-4 seconds.

• 13C NMR:

  • Pulse Program: Proton-decoupled with NOE (zgpg30).

  • Number of Scans: 1024-2048 scans (or more, depending on concentration).

  • Relaxation Delay (d1): 2 seconds.

• 2D Experiments (COSY, HSQC, HMBC):

  • Utilize standard library pulse programs.

  • Optimize spectral widths to cover all relevant signals.

  • Acquire a sufficient number of increments in the indirect dimension (F1) to achieve good resolution. Typically, 256-512 increments are adequate.

Spectral Interpretation and Data Analysis

¹H NMR Spectrum: Predicted Assignments

The ¹H NMR spectrum provides the initial map of the proton environments. Key signals are predicted as follows:

• Carboxylic Acid Proton (-COOH): This proton is highly deshielded and is expected to appear as a broad singlet far downfield, typically in the range of 10-12 ppm.[5][6][7] Its broadness is due to hydrogen bonding and chemical exchange. A D₂O exchange experiment can be performed to confirm this assignment; upon adding a drop of D₂O, the acidic proton exchanges with deuterium, causing the signal to disappear from the spectrum.[6]

• Naphthyl Protons (Ar-H): The seven protons on the naphthyl ring will appear in the aromatic region, approximately between 7.1 and 8.0 ppm.[8] Due to the substitution pattern, they will exhibit complex splitting patterns (doublets, triplets, or multiplets) arising from spin-spin coupling with neighboring protons. 2D COSY is essential for definitively assigning connectivity within this spin system.

• Methyl Protons (-CH₃)₂: The two methyl groups are chemically equivalent due to free rotation around the C2-C(quat) bond. They are attached to a quaternary carbon and therefore will not be split by any neighboring protons. This will result in a sharp singlet at approximately 1.6-1.7 ppm, integrating to 6 protons.

Predicted Chemical Shift (ppm)	Integration	Multiplicity	Assignment
~10.0 - 12.0	1H	Broad Singlet	-COOH
~7.1 - 8.0	7H	Multiplets	Naphthyl Ar-H
~1.6 - 1.7	6H	Singlet	C(CH₃)₂

¹³C NMR Spectrum: Predicted Assignments

The proton-decoupled ¹³C NMR spectrum reveals the number of unique carbon environments. For this molecule, 14 distinct signals are expected due to the lack of symmetry.

• Carbonyl Carbon (-COOH): The carboxylic acid carbonyl carbon is the most deshielded, appearing in the 175-185 ppm range.[5][6][9]

• Aromatic Carbons (Ar-C): The ten carbons of the naphthyl ring will resonate between ~110 and 160 ppm.[8] The carbon directly attached to the ether oxygen (C2') will be the most downfield among them due to the deshielding effect of the oxygen.

• Ether-Linked Quaternary Carbon (C2): The carbon atom bonded to the ether oxygen (C2) will be significantly deshielded, typically appearing in the 50-80 ppm range.[10][11]

• Quaternary Carbon (-C(CH₃)₂): The aliphatic quaternary carbon will appear further upfield, likely in the 40-50 ppm range.

• Methyl Carbons (-CH₃)₂: The two equivalent methyl carbons will be the most shielded, appearing at approximately 25-30 ppm.

Predicted Chemical Shift (ppm)	Assignment
~175 - 185	C1 (-COOH)
~110 - 160	10 x Naphthyl Carbons
~75 - 85	C-O (Ether Linkage)
~40 - 50	-C (CH₃)₂
~25 - 30	-C(CH₃ )₂

Structure Confirmation with 2D NMR

While 1D spectra provide strong evidence, 2D correlation experiments are required for unambiguous proof of structure. They serve as the core of a self-validating protocol.

Figure 2: Workflow for NMR-based structural elucidation.

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton (¹H-¹H) couplings, typically over two to three bonds. It is invaluable for tracing the connectivity of the protons on the naphthyl ring, allowing for the assignment of adjacent protons.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon to which it is directly attached.[3] It provides a direct link between the ¹H and ¹³C spectra. For example, it will show a cross-peak connecting the methyl proton signal (~1.6 ppm) to the methyl carbon signal (~25 ppm).

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful experiment for this molecule as it shows correlations between protons and carbons over two to three bonds.[12] Key expected HMBC correlations that would confirm the structure include:

  • A correlation from the methyl protons (~1.6 ppm) to the quaternary carbon (C2, ~45 ppm), the ether-linked carbon (C-O), and the carbonyl carbon (C1, ~180 ppm). This single set of correlations links the entire propanoic acid moiety together.

  • Correlations from the naphthyl protons (specifically H1' and H3') to the ether-linked carbon (C2'), confirming the position of the ether linkage on the naphthyl ring.

Conclusion

The structural elucidation of 2-Methyl-2-(2-naphthyloxy)propanoic acid can be achieved with high confidence using a combination of 1D and 2D NMR techniques. Standard ¹H and ¹³C NMR spectra provide initial assignments of the distinct functional groups. The application of 2D NMR experiments, particularly COSY for mapping the aromatic system and HMBC for establishing long-range connectivity, provides a robust and self-validating dataset. This comprehensive approach ensures the unambiguous structural verification required for research, quality control, and regulatory purposes in the chemical and pharmaceutical industries.

References

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LC-MS method for quantifying 2-Methyl-2-(2-naphthyloxy)propanoic acid in biological samples

An Application Note and Protocol for the Quantification of 2-Methyl-2-(2-naphthyloxy)propanoic acid in Biological Samples via LC-MS/MS

Authored by: A Senior Application Scientist

Introduction

2-Methyl-2-(2-naphthyloxy)propanoic acid is an aromatic carboxylic acid derivative. With a LogP of approximately 3.43, it is a relatively hydrophobic compound.[1] Accurate quantification of such compounds in biological matrices like plasma, serum, and urine is crucial in various stages of drug discovery and development, including pharmacokinetic, toxicokinetic, and metabolic studies. This document provides a comprehensive guide for the development and validation of a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of 2-Methyl-2-(2-naphthyloxy)propanoic acid in biological fluids.

The methodology herein is built upon established principles of bioanalytical method development and validation, emphasizing scientific integrity and providing a framework that is both reliable and adaptable to specific laboratory needs. The protocols are designed to be self-validating, with explanations for the experimental choices to empower the researcher to troubleshoot and optimize the method effectively.

Method Overview & Scientific Rationale

The quantification of 2-Methyl-2-(2-naphthyloxy)propanoic acid is achieved through a combination of efficient sample preparation, optimized chromatographic separation, and sensitive detection by tandem mass spectrometry.

Analyte & Internal Standard

• Analyte: 2-Methyl-2-(2-naphthyloxy)propanoic acid (Molecular Formula: C₁₄H₁₄O₂, Molecular Weight: 214.26 g/mol )[1]

• Internal Standard (IS): A stable isotope-labeled version of the analyte (e.g., 2-Methyl-2-(2-naphthyloxy)propanoic acid-d₄) is the ideal internal standard to compensate for matrix effects and variability in sample processing and instrument response. If a stable isotope-labeled IS is unavailable, a structurally similar compound with comparable physicochemical properties and chromatographic behavior should be used. For this application note, we will proceed with the recommendation of a stable isotope-labeled IS.

Sample Preparation Strategy

The primary challenge in analyzing drugs in biological matrices is the removal of endogenous interferences such as proteins and phospholipids, which can suppress the ionization of the target analyte in the mass spectrometer. Given the acidic nature and hydrophobicity of 2-Methyl-2-(2-naphthyloxy)propanoic acid, several extraction techniques are viable.

• Protein Precipitation (PPT): This is a simple and rapid method suitable for high-throughput analysis.[2] Acetonitrile is often the precipitating agent of choice as it generally results in cleaner extracts compared to methanol.[3]

• Liquid-Liquid Extraction (LLE): LLE offers a higher degree of sample cleanup by partitioning the analyte into an immiscible organic solvent.[4] For an acidic compound like 2-Methyl-2-(2-naphthyloxy)propanoic acid, adjusting the pH of the aqueous sample to be acidic (e.g., pH 2-3) will ensure the analyte is in its neutral form, facilitating its extraction into an organic solvent like ethyl acetate or methyl tert-butyl ether (MTBE).[5][6]

• Solid-Phase Extraction (SPE): SPE provides the most thorough sample cleanup and allows for analyte concentration.[7][8][9][10][11] A mixed-mode anion exchange or a reversed-phase sorbent can be employed. For reversed-phase SPE, the sample should be acidified to ensure the retention of the neutral form of the analyte.

This application note will detail a protocol for Protein Precipitation due to its simplicity and wide applicability. However, for applications requiring lower limits of quantification, LLE or SPE should be considered.

Chromatographic Separation

Reversed-phase high-performance liquid chromatography (RP-HPLC) or ultra-high-performance liquid chromatography (UHPLC) is the method of choice for separating hydrophobic compounds like 2-Methyl-2-(2-naphthyloxy)propanoic acid from endogenous interferences. A C18 stationary phase is a suitable starting point. A gradient elution with a mobile phase consisting of an aqueous component with a pH-modifying additive (e.g., formic acid) and an organic solvent (e.g., acetonitrile or methanol) will be employed to achieve optimal peak shape and separation. The addition of formic acid to the mobile phase will suppress the ionization of the carboxylic acid group, leading to better retention and peak symmetry.

Mass Spectrometric Detection

Tandem mass spectrometry operating in Multiple Reaction Monitoring (MRM) mode provides the high selectivity and sensitivity required for bioanalysis. Electrospray ionization (ESI) in the negative ion mode is recommended for the acidic analyte. The precursor ion will be the deprotonated molecule [M-H]⁻, and the product ions will be generated by collision-induced dissociation (CID).

Experimental Protocols

Materials and Reagents

Reagent	Grade
2-Methyl-2-(2-naphthyloxy)propanoic acid	Reference Standard (≥98% purity)
2-Methyl-2-(2-naphthyloxy)propanoic acid-d₄ (or suitable analog)	Reference Standard (≥98% purity)
Acetonitrile	LC-MS Grade
Methanol	LC-MS Grade
Formic Acid (0.1% in Water)	LC-MS Grade
Water	Deionized, 18 MΩ·cm or higher
Human Plasma (with K₂EDTA as anticoagulant)	Sourced from an accredited supplier

Instrumentation and Conditions

Parameter	Recommended Setting
LC System	UHPLC system (e.g., Waters ACQUITY UPLC, Agilent 1290 Infinity II)
Analytical Column	C18, 2.1 x 50 mm, 1.8 µm (or equivalent)
Column Temperature	40 °C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient Elution	See Table 1
MS System	Triple Quadrupole Mass Spectrometer (e.g., Sciex Triple Quad 6500+, Waters Xevo TQ-S, Agilent 6495C)
Ionization Mode	ESI Negative
Capillary Voltage	-3500 V
Source Temperature	500 °C
Gas 1 (Nebulizer)	50 psi
Gas 2 (Heater)	60 psi
Curtain Gas	35 psi
MRM Transitions	See Table 2

Table 1: Gradient Elution Program

Time (min)	% Mobile Phase B
0.0	20
0.5	20
3.0	95
4.0	95
4.1	20
5.0	20

Table 2: Proposed MRM Transitions (to be optimized)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
2-Methyl-2-(2-naphthyloxy)propanoic acid	213.1	To be determined	100	-30
2-Methyl-2-(2-naphthyloxy)propanoic acid-d₄ (IS)	217.1	To be determined	100	-30

Note: The product ions and collision energies need to be optimized by infusing a standard solution of the analyte and the internal standard into the mass spectrometer.

Workflow Visualization

Caption: LC-MS/MS workflow for quantification.

Step-by-Step Protocols

1. Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Accurately weigh approximately 10 mg of 2-Methyl-2-(2-naphthyloxy)propanoic acid and the internal standard into separate 10 mL volumetric flasks. Dissolve and bring to volume with methanol.

• Working Standard Solutions: Prepare serial dilutions of the analyte stock solution in 50:50 (v/v) methanol:water to create working standards for the calibration curve and quality control samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution in 50:50 (v/v) methanol:water.

2. Sample Preparation: Protein Precipitation

• Label 1.5 mL microcentrifuge tubes for each sample, calibration standard, and quality control.

• Pipette 100 µL of the biological sample (plasma, serum, or urine) into the corresponding tubes.

• Add 20 µL of the internal standard working solution (100 ng/mL) to each tube and vortex briefly.

• Add 300 µL of ice-cold acetonitrile to each tube.[12]

• Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.[3]

• Centrifuge the samples at 14,000 x g for 10 minutes at 4 °C to pellet the precipitated proteins.[3]

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• Inject 5 µL of the supernatant into the LC-MS/MS system.

Bioanalytical Method Validation

The developed method must be validated according to the guidelines from regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[13][14][15][16][17][18][19][20][21]

Validation Parameters

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Calibration Curve: A minimum of six non-zero concentration levels covering the expected range of the analyte. The simplest regression model that adequately describes the concentration-response relationship should be used.

• Accuracy and Precision: Assessed by analyzing replicate quality control (QC) samples at a minimum of three concentration levels (low, medium, and high) on different days.

• Recovery: The efficiency of the extraction process, determined by comparing the analyte response in extracted samples to that of unextracted standards.

• Matrix Effect: The influence of co-eluting endogenous components on the ionization of the analyte and internal standard.

• Stability: The stability of the analyte in the biological matrix under various conditions (e.g., freeze-thaw cycles, bench-top stability, long-term storage).

Validation Workflow

Caption: Bioanalytical method validation workflow.

Conclusion

This application note provides a robust framework for the quantification of 2-Methyl-2-(2-naphthyloxy)propanoic acid in biological samples using LC-MS/MS. The detailed protocols for sample preparation, chromatographic separation, and mass spectrometric detection, along with the guidelines for method validation, offer a comprehensive resource for researchers in drug development and related fields. The presented method is designed to be a starting point, and optimization of certain parameters, particularly the mass spectrometric conditions, is encouraged to achieve the best performance in your laboratory.

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Methyl-2-(2-naphthyloxy)propanoic Acid

Welcome to the dedicated support center for the synthesis of 2-Methyl-2-(2-naphthyloxy)propanoic acid. This resource is designed for researchers, chemists, and professionals in drug development to navigate the common challenges associated with this synthesis. Here, we provide in-depth troubleshooting guides and frequently asked questions to help you optimize your reaction yield and purity.

Introduction to the Synthesis

The synthesis of 2-Methyl-2-(2-naphthyloxy)propanoic acid is most commonly achieved via a Williamson ether synthesis, a robust and widely used method for forming ethers. This reaction involves the deprotonation of 2-naphthol by a suitable base to form the 2-naphthoxide anion, which then acts as a nucleophile to attack an α-halo ester, typically ethyl 2-bromo-2-methylpropanoate. The resulting ester is then saponified to yield the desired carboxylic acid. While seemingly straightforward, this multi-step process presents several potential pitfalls that can significantly impact the final yield and purity.

This guide will deconstruct the common issues, providing both theoretical explanations and practical, field-tested solutions to enhance your experimental outcomes.

Troubleshooting Guide: Common Issues and Solutions

This section addresses the most frequently encountered problems during the synthesis, offering a systematic approach to diagnosis and resolution.

Issue 1: Low or No Yield of the Intermediate Ester

A low yield at the etherification stage is the most common bottleneck. This can often be traced back to several key factors related to the reactants, reagents, or reaction conditions.

Question: My Williamson ether synthesis is yielding very little of the target ester. What are the likely causes and how can I fix this?

Answer: A low yield in this step is typically due to one of four main issues: inefficient deprotonation of 2-naphthol, degradation of the alkyl halide, competing side reactions, or suboptimal reaction conditions.

1. Inefficient Deprotonation:

• The "Why": The nucleophilicity of the naphthoxide ion is critical. If the 2-naphthol is not fully deprotonated, the concentration of the active nucleophile is reduced, slowing down the desired SN2 reaction.

• Troubleshooting Steps:

  • Base Selection: Ensure your base is strong enough to fully deprotonate the phenolic hydroxyl group of 2-naphthol (pKa ≈ 10). While sodium hydroxide (NaOH) or potassium hydroxide (KOH) can work, stronger bases like sodium hydride (NaH) or potassium carbonate (K2CO3) in a polar aprotic solvent are often more effective.

  • Anhydrous Conditions: If using a moisture-sensitive base like NaH, ensure your solvent and glassware are scrupulously dry. Water will quench the base, reducing its effectiveness.

  • Order of Addition: Add the 2-naphthol to the base/solvent mixture and allow sufficient time for the deprotonation to complete before adding the ethyl 2-bromo-2-methylpropanoate.

2. Alkyl Halide Degradation (Elimination):

• The "Why": Ethyl 2-bromo-2-methylpropanoate is a tertiary alkyl halide. In the presence of a strong base, it is highly susceptible to an E2 elimination reaction, forming an alkene byproduct instead of the desired ether. This is often the primary competing reaction.

• Troubleshooting Steps:

  • Control Temperature: Run the reaction at the lowest temperature that still allows for a reasonable reaction rate. High temperatures strongly favor elimination over substitution. Start at room temperature and gently heat if necessary, monitoring by TLC.

  • Base Strength vs. Nucleophilicity: While a strong base is needed, a very strong, non-nucleophilic base can favor elimination. A base like K2CO3 provides a good balance.

  • Slow Addition: Add the alkyl halide dropwise to the solution of the naphthoxide. This keeps the instantaneous concentration of the alkyl halide low, minimizing the rate of the bimolecular elimination reaction.

3. Competing Side Reactions (C-alkylation vs. O-alkylation):

• The "Why": The naphthoxide ion is an ambident nucleophile, meaning it has two nucleophilic sites: the oxygen and the aromatic ring (specifically the carbon atoms ortho and para to the oxygen). While O-alkylation is desired, C-alkylation can occur, leading to undesired byproducts.

• Troubleshooting Steps:

  • Solvent Choice: The choice of solvent can significantly influence the ratio of O- to C-alkylation. Polar aprotic solvents like DMF or DMSO solvate the cation of the base but not the naphthoxide anion, leaving the oxygen atom more exposed and nucleophilic, thus favoring O-alkylation. In contrast, polar protic solvents can solvate the oxygen, making the ring carbons more competitive.

4. Suboptimal Reaction Conditions:

• The "Why": Reaction kinetics are highly dependent on concentration and temperature.

• Troubleshooting Steps:

  • Solvent: Use a polar aprotic solvent like DMF, acetonitrile, or acetone to facilitate the SN2 reaction.

  • Temperature & Time: Monitor the reaction progress using Thin Layer Chromatography (TLC). This will help you determine the optimal reaction time and prevent the formation of degradation products from prolonged heating.

Issue 2: Incomplete Saponification

Even with a good yield of the intermediate ester, the final yield of the carboxylic acid can be compromised by an incomplete hydrolysis step.

Question: After the saponification step, my NMR spectrum still shows the presence of the ethyl ester. How can I ensure complete hydrolysis?

Answer: Incomplete saponification is usually a problem of reaction time, temperature, or stoichiometry.

• The "Why": Saponification is the hydrolysis of an ester under basic conditions. It is a bimolecular reaction, and its rate depends on the concentration of both the ester and the hydroxide. The ester, being sterically hindered, may require more forcing conditions to go to completion.

• Troubleshooting Steps:

  • Increase Molar Excess of Base: Use a larger excess of the base (e.g., 3-5 equivalents of NaOH or KOH) to ensure the reaction goes to completion.

  • Increase Temperature: Refluxing the reaction mixture is often necessary. The increased temperature significantly increases the reaction rate.

  • Co-solvent: If the ester has poor solubility in the aqueous base, adding a co-solvent like ethanol or THF can create a homogeneous solution and improve the reaction rate.

  • Extend Reaction Time: Monitor the reaction by TLC until the starting ester spot has completely disappeared. This can take several hours.

Frequently Asked Questions (FAQs)

Q1: What is the best choice of base and solvent for the Williamson ether synthesis step?

A1: For this specific synthesis, a combination of potassium carbonate (K2CO3) as the base and a polar aprotic solvent like N,N-dimethylformamide (DMF) or acetonitrile is highly recommended. K2CO3 is a moderately strong base that is effective at deprotonating 2-naphthol but is less likely to promote the E2 elimination of the tertiary alkyl halide compared to stronger bases like NaH or alkoxides. DMF and acetonitrile are excellent solvents for SN2 reactions.

Q2: How can I effectively monitor the progress of my reactions?

A2: Thin Layer Chromatography (TLC) is the most effective tool for monitoring both the etherification and saponification steps.

• For Etherification: Use a non-polar solvent system (e.g., 9:1 Hexanes:Ethyl Acetate). You should see the spot for 2-naphthol disappear as a new, less polar spot for the ester product appears.

• For Saponification: Use a more polar solvent system (e.g., 1:1 Hexanes:Ethyl Acetate with a drop of acetic acid). The spot for the ester will disappear, and a new, very polar spot for the carboxylic acid product will appear at the baseline. The acetic acid in the eluent ensures the carboxylic acid is protonated and travels up the plate.

Q3: My final product is difficult to purify. What are the likely impurities and how can I remove them?

A3: The most common impurities are unreacted 2-naphthol and the alkene byproduct from the E2 elimination.

• Removing Unreacted 2-Naphthol: During the workup after saponification, acidify the solution to a pH of ~2-3 to protonate your carboxylic acid product. Then, you can perform an extraction. Your desired product is a carboxylic acid, while 2-naphthol is a phenol. A wash with a saturated sodium bicarbonate (NaHCO3) solution will selectively deprotonate and extract the more acidic carboxylic acid into the aqueous layer, leaving the less acidic 2-naphthol in the organic layer. Re-acidification of the aqueous layer will then precipitate your pure product.

• Removing Elimination Byproduct: The alkene byproduct is non-polar and uncharged. It will remain in the organic layer during any aqueous extractions. Recrystallization of the final carboxylic acid product from a suitable solvent system (e.g., ethanol/water or toluene) is often effective at removing this and other non-polar impurities.

Experimental Protocols

Protocol 1: Optimized Williamson Ether Synthesis

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-naphthol (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Add anhydrous N,N-dimethylformamide (DMF) to create a solution with a concentration of approximately 0.5 M with respect to the 2-naphthol.

• Stir the mixture at room temperature for 30 minutes to allow for the formation of the potassium 2-naphthoxide.

• Add ethyl 2-bromo-2-methylpropanoate (1.2 eq) dropwise to the stirring mixture over 15 minutes.

• Heat the reaction mixture to 60-70 °C and monitor its progress by TLC.

• Once the 2-naphthol is consumed (typically 4-6 hours), cool the reaction to room temperature.

• Pour the reaction mixture into water and extract with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude ester.

Protocol 2: Efficient Saponification

• Dissolve the crude ester from the previous step in ethanol.

• Add an aqueous solution of sodium hydroxide (4.0 eq).

• Heat the mixture to reflux and monitor by TLC until the starting ester is no longer visible (typically 2-4 hours).

• Cool the reaction mixture and remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any non-polar impurities.

• Cool the aqueous layer in an ice bath and acidify to pH 2 by slowly adding concentrated HCl.

• Collect the resulting precipitate by vacuum filtration.

• Wash the solid with cold water and dry to obtain the crude 2-Methyl-2-(2-naphthyloxy)propanoic acid. Further purification can be achieved by recrystallization.

Data and Visualization

Table 1: Troubleshooting Summary

Problem	Primary Cause	Recommended Solution
Low Ester Yield	Incomplete Deprotonation	Use a stronger base (K2CO3) in an anhydrous polar aprotic solvent (DMF).
Low Ester Yield	E2 Elimination	Maintain low reaction temperature (60-70 °C); add alkyl halide dropwise.
Incomplete Saponification	Insufficient Hydrolysis	Increase excess of NaOH (4 eq), reflux, and add a co-solvent (ethanol).
Impure Final Product	Unreacted 2-Naphthol	Perform a sodium bicarbonate wash during workup to selectively extract the acid.

Diagrams

Caption: Decision tree for troubleshooting low yield.

References

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer. [Link]

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. [Link]

• Reichardt, C. (2003). Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

Technical Support Center: Synthesis of Arylpropionic Acids

Welcome to the Technical Support Center for the synthesis of arylpropionic acids, a critical class of non-steroidal anti-inflammatory drugs (NSAIDs) that includes widely used medications like Ibuprofen and Naproxen. This guide is designed for researchers, chemists, and process development professionals to troubleshoot common side reactions and optimize synthetic routes.

Troubleshooting Guide: Common Synthesis Issues

This section addresses specific problems you may encounter during your experiments. Each entry details the potential cause, the underlying chemical mechanism, and actionable solutions.

Issue 1: Low Yield in Palladium-Catalyzed Carbonylation & Unexpected Byproducts

Q: I am attempting a palladium-catalyzed carbonylation of an aryl halide to synthesize an arylpropionic acid (e.g., in the BHC synthesis of Ibuprofen), but my yields are consistently low. Spectroscopic analysis (NMR/MS) suggests the formation of a decarbonylated byproduct. What is happening and how can I fix it?

A: This is a classic issue in palladium-catalyzed carbonylations. The most probable cause is a side reaction where the acyl-palladium intermediate, which is key to forming your product, loses carbon monoxide (CO).

Root Cause Analysis:

The primary culprit is the decarbonylation of the (acyl)palladium(II) complex. In the catalytic cycle, after the oxidative addition of the aryl halide to Pd(0) and subsequent CO insertion, the resulting acyl-palladium species is supposed to react with your nucleophile (e.g., water or an alcohol) to give the carboxylic acid or ester. However, this intermediate can undergo a competing, non-productive pathway where it ejects CO. This leads to the formation of an aryl-palladium species that can then participate in other unwanted reactions, significantly lowering the yield of the desired carboxylated product.[1]

A secondary, though less common, issue in related syntheses can be β-hydride elimination if your starting material has a suitable alkyl chain.

Troubleshooting Protocol:

• Increase Carbon Monoxide Pressure: The decarbonylation reaction is often reversible.[1] By increasing the partial pressure of CO, you can shift the equilibrium away from the decarbonylation pathway, favoring the desired carbonylated product. This is the most direct and effective solution.

• Optimize the Ligand System: The choice of ligand coordinated to the palladium center is critical for stabilizing the acyl-palladium intermediate.

  • Bulky Electron-Rich Ligands: Employing bulky phosphine ligands like Xantphos can enhance the stability of the palladium complex and disfavor the decarbonylation step.[1]

  • Bidentate Ligands: These can create a more rigid coordination sphere around the metal, which can suppress unwanted side reactions.

• Temperature Control: Carefully control the reaction temperature. While higher temperatures can increase the reaction rate, they can also accelerate the rate of decarbonylation. An optimal temperature must be found empirically for your specific substrate and catalyst system.

• Use a CO Surrogate: In some cases, using a CO-generating molecule, or "CO surrogate" like aryl formates, can provide a slow, controlled release of CO, maintaining an optimal concentration throughout the reaction and potentially suppressing side reactions.[2]

Data-Driven Insights: Ligand Effects on Carbonylation

Ligand Type	General Observation	Potential Outcome on Side Reactions
Monodentate Phosphines (e.g., PPh₃)	Standard, but can be labile at high temps.	Moderate stability; may allow for decarbonylation.
Bulky Phosphines (e.g., P(t-Bu)₃)	Increase electron density on Pd.	Can stabilize the acyl intermediate, reducing decarbonylation.
Bidentate Ligands (e.g., dppf, Xantphos)	Form stable chelate rings.	Significantly increases stability, suppressing side reactions.[1]

Below is a diagram illustrating the catalytic cycle and the competing decarbonylation pathway.

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]

Removal of unreacted 2-naphthol from reaction mixture

An authoritative guide for researchers, scientists, and drug development professionals on the effective removal of unreacted 2-naphthol from reaction mixtures. This document provides in-depth troubleshooting advice, FAQs, and detailed protocols grounded in the fundamental chemical principles of 2-naphthol.

Introduction: The Challenge of Residual 2-Naphthol

2-Naphthol is a cornerstone intermediate in organic synthesis, widely used in the production of dyes, pharmaceuticals, and other specialty chemicals.[1][2] Its phenolic hydroxyl group makes it a reactive nucleophile in a variety of transformations, including Williamson ether synthesis, esterifications, and the synthesis of ligands like BINOL.[1] However, reactions often do not proceed to 100% completion, leaving unreacted 2-naphthol as a significant impurity in the crude product. Its removal is critical for achieving high product purity and avoiding downstream complications.

This technical guide offers a structured approach to troubleshooting and resolving issues related to the purification of products from residual 2-naphthol.

Section 1: Core Principles - Understanding 2-Naphthol's Chemistry

Effective purification strategies are built upon a solid understanding of the impurity's chemical and physical properties. 2-Naphthol's acidic nature and solubility profile are the keys to its successful removal.

Key Physicochemical Properties of 2-Naphthol

Property	Value	Significance for Purification
Appearance	Colorless to white crystalline solid[1][3]	Its solid nature allows for purification of liquid products via filtration after selective precipitation.
Molar Mass	144.17 g/mol [4]	Standard molecular weight for calculations.
Melting Point	121-123 °C[1][5]	Useful for characterization and for purification by crystallization or distillation.
Boiling Point	285-286 °C[1][3]	High boiling point suggests distillation is viable if the product is significantly more volatile.
pKa	~9.51[2][4][5]	Crucial Property. As a weak acid, it is deprotonated by strong bases (e.g., NaOH) but not weak bases (e.g., NaHCO₃). This is the basis for selective extraction.
Water Solubility	Very low (~0.74 g/L at 25 °C)[1][5]	2-Naphthol itself will remain in the organic phase during a neutral water wash.

Solubility in Organic Solvents 2-Naphthol is generally soluble in a range of common organic solvents, a factor that must be considered when choosing a system for chromatography or recrystallization.[1][5][6]

Solvent	Solubility
Alcohols (Ethanol, Methanol)	High[5][7]
Ethers (Diethyl ether)	High[5]
Chloroform	High[5]
Benzene	Moderate[5]

Section 2: Troubleshooting Guide

This section addresses common problems encountered during the removal of 2-naphthol in a practical, question-and-answer format.

Scenario 1: My crude product is heavily contaminated with 2-naphthol after the reaction.

• Problem: A significant amount of unreacted 2-naphthol remains, potentially co-crystallizing or making chromatographic purification difficult and costly.

• Root Cause: Incomplete reaction or use of a large excess of 2-naphthol.

• Solution: Basic Aqueous Extraction. The most robust and scalable first step is a liquid-liquid extraction using a strong base. The phenolic proton of 2-naphthol (pKa ≈ 9.5) is acidic enough to be readily deprotonated by an aqueous solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH).[8][9] This converts the water-insoluble 2-naphthol into its water-soluble sodium 2-naphthoxide salt, which partitions into the aqueous phase, leaving the neutral or less acidic organic product behind in the organic layer.[9][10]

  Why this works: The equilibrium for this acid-base reaction heavily favors the formation of the naphthoxide salt because the conjugate acid of the base used (water, pKa ≈ 15.7) is much weaker than 2-naphthol.[9]

  Experimental Protocol: Basic Aqueous Extraction

  • Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., ethyl acetate, diethyl ether, or dichloromethane).

  • Extraction: Transfer the solution to a separatory funnel and add an equal volume of 1 M NaOH(aq).

  • Mixing: Stopper the funnel and shake vigorously for 30-60 seconds, periodically venting to release any pressure.

  • Separation: Allow the layers to separate. Drain the lower aqueous layer.

  • Repeat: Repeat the extraction process 1-2 more times with fresh 1 M NaOH(aq) to ensure complete removal.

  • Washing: Wash the organic layer with brine (saturated NaCl solution) to remove residual water and dissolved inorganic salts.[8]

  • Drying & Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the crude product, now largely free of 2-naphthol.[8]

Scenario 2: I am forming an emulsion during the basic extraction.

• Problem: The organic and aqueous layers fail to separate cleanly, trapping product and preventing efficient extraction.

• Root Cause: High concentrations of base or other components can act as surfactants, stabilizing the interface between the two immiscible liquids.

• Solution: Breaking the Emulsion.

  • Add Brine: Introduce a small amount of saturated aqueous NaCl (brine). The increased ionic strength of the aqueous phase often helps to break the emulsion.[8]

  • Gentle Swirling: Avoid vigorous shaking. Instead, gently invert or swirl the separatory funnel.

  • Patience: Allow the mixture to stand undisturbed for a longer period (10-30 minutes).

  • Filtration: As a last resort, filter the entire mixture through a pad of Celite® (diatomaceous earth). This can break up the microscopic droplets that form the emulsion.

Scenario 3: My desired product is base-sensitive (e.g., contains an ester that could be hydrolyzed).

• Problem: Using a strong base like NaOH will degrade the product.

• Solution: Alternative Purification Methods.

  • Column Chromatography: This should be your primary alternative. Since 2-naphthol is a moderately polar compound, it can be separated from less polar or more polar products on silica gel or alumina.[8] A preliminary solvent screen using Thin Layer Chromatography (TLC) is essential to determine an appropriate eluent system.

  • Recrystallization: If your product is a solid, recrystallization can be highly effective. The key is to find a solvent in which your product's solubility is high when hot but low when cold, while 2-naphthol remains in the mother liquor upon cooling.[11][12]

  • Distillation: If your product has a boiling point significantly lower than that of 2-naphthol (285 °C), vacuum distillation is a viable option.[13]

Scenario 4: 2-Naphthol is co-eluting with my product during column chromatography.

• Problem: The polarity of the product and 2-naphthol are too similar for effective separation under standard chromatographic conditions.

• Solution: Method Optimization.

  • Preliminary Extraction: Perform a basic aqueous wash before chromatography, even if the product has some base sensitivity. A brief, cold wash may be sufficient to remove the bulk of the 2-naphthol without significant product degradation.

  • Solvent System Modification: Systematically vary the polarity of your eluent. Using a gradient elution (gradually increasing the polarity of the solvent system during the run) can often resolve closely-eluting spots.

  • Alternative Stationary Phase: Consider using a different stationary phase, such as alumina or a reverse-phase (C18) silica, which will have different selectivity compared to standard silica gel.

Section 3: Frequently Asked Questions (FAQs)

Q1: What is the most efficient first-pass method for removing large quantities of unreacted 2-naphthol? A basic aqueous extraction with NaOH or KOH is by far the most efficient, cost-effective, and scalable method for removing the bulk of 2-naphthol, provided your target molecule is stable to strong bases.[8]

Q2: How do I decide which purification method to use? The choice depends on the properties of your desired product and the scale of your reaction. The following decision tree can guide your selection process.

Sources

• 1. 2-Naphthol - Wikipedia [en.wikipedia.org]
• 2. Page loading... [guidechem.com]
• 3. 2-Naphthol | 135-19-3 [chemicalbook.com]
• 4. 2-Naphthol | C10H8O | CID 8663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. webqc.org [webqc.org]
• 6. study.com [study.com]
• 7. 2-Naphthol: Polarity; Solubility and Uses_Chemicalbook [chemicalbook.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Lab Report #1 Two Base Extraction [docs.google.com]
• 10. Untitled Document [sas.upenn.edu]
• 11. mt.com [mt.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Optimizing the Williamson Ether Synthesis

Welcome to the technical support center for the Williamson ether synthesis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this crucial reaction. As Senior Application Scientists, we understand that even foundational reactions can present significant challenges. This resource provides in-depth, field-tested insights to help you navigate common issues and achieve high-yielding, clean conversions.

Frequently Asked Questions (FAQs)

Q1: My Williamson ether synthesis is giving a very low yield. What are the most common culprits?

Low yield is the most frequent issue and can stem from several factors. The primary suspects are often related to the quality of reagents and the reaction conditions.

• Incomplete Deprotonation: The first step, the formation of the alkoxide or phenoxide, is critical. If the base used is not strong enough to fully deprotonate the alcohol or phenol, the concentration of the active nucleophile will be low, leading to a sluggish and incomplete reaction. For simple alcohols, strong bases like sodium hydride (NaH) or potassium hydride (KH) are often necessary. For more acidic phenols, weaker bases like potassium carbonate (K₂CO₃) or even sodium hydroxide (NaOH) can be sufficient.

• Poor Nucleophilicity: While the alkoxide is a potent nucleophile, its reactivity can be hampered by steric hindrance. If either the alcohol/phenol or the alkylating agent is sterically bulky (e.g., a tertiary alcohol or a neopentyl halide), the Sₙ2 reaction will be slow.

• Side Reactions: The primary competing reaction is E2 elimination, especially when using secondary or tertiary alkyl halides. The basic alkoxide can act as a base to abstract a proton, leading to the formation of an alkene instead of the desired ether.

• Reagent Purity: Water is a significant inhibitor of this reaction. Any moisture present will react with the strong base (like NaH), consuming it and reducing the extent of alkoxide formation. Ensure all glassware is oven-dried and solvents are anhydrous.

Q2: I'm seeing a significant amount of an alkene byproduct. How can I favor the Sₙ2 substitution over E2 elimination?

The competition between substitution (Sₙ2) and elimination (E2) is a classic challenge. Several strategies can shift the equilibrium towards the desired ether product.

• Choice of Leaving Group: The nature of the leaving group on the alkylating agent is crucial. Good leaving groups that are weakly basic, such as iodide (I⁻) and tosylate (OTs⁻), are preferred as they stabilize the transition state of the Sₙ2 reaction more effectively than that of the E2 reaction. If you are using an alkyl chloride or bromide, consider an in situ Finkelstein reaction by adding a catalytic amount of sodium iodide (NaI) or potassium iodide (KI) to generate the more reactive alkyl iodide.

• Temperature Control: E2 reactions generally have a higher activation energy than Sₙ2 reactions. Therefore, running the reaction at a lower temperature will favor the substitution pathway. If you are experiencing significant elimination, try reducing the reaction temperature.

• Solvent Choice: Polar aprotic solvents like DMF, DMSO, or acetonitrile are ideal for Williamson ether synthesis. These solvents solvate the cation of the base (e.g., Na⁺) but do not strongly solvate the alkoxide nucleophile, leaving it "naked" and highly reactive for the Sₙ2 attack. Protic solvents (like ethanol or water) will solvate the nucleophile through hydrogen bonding, reducing its reactivity and potentially favoring elimination.

Troubleshooting Guide: Common Experimental Issues

Problem 1: The reaction appears sluggish or does not proceed to completion.

If you observe a slow or stalled reaction, consider the following troubleshooting steps:

Protocol: Reaction Optimization Screen

• Verify Reagent Quality:

  • Ensure the alcohol/phenol is dry. If it's a solid, dry it in a vacuum oven. If it's a liquid, consider distilling it over a suitable drying agent.

  • Use a fresh, high-purity batch of the base (e.g., NaH). Old NaH can have a layer of NaOH on its surface, reducing its activity.

  • Ensure the solvent is anhydrous. Use a freshly opened bottle of anhydrous solvent or dry it using standard laboratory procedures (e.g., distillation from a drying agent or passing through an activated alumina column).

• Enhance Nucleophile Formation:

  • If using a solid base like NaH or K₂CO₃, ensure it is finely powdered to maximize surface area.

  • Allow sufficient time for the deprotonation step before adding the alkylating agent. This can be monitored by the cessation of hydrogen gas evolution when using hydrides.

• Increase Reaction Rate:

  • Gently warm the reaction mixture. A modest increase in temperature (e.g., from room temperature to 50-60 °C) can significantly increase the rate of Sₙ2 reactions. Monitor for the formation of elimination byproducts by TLC or GC/MS.

  • Consider the use of a phase-transfer catalyst (PTC) like tetrabutylammonium bromide (TBAB) or 18-crown-6. A PTC can be particularly effective in biphasic systems or when using carbonate bases, as it helps to bring the anionic nucleophile into the organic phase where the alkylating agent resides.

Problem 2: The work-up is difficult, and I have trouble separating my product from the starting alcohol/phenol.

This is a common issue, especially if the reaction has not gone to completion.

Protocol: Optimized Work-up and Purification

• Quenching: Carefully quench the reaction by slowly adding a protic solvent (e.g., methanol or water) to consume any unreacted base.

• Aqueous Wash: Perform an aqueous work-up. If you started with a phenol, washing with an aqueous base solution (e.g., 1M NaOH) will deprotonate the unreacted phenol, forming the water-soluble phenoxide, which will be extracted into the aqueous layer. The desired ether product, being neutral, will remain in the organic layer.

• Chromatography: If co-elution is an issue during column chromatography, consider modifying the stationary or mobile phase. Sometimes, a less polar solvent system can improve separation. Alternatively, if the starting material is an alcohol, it may be possible to derivatize the unreacted alcohol to facilitate separation.

Visualizing the Process

To better understand the reaction dynamics, the following diagrams illustrate the core mechanism, potential side reactions, and a general troubleshooting workflow.

Caption: Competition between Sₙ2 (ether) and E2 (alkene) pathways.

Caption: A troubleshooting workflow for low-yielding reactions.

Data Summary Tables

Table 1: Recommended Bases for Deprotonation

Alcohol/Phenol Type	pKa Range	Recommended Bases	Notes
Phenols	~10	K₂CO₃, Cs₂CO₃, NaOH, KOH	Generally straightforward deprotonation.
Primary Alcohols	~16-17	NaH, KH, Na, K, LHMDS	Requires a strong, non-nucleophilic base.
Secondary Alcohols	~17-18	NaH, KH	More sterically hindered; may require longer reaction times.
Tertiary Alcohols	~18-19	KH, Organolithiums	Very hindered; often poor nucleophiles. Williamson synthesis is challenging.

Table 2: Solvent Properties and Recommendations

Solvent	Dielectric Constant (ε)	Type	Recommendation
Dimethylformamide (DMF)	37	Polar Aprotic	Excellent choice; effectively solvates cations.
Dimethyl sulfoxide (DMSO)	47	Polar Aprotic	Highly effective, but can be difficult to remove.
Acetonitrile (MeCN)	37.5	Polar Aprotic	Good alternative to DMF and DMSO.
Tetrahydrofuran (THF)	7.6	Polar Aprotic	Commonly used, especially with hydride bases.
Ethanol (EtOH)	25	Polar Protic	Not recommended ; solvates the nucleophile, reducing reactivity.

References

• Organic Chemistry, 6th Edition. Vollhardt, K. P. C., & Schore, N. E. (W.H. Freeman). A comprehensive textbook covering the fundamental principles of the Williamson ether synthesis and competing reactions. [Link]

• Strategic Applications of Named Reactions in Organic Synthesis. Kurti, L., & Czako, B. (Elsevier). Provides detailed information on the Williamson ether synthesis, including mechanism and strategies to avoid elimination side reactions. [Link]

• Phase-Transfer Catalysis in Organic Synthesis. Starks, C. M., Liotta, C. L., & Halpern, M. (Springer). Discusses the theory and application of phase-transfer catalysts to enhance reaction rates in heterogeneous systems, which is highly relevant for the Williamson ether synthesis. [Link]

• Purification of Laboratory Chemicals, 8th Edition. Armarego, W. L. F., & Chai, C. L. L. (Elsevier). The authoritative guide for laboratory procedures on the purification and drying of solvents and reagents, critical for the success of moisture-sensitive reactions. [Link]

• March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 7th Edition. Smith, M. B., & March, J. (Wiley). An essential reference for detailed discussions of organic reaction mechanisms, including solvent effects in Sₙ2 reactions like the Williamson synthesis. [Link]

Technical Support Center: Enhancing the Solubility of 2-Methyl-2-(2-naphthyloxy)propanoic Acid

Welcome to the technical support guide for 2-Methyl-2-(2-naphthyloxy)propanoic acid. This document provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively dissolving this compound for biological assays. Our focus is on providing scientifically grounded, practical solutions to common solubility challenges.

I. Understanding the Challenge: Physicochemical Properties

These values suggest that 2-Methyl-2-(2-naphthyloxy)propanoic acid is a weak acid and is lipophilic, explaining its low solubility in neutral aqueous solutions. The key to enhancing its solubility lies in understanding its pH-dependent behavior.

Property	Predicted/Analog Value	Implication for Solubility
pKa	~4.85	At pH values below the pKa, the compound will be in its neutral, less soluble form. Above the pKa, it will be in its ionized (deprotonated), more soluble form.
LogP	~3.43 - 3.58	The positive LogP value indicates a preference for a lipid environment over an aqueous one, confirming its hydrophobic nature.

II. First-Pass Troubleshooting & FAQs

This section addresses the most common and immediate issues encountered when working with 2-Methyl-2-(2-naphthyloxy)propanoic acid.

Question: My compound won't dissolve in my aqueous assay buffer. What is the first thing I should try?

Answer: The most common and effective initial step is to prepare a concentrated stock solution in an organic solvent. Dimethyl sulfoxide (DMSO) is the recommended starting point due to its broad solvency power.

Initial Stock Solution Protocol:

• Weigh the desired amount of 2-Methyl-2-(2-naphthyloxy)propanoic acid.

• Add a minimal amount of 100% DMSO to achieve a high-concentration stock (e.g., 10-50 mM).

• Gently vortex or sonicate to ensure complete dissolution.

Question: I dissolved my compound in DMSO, but it precipitated when I diluted it into my aqueous buffer. What should I do?

Answer: This is a common issue known as "crashing out." It occurs because the compound is not soluble in the final aqueous environment once the DMSO concentration is lowered. Here are the immediate troubleshooting steps:

• Lower the Final Concentration: Your target concentration in the assay may be above the compound's aqueous solubility limit. Try a lower final concentration.

• Increase the Final DMSO Concentration: While high concentrations of DMSO can be toxic to cells, many assays can tolerate up to 0.5% DMSO. Ensure your final DMSO concentration is consistent across all experimental conditions, including vehicle controls.

• pH Adjustment of the Aqueous Buffer: Since this is a carboxylic acid, increasing the pH of your final assay buffer will significantly enhance solubility.

Question: What is the maximum concentration of DMSO I can use in my cell-based assay?

Answer: This is cell-line dependent. A general guideline is to keep the final DMSO concentration at or below 0.5%. However, it is best practice to perform a vehicle control experiment to determine the tolerance of your specific cell line to a range of DMSO concentrations.

III. A Systematic Solubilization Strategy

For more persistent solubility issues, a systematic approach is recommended. The following workflow will guide you through optimizing the solubility of 2-Methyl-2-(2-naphthyloxy)propanoic acid for your specific assay.

Caption: A decision workflow for solubilizing 2-Methyl-2-(2-naphthyloxy)propanoic acid.

Strategy 1: pH Adjustment (Primary Recommendation)

The solubility of carboxylic acids like 2-Methyl-2-(2-naphthyloxy)propanoic acid is highly dependent on pH.[4][5][6][7][8] By increasing the pH of the solution above the compound's pKa (~4.85), the carboxylic acid group deprotonates to a carboxylate anion, which is significantly more soluble in water.[6]

Protocol for pH-Mediated Solubilization:

• Prepare a Concentrated Stock in a Basic Solution:

  • Instead of DMSO, you can dissolve the compound in a small amount of a weak base, such as 0.1 M NaOH, to create a concentrated stock of the sodium salt form.

• Adjust the pH of Your Final Assay Buffer:

  • Alternatively, and more commonly, prepare a stock in DMSO as initially described.

  • When diluting into your final aqueous buffer, use a buffer with a pH of 7.4 or higher. The physiological pH of most cell culture media is sufficient to deprotonate the acid.

  • If precipitation still occurs, you can try titrating the pH of the final solution upwards slightly with dilute NaOH, ensuring the final pH is compatible with your assay system.

Causality: The Henderson-Hasselbalch equation dictates that at a pH two units above the pKa, the compound will be >99% in its ionized, more soluble form. For a pKa of ~4.85, a buffer at pH 7.4 provides a sufficient margin for ionization and enhanced solubility.

Strategy 2: Co-solvent Optimization

If pH adjustment alone is insufficient or not feasible for your experimental setup, optimizing the co-solvent system is the next step.

Co-Solvent	Recommended Starting Concentration in Final Assay Medium	Considerations
DMSO	≤ 0.5%	Can exhibit cellular toxicity at higher concentrations.[9]
Ethanol	≤ 1%	Generally less toxic than DMSO but may also affect cell behavior.
PEG 400	1-10%	A common co-solvent for in vivo studies that can also be used in vitro.[10]

Important Considerations:

• Always include a vehicle control with the same final concentration of the co-solvent in your experiments.

• Be aware that co-solvents can sometimes interfere with enzyme activity or other assay components.[9]

Strategy 3: Use of Solubilizing Excipients (Cyclodextrins)

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[11] They can encapsulate poorly soluble molecules, like 2-Methyl-2-(2-naphthyloxy)propanoic acid, forming an inclusion complex that is more water-soluble.[11]

Caption: Mechanism of cyclodextrin-mediated drug solubilization.

Recommended Cyclodextrins:

• Hydroxypropyl-β-cyclodextrin (HP-β-CD): Often used due to its high aqueous solubility and low toxicity.

• Sulfobutylether-β-cyclodextrin (SBE-β-CD): Also a good option with excellent solubilizing capacity.

Protocol for Using Cyclodextrins:

• Prepare a stock solution of the cyclodextrin in your assay buffer.

• Add the DMSO stock of your compound to the cyclodextrin-containing buffer.

• Allow time for the inclusion complex to form (gentle mixing for 15-30 minutes can help).

This multi-pronged approach, starting with the foundational principles of pH-dependent solubility and progressing to more advanced techniques, should enable the successful solubilization of 2-Methyl-2-(2-naphthyloxy)propanoic acid for your biological assays.

References

• PubChem. (n.d.). Naproxen. National Center for Biotechnology Information. Retrieved from [Link]

• Bloom Tech. (2023, August 3). What are the properties of Naproxen Sodium? Retrieved from [Link]

• ResearchGate. (n.d.). Naproxen with a molecular weight of 230.3, pKa of 4.2, and water solubility of 15.9 mg/l. Retrieved from [Link]

• Georgiev, G., Titeva, S., & Tzenov, A. (2021). Technological approaches to increase the bioavailability of Ibuprofen. Pharmacia, 68(1), 147-156. Retrieved from [Link]

• Tsinman, K., Tsinman, O., Sun, N., & Zhmud, B. (2011). pH-solubility profiles of organic carboxylic acids and their salts. Pharmaceutical research, 28(7), 1563–1571. Retrieved from [Link]

• Wikipedia. (n.d.). Naproxen. Retrieved from [Link]

• Chemsrc. (n.d.). 2-Methyl-2-(2-naphthyl)propanoic acid. Retrieved from [Link]

• Patsnap. (n.d.). Overcoming Challenges in Carboxylic Acid Drug Formulations. Retrieved from [Link]

• ResearchGate. (n.d.). New formulation of ibuprofen on absorption-rate: A comparative bioavailability study in healthy volunteers. Retrieved from [Link]

• Kitak, T., Dumičić, A., Planinšek, O., Šibanc, R., & Srčič, S. (2015). Determination of Solubility Parameters of Ibuprofen and Ibuprofen Lysinate. Molecules, 20(12), 21549–21568. Retrieved from [Link]

• News-Medical.net. (n.d.). Ibuprofen Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). How to enhance drug solubility for in vitro assays? Retrieved from [Link]

• PubChemLite. (n.d.). 2-methyl-2-(2-naphthyloxy)propanoic acid. Retrieved from [Link]

• PubChem. (n.d.). 2-Methyl-2-(pentyloxy)propanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Chemistry-A European Journal. (2020). Fast Release of Carboxylic Acid inside Cells. Retrieved from [Link]

• Reddit. (n.d.). How does pH affect water solubility of organic acids (or acids in general)? Retrieved from [Link]

• ResearchGate. (n.d.). Solubility-pH profiles of some acidic, basic and amphoteric drugs. Retrieved from [Link]

• MDPI. (2022). Recent Options and Techniques to Assess Improved Bioavailability: In Vitro and Ex Vivo Methods. Retrieved from [Link]

• PubChem. (n.d.). Propanoic acid, 2-methyl-, decahydro-2-naphthalenyl ester. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Ibuprofen. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (n.d.). Study of pH-dependent drugs solubility in water. Retrieved from [Link]

• Al-Ghaban, F. A., & Tawfeek, H. M. (2021). pH-Dependent Solubility and Dissolution Behavior of Carvedilol—Case Example of a Weakly Basic BCS Class II Drug. AAPS PharmSciTech, 22(5), 181. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Propanoic acid, 2-methyl- (CAS 79-31-2). Retrieved from [Link]

• FooDB. (n.d.). Showing Compound 2-Methylpropanoic acid (FDB003277). Retrieved from [Link]

• NIST. (n.d.). Propanoic acid, 2-methyl-, 2-methylpropyl ester. Retrieved from [Link]

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• 1. 2-METHYL-2-(1-NAPHTHYLOXY)PROPANOIC ACID CAS#: 30366-94-0 [m.chemicalbook.com]
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• 11. Naproxen | 22204-53-1 [chemicalbook.com]

Technical Support Center: Stabilizing 2-Methyl-2-(2-naphthyloxy)propanoic Acid in Solution

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals to prevent, troubleshoot, and analyze the degradation of 2-Methyl-2-(2-naphthyloxy)propanoic acid in solution. The following content is based on established principles of organic chemistry and proven methodologies for handling analogous aryloxypropanoic acid compounds.

Part 1: Frequently Asked Questions (FAQs)

Our team has compiled answers to the most common questions regarding the stability of 2-Methyl-2-(2-naphthyloxy)propanoic acid in experimental settings.

Q1: What are the primary molecular liabilities of 2-Methyl-2-(2-naphthyloxy)propanoic acid that lead to degradation in solution? A1: The structure of 2-Methyl-2-(2-naphthyloxy)propanoic acid contains two key motifs prone to degradation:

• Ether Linkage: The bond between the naphthyloxy group and the propanoic acid moiety is an ether. Ethers are susceptible to cleavage under strong acidic or basic conditions through hydrolysis.[1][2][3]

• Naphthalene Ring System: The aromatic naphthalene structure can absorb ultraviolet (UV) light, making the compound susceptible to photodegradation.[4]

• Propanoic Acid Moiety: The tertiary carbon on the propanoic acid chain can be a site for oxidative degradation.

Q2: What is the optimal pH range for maintaining the stability of this compound in aqueous solutions? A2: To minimize hydrolytic degradation, solutions should be maintained within a slightly acidic to neutral pH range, ideally between pH 4 and 7 .[1][2][3] Deviating into strongly acidic (pH < 3) or strongly basic (pH > 9) territory will significantly accelerate the cleavage of the ether bond. The use of a well-characterized buffer system is critical for pH control.

Q3: What are the recommended general storage conditions for solutions of 2-Methyl-2-(2-naphthyloxy)propanoic acid? A3: To ensure long-term stability, we recommend the following storage protocol:

• Temperature: Store solutions at low temperatures, such as refrigeration (2-8 °C) for short-term storage or frozen (≤ -20 °C) for long-term storage.[5][6][7]

• Light Protection: Always use amber vials or wrap containers in aluminum foil to protect against light-induced degradation.[4][5][6][7]

• Inert Atmosphere: For maximum stability, especially for long-term storage, purge the solution and the container headspace with an inert gas like nitrogen or argon to displace oxygen and prevent oxidation.

• Container Choice: Use chemically inert containers such as borosilicate glass or polypropylene. Avoid plastics that may leach contaminants.

Q4: Which solvents are most suitable for preparing stable solutions? A4: Solvent selection is crucial for stability.

• Recommended: HPLC-grade aprotic solvents like acetonitrile or dimethyl sulfoxide (DMSO) are excellent choices as they are non-reactive.

• Use with Caution: Ethers like tetrahydrofuran (THF) can be used but must be checked for peroxides, which can initiate oxidative degradation.

• Aqueous Solutions: If water is required, always use a buffer system to control pH. High-purity water (e.g., Milli-Q or equivalent) is essential to avoid contaminants that could catalyze degradation.

Q5: What are the initial signs that my solution may be degrading? A5: Degradation can manifest in several ways:

• Visual Changes: The appearance of a yellow or brown tint in a previously colorless solution, or the formation of a precipitate.

• Chromatographic Analysis: A decrease in the peak area of the parent compound and the emergence of new peaks in an HPLC or GC chromatogram are definitive signs of degradation.

• Inconsistent Experimental Results: A gradual or sudden loss of efficacy in biological assays can be indicative of compound degradation.

Part 2: Troubleshooting Guides

Use these guides to diagnose and resolve common stability issues encountered during your experiments.

Guide 1: Rapid Loss of Compound in Aqueous Media

• Symptom: HPLC analysis shows a rapid decrease in the concentration of the parent compound within hours or a few days of preparation.

• Causality & Troubleshooting:

Potential Cause	Scientific Rationale	Corrective Action
Inappropriate pH	The ether linkage is subject to acid or base-catalyzed hydrolysis. The rate of this reaction is highly pH-dependent.[1][2][3]	1. Immediately measure the pH of the solution. 2. Prepare a new solution using a buffer to maintain the pH between 4 and 7. 3. Validate the stability in the chosen buffer system over the intended experimental duration.
Metal Ion Contamination	Trace metal ions in reagents or on glassware can act as catalysts for oxidative degradation.	1. Use high-purity, metal-free reagents and water. 2. Consider acid-washing glassware. 3. If contamination is suspected, adding a small amount of a chelating agent like EDTA to the buffer can sequester metal ions.
Microbial Growth	Unsterilized aqueous solutions can support microbial growth, which may metabolize the compound.	1. Filter-sterilize the solution through a 0.22 µm membrane filter. 2. If compatible with the experimental system, consider adding a broad-spectrum antimicrobial agent.

Guide 2: Emergence of New Peaks in Chromatograms

• Symptom: Analysis of a stored solution by HPLC or GC-MS reveals new peaks that were absent in the freshly prepared sample.

• Causality & Troubleshooting:

Potential Cause	Scientific Rationale	Corrective Action
Photodegradation	The naphthalene moiety absorbs UV radiation, which can lead to the formation of photoproducts.[4]	1. Strictly enforce light protection by using amber vials or foil wrapping for all solutions. 2. Minimize exposure to ambient light during sample preparation and handling.
Oxidative Degradation	Dissolved oxygen or peroxide impurities in solvents can lead to oxidation of the molecule.	1. Use freshly opened, high-purity solvents. 2. Degas solvents prior to use by sparging with nitrogen or argon. 3. For long-term storage, overlay the solution with an inert gas before sealing the container.
Solvent Reactivity	The compound may be unstable in the chosen solvent or reacting with impurities within it.	1. Verify the compatibility of the compound with the solvent. 2. If using ether-based solvents, test for the presence of peroxides. 3. Consider switching to a more inert solvent like acetonitrile.

Part 3: Key Experimental Protocols

These protocols provide a validated starting point for your experimental work. They should be adapted and validated for your specific instrumentation and requirements.

Protocol 1: Preparation of a Stabilized Stock Solution (10 mM in Acetonitrile)

This protocol is designed to prepare a stock solution with enhanced stability for long-term storage.

Materials:

• 2-Methyl-2-(2-naphthyloxy)propanoic acid

• HPLC-grade acetonitrile

• Amber borosilicate glass vial with a PTFE-lined cap

• Calibrated analytical balance

• Class A volumetric flask

• Source of dry argon or nitrogen gas

Procedure:

• Equilibrate the vial of solid 2-Methyl-2-(2-naphthyloxy)propanoic acid to room temperature before opening to prevent condensation of atmospheric moisture.

• Accurately weigh the target amount of the compound and transfer it to the volumetric flask.

• Add approximately 70% of the final volume of acetonitrile and gently swirl to dissolve the solid completely.

• Bring the solution to the final volume with acetonitrile and mix thoroughly by inverting the flask several times.

• Transfer the solution to the amber glass vial.

• Insert a Pasteur pipette or a long needle connected to the inert gas source, ensuring the tip is below the surface of the liquid.

• Gently bubble the inert gas through the solution for 2-3 minutes to displace dissolved oxygen.

• Remove the pipette/needle and immediately seal the vial with the PTFE-lined cap.

• Label the vial clearly with the compound name, concentration, date, and solvent.

• Store at ≤ -20 °C.

Protocol 2: Stability-Indicating HPLC Method

This reverse-phase HPLC method is designed to separate the parent compound from potential degradation products. It serves as a robust starting point for method development and validation.[2][3][8]

Instrumentation and Conditions:

Parameter	Specification
HPLC System	Quaternary or Binary Pump with UV/PDA Detector
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient Program	Time (min)
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Detection Wavelength	230 nm (or optimal wavelength determined by UV scan)
Injection Volume	10 µL

Procedure:

• Prepare all mobile phases and samples using high-purity reagents and solvents.

• Equilibrate the HPLC system until a stable baseline is achieved.

• Inject a standard solution of 2-Methyl-2-(2-naphthyloxy)propanoic acid to determine its retention time.

• Inject the aged or stressed samples to monitor for a decrease in the parent peak and the appearance of new peaks.

• The method's ability to separate the parent peak from all degradation peaks confirms its stability-indicating nature.

Part 4: Visualization of Key Concepts

Potential Degradation Pathways

Caption: Key degradation routes for 2-Methyl-2-(2-naphthyloxy)propanoic acid.

Workflow for Investigating Solution Instability

Caption: Systematic workflow for diagnosing and resolving solution instability.

Part 5: References

• Forced Degradation Studies:

  • Title: Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects

  • Source: ResolveMass

  • URL: [Link]

• Chemical Storage Safety:

  • Title: Chemical Storage Guidelines

  • Source: Cleveland State University

  • URL: [Link]

• Stability-Indicating HPLC Method Development:

  • Title: Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH

  • Source: Pharmacia

  • URL: [Link]

• LC-MS for Degradation Product Identification:

  • Title: LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol

  • Source: National Center for Biotechnology Information (PMC)

  • URL: [Link]

• ICH Guideline on Photostability Testing:

  • Title: STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS Q1B

  • Source: International Council for Harmonisation (ICH)

  • URL: [Link]

• General Chemical Storage Practices:

  • Title: Safe Storage

  • Source: University of California, Santa Barbara - Environmental Health & Safety

  • URL: [Link]

• Forced Degradation in Pharmaceuticals:

  • Title: Forced Degradation Study in Pharmaceutical Stability

  • Source: Pharmaguideline

  • URL: [Link]

• SOP for Forced Degradation:

  • Title: SOP for Forced Degradation Study

  • Source: Pharmaceutical Information

  • URL: [Link]

• pH Effects on Aryloxypropanoic Acid Derivatives:

  • Title: Effects of pH on Chemical Stability and De-esterification of Fenoxaprop-ethyl by Purified Enzymes, Bacterial Extracts, and Soils

  • Source: U.S. Department of Agriculture, Agricultural Research Service

  • URL: [Link]

• General HPLC Method for Propanoic Acid Derivatives:

  • Title: Separation of Propanoic acid, 2-(4-acetylphenoxy)-2-methyl- on Newcrom R1 HPLC column

  • Source: SIELC Technologies

  • URL: [Link]

• Stability Indicating Method Overview:

  • Title: Stability Indicating Methods

  • Source: YouTube (ARL Bio Pharma)

  • URL: [Link]

• Influence of pH on Pharmaceutical Stability:

  • Title: Influence of PH On The Stability of Pharmaceutical

  • Source: Scribd

  • URL: [Link]

• Forced Degradation Studies Overview:

  • Title: Forced Degradation Studies

  • Source: MedCrave online

  • URL: [Link]

• pH Effects on Fenoxaprop-ethyl Stability:

  • Title: Effects of pH on chemical stability and de-esterification of fenoxaprop-ethyl by purified enzymes, bacterial extracts, and soils

  • Source: PubMed

  • URL: [Link]

• Stability-Indicating HPLC Method Development Principles:

  • Title: Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices

  • Source: LCGC International

  • URL: [Link]

Sources

• 1. csuohio.edu [csuohio.edu]
• 2. ijprajournal.com [ijprajournal.com]
• 3. Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH [pharmacia.pensoft.net]
• 4. Separation of Propanoic acid, 2-(4-acetylphenoxy)-2-methyl- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. Chemical Storage Safety Guideline / Document / Policy and Procedure Library [policies.uq.edu.au]
• 6. wcu.edu [wcu.edu]
• 7. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 8. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Troubleshooting Low Bioactivity in In Vitro Assays

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering unexpectedly low or absent bioactivity in their in vitro assays. As a Senior Application Scientist, my goal is to provide you with a logical, experience-driven framework to diagnose and resolve these common yet frustrating issues. This is not just a list of steps; it's a systematic approach to troubleshooting, grounded in scientific principles to ensure the integrity and reproducibility of your results.

I. Foundational Principles of Troubleshooting

Effective troubleshooting begins with a systematic approach. Instead of randomly changing parameters, we will diagnose the problem by logically segmenting the experimental workflow. Low bioactivity can generally be attributed to one of three areas: the compound, the assay system (cellular or biochemical), or the experimental conditions.

Below is a troubleshooting workflow to guide your investigation.

Caption: A systematic workflow for troubleshooting low bioactivity in in vitro assays.

II. Frequently Asked Questions & Troubleshooting Guides

Part 1: Compound-Centric Issues

Q1: My previously active compound is now showing no effect. Could the compound itself be the problem?

A1: Absolutely. Before questioning your entire assay, it's crucial to verify the integrity of your test compound. Instability can lead to false-negative results and erroneous structure-activity relationships (SAR).[1]

• Identity and Purity: Has the compound been verified by analytical methods like LC-MS or NMR? Impurities or degradation products could be interfering with the assay or the compound may not be what you think it is.

• Concentration Verification: A simple but common error is an incorrect stock or working concentration. Re-measure the concentration of your stock solution.

• Storage and Handling: Was the compound stored under the recommended conditions (e.g., temperature, light protection)? Have there been multiple freeze-thaw cycles? These can degrade sensitive molecules.

Q2: I see precipitation in my assay wells after adding my compound. How does this affect my results?

A2: Precipitation is a critical issue. If your compound is not fully dissolved, its effective concentration in the assay medium is unknown and likely much lower than intended.[2] This is a common reason for a lack of a dose-response or for seeing higher potency at lower concentrations where the compound remains soluble.[2]

• Visual Inspection: Always visually inspect your assay plates for any signs of precipitation.

• Solubility Assessment: Determine the solubility of your compound in the specific assay buffer you are using. This may be different from its solubility in pure DMSO.

• DMSO Concentration: Ensure the final concentration of your solvent (e.g., DMSO) is consistent across all wells and is at a level that does not affect the assay performance.

Q3: How can I test the stability of my compound in the assay medium?

A3: Compound stability in the assay medium over the course of the experiment is crucial.[1] A compound that degrades quickly will not have the chance to exert its biological effect.[1]

• Protocol for Compound Stability Assessment:

  • Prepare your compound in the final assay medium at the highest concentration used in your experiment.

  • Incubate this solution under the exact same conditions as your assay (e.g., 37°C, 5% CO2) for the same duration.

  • At various time points (e.g., 0, 2, 8, 24 hours), take an aliquot and quench the reaction (e.g., with acetonitrile).

  • Analyze the concentration of the parent compound at each time point using LC-MS/MS.[3]

Time Point	Compound Concentration (µM)	Percent Remaining
0 hours	10.0	100%
2 hours	9.5	95%
8 hours	6.2	62%
24 hours	2.1	21%

Table 1: Example data from a compound stability assay.

Part 2: Cell-Based Assay Issues

Q4: My cell-based assay is giving a low signal-to-background ratio. Where should I start?

A4: For cell-based assays, the health and state of your cells are paramount. Unhealthy or inconsistent cell cultures will invariably lead to unreliable results.[4]

• Cell Viability: Before any experiment, assess the viability of your cells (e.g., using a Trypan Blue exclusion assay). Viability should be >95%.

• Cell Seeding Density: The density at which you plate your cells is critical. Over-confluent or sparse cultures will respond differently. Optimize cell density to ensure they are in a logarithmic growth phase during the experiment.[5]

• Incubation Times: Ensure that the incubation times for cell plating, compound treatment, and reagent addition are optimized and consistent.[5]

Q5: Could the passage number of my cells be affecting the results?

A5: Yes, this is a frequently overlooked variable. Continuous cell lines can change their characteristics over time with increasing passage numbers.[6][7][8][9] These changes can include alterations in morphology, growth rates, protein expression, and response to stimuli, all of which can impact assay results.[6][7][8][9]

• Best Practices:

  • Use cells within a defined, low passage number range.[8]

  • Create a master cell bank (MCB) and working cell banks (WCB) from a low-passage stock to ensure consistency over time.[10]

  • For cancer cell lines like HepG2 and A549, it's often recommended to stay within 16-30 passages.[6][8] For HEK293 cells, staying below 20 passages is advisable.[6][8]

Q6: I suspect my cell cultures might be contaminated. How can I check for this and prevent it?

A6: Contamination is a major threat to the reliability of cell culture experiments.[11] It can be bacterial, fungal, yeast, viral, or mycoplasma.[12]

• Detection:

  • Visual: Look for turbidity, color changes in the medium, or visible microorganisms under a microscope.[13]

  • Mycoplasma: This is a common and insidious contaminant that is not visible by standard microscopy. Regular testing using PCR or ELISA-based kits is essential.[14][15]

• Prevention:

  • Aseptic Technique: Strict aseptic technique is the most critical preventative measure.[14][15]

  • Quarantine: Always quarantine and test new cell lines before introducing them into your main cell culture facility.[13][15]

  • Antibiotics: Avoid the routine use of antibiotics as they can mask low-level contamination and lead to the development of antibiotic-resistant strains.[14][15]

  • Clean Environment: Regularly clean and disinfect incubators, biosafety cabinets, and other equipment.[11]

Caption: A workflow for quality control of cell cultures to prevent contamination.

Part 3: Biochemical Assay Issues

Q7: My enzyme inhibition assay is showing no activity. What are the common culprits?

A7: In biochemical assays, the quality and concentration of each reagent are critical.

• Reagent Quality: Ensure that all reagents, including enzymes, substrates, and buffers, are within their expiration dates and have been stored correctly.[16][17] Prepare fresh reagents if there is any doubt about their quality.[16]

• Enzyme Activity: Verify the activity of your enzyme stock. It may have lost activity due to improper storage or handling. Run a positive control with a known inhibitor to confirm that the assay is working.

• Buffer Conditions: Check that the pH, ionic strength, and any necessary co-factors in your assay buffer are optimal for enzyme activity.

Q8: My enzyme kinetics plot does not look right; the reaction rate is not leveling off at high substrate concentrations. What could be the issue?

A8: If your enzyme activity continues to increase linearly with substrate concentration, it suggests that you have not reached the saturation point (Vmax).[18]

• Substrate Concentration Range: The Km for your enzyme under your specific assay conditions may be much higher than the substrate concentrations you are using.[18] You need to test a wider and higher range of substrate concentrations.

• Coupled Assays: If you are using a coupled enzyme assay, ensure that the coupling enzyme is not the rate-limiting step.[18] You may need to increase the concentration of the coupling enzyme. Also, check if the primary substrate can act as a substrate for the coupling enzyme, which would create an artifact.[18]

Part 4: Overarching Biological Complexities

Q9: Why is my compound much less potent in a cell-based assay compared to a biochemical assay?

A9: This is a common observation and can be due to several factors related to the complexity of a cellular environment.[19]

• Cell Permeability: The compound may not be able to efficiently cross the cell membrane to reach its intracellular target.[20]

• Protein Binding: If your cell culture medium contains serum, your compound may bind to serum proteins like albumin.[21][22] This reduces the free concentration of the compound available to interact with its target.[21][22] The shift in IC50 values in the presence of serum can be used to estimate the extent of protein binding.[21]

• Efflux Pumps: Cells can actively pump compounds out, reducing the intracellular concentration.

• Cellular ATP Concentrations: In kinase assays, for example, the high concentration of ATP inside a cell can compete with ATP-competitive inhibitors, leading to a decrease in apparent potency compared to a biochemical assay with lower ATP concentrations.[19]

Protocol: IC50 Shift Assay to Estimate Serum Protein Binding

This assay provides a straightforward method to assess the impact of serum proteins on your compound's potency.[21]

• Prepare two sets of dose-response curves:

  • One in your standard assay medium (e.g., with 10% Fetal Bovine Serum).

  • A second in an identical medium but without serum or with a much-reduced serum concentration.

• Run your standard bioactivity assay for both conditions.

• Calculate the IC50 value for each condition.

• Compare the IC50 values. A significant increase in the IC50 value in the presence of serum suggests that your compound binds to serum proteins, which reduces its effective concentration.

Condition	IC50 (nM)	Fold Shift
0.5% FBS	50	-
10% FBS	500	10x

Table 2: Example data from an IC50 shift assay, indicating significant serum protein binding.

III. References

• Vertex AI Search. (2025). Cell Culture Contamination: 5 Common Sources and How to Prevent Them.

• Copeland, R. A., et al. (2004). A simple method for predicting serum protein binding of compounds from IC(50) shift analysis for in vitro assays. Bioorganic & Medicinal Chemistry Letters, 14(9), 2309-12.

• Geraghty, R. J., et al. (2014). Prevention and Detection of Mycoplasma Contamination in Cell Culture. National Institutes of Health.

• Fisher Scientific. (n.d.). The Simple Ways to Prevent Cell Culture Contamination.

• Corning. (n.d.). Cell Culture Contamination: Understand, Manage, and Prevent Unwelcome Microbes.

• Sigma-Aldrich. (n.d.). Cell Culture Contamination Troubleshooting.

• Promega GmbH. (n.d.). Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis.

• ECHEMI. (n.d.). How does the passage number of a cell line affect the experimental....

• ATCC. (2025). Managing Passage Number as a Controllable Variable in Custom Cell Culture Services.

• BioIVT. (n.d.). Plasma Protein Binding Assay.

• SeraCare. (n.d.). Quality Control Tools for Clinical Laboratories & Assay Development.

• ATCC. (n.d.). Passage number effects in cell lines - TECHNICAL DOCUMENTS.

• Creative Bioarray. (n.d.). Chemical Stability Assays.

• ResearchGate. (2022). How does the passage number of a cell line affect the experimental results?.

• ATCC. (n.d.). Passage Number Effects In Cell lines.

• Azure Biosystems. (2024). How to Troubleshoot Common In-cell Western Issues.

• Labroots. (2020). Troubleshooting Cell-based Assays - Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis.

• BMG LABTECH GmbH. (n.d.). A troubleshooting guide to microplate-based assays.

• Promega Connections. (2018). Factors Influencing Compound Potency in Biochemical and Cellular Assays.

• Coughtrie, M. W. H., et al. (n.d.). Deriving protein binding‐corrected chemical concentrations for in vitro testing. National Institutes of Health.

• Benchchem. (n.d.). Technical Support Center: Troubleshooting Low Bioactivity of Synthetic 2'-Hydroxylagarotetrol.

• MedicalExpo. (n.d.). Quality control reagent.

• Viapath. (n.d.). Quality control of serological assays.

• ResearchGate. (2018). How to troubleshoot steady state kinetics runs in which higher substrate concentration is not leveling off as it should?.

• Benchchem. (n.d.). Technical Support Center: Troubleshooting Cell-Based Assay Reproducibility.

• Wienken, C. J., et al. (2010). Protein-binding assays in biological liquids using microscale thermophoresis. Nature Communications, 1(7), 100.

• ResearchGate. (2025). Stability Challenges in Drug Discovery | Request PDF.

• Sino Biological. (n.d.). Western Blot Troubleshooting Low Signal or No Signal.

• WuXi AppTec. (n.d.). Plasma Protein Binding (PPB) Assays.

• Centers for Disease Control and Prevention. (n.d.). Chapter 11 Quality Control of Media and Reagents.

• Ontario Regional Blood Coordinating Network. (n.d.). Quality Control of Reagent Red Cells and Antisera.

• Bitesize Bio. (2024). The Ultimate Guide to Troubleshooting Microplate Assays.

• Let's Talk Academy. (n.d.). CSIR NET Life Science Previous Year Questions and Solution on Enzymes Kinetics.

• e-PG Pathshala. (n.d.). Biochemistry Enzyme kinetics.

• R&D Systems. (n.d.). Troubleshooting Guide: ELISA.

• Biomol. (n.d.). ELISA Troubleshooting Guide No signal Weak signal.

• Assay Genie. (2024). 101 ELISA Troubleshooting Tips for Research in 2024.

• Biology LibreTexts. (2022). 5.4: Enzyme Kinetics.

• Seeking Alpha. (2026). ORIC Pharmaceuticals, Inc. (ORIC) Presents at 44th Annual J.P. Morgan Healthcare Conference Transcript.

• Pearson. (n.d.). Enzyme Kinetics Explained: Definition, Examples, Practice & Video Lessons.

• National Institutes of Health. (n.d.). In Vitro Plasma Stability, Permeability and Solubility of Mercaptoacetamide Histone Deacetylase Inhibitors.

• Poclight Biotech. (2024). Key Factors for the Stability of In Vitro Diagnostic Reagents: 3 Major Problems and Solutions.

• Thermo Fisher Scientific. (n.d.). Drug Discovery Assays Support—Troubleshooting.

• National Institutes of Health. (2025). A novel in vitro serum stability assay for antibody therapeutics incorporating internal standards.

• National Institutes of Health. (n.d.). Probing the links between in vitro potency, ADMET and physicochemical parameters.

• ResearchGate. (n.d.). Causes of failure of compounds in the drug development process.

• ResearchGate. (2022). Why is my compound is more potent at lower concentration than higher concentration?.

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Technical Support Center: Overcoming Poor Cell Permeability of Propanoic Acid Derivatives

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center dedicated to addressing one of the most common hurdles in drug development: the poor cell permeability of propanoic acid derivatives. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth, actionable advice to diagnose and solve permeability challenges encountered during your experiments.

Introduction: The Permeability Problem with Propanoic Acids

Propanoic acid and its derivatives are a cornerstone of many therapeutic agents. However, the very chemical feature that often confers biological activity—the carboxylic acid group—is also a primary obstacle to effective cell entry. At physiological pH (~7.4), this group is typically deprotonated, resulting in a negatively charged anion. This charge makes it difficult for the molecule to passively diffuse across the hydrophobic lipid bilayer of the cell membrane.[1][2] This guide provides a structured approach to understanding, diagnosing, and overcoming this fundamental challenge.

Frequently Asked Questions (FAQs): Your First Line of Defense

This section addresses foundational questions to help you characterize the nature of your permeability problem.

Q1: Why is my propanoic acid derivative showing low intracellular concentration?

Low intracellular concentration is typically a result of poor membrane permeability. The primary factors for a propanoic acid derivative are:

• Ionization: At physiological pH, the carboxylic acid group is negatively charged, which severely limits its ability to cross the nonpolar cell membrane.[1][2]

• Low Lipophilicity: The charged nature of the molecule makes it highly polar and hydrophilic, preventing it from favorably partitioning into the lipid bilayer.[3][4]

• Active Efflux: The compound may be a substrate for membrane transporter proteins, such as P-glycoprotein (P-gp), which actively pump it out of the cell, keeping intracellular levels low even if some initial entry occurs.[5][6]

Q2: How do I quantitatively assess the permeability of my compound?

Two standard in vitro assays are essential for quantifying permeability:

• PAMPA (Parallel Artificial Membrane Permeability Assay): This assay measures passive diffusion across a synthetic lipid membrane. It is a high-throughput, low-cost method to determine a compound's intrinsic ability to cross a lipid barrier without the influence of transporters.[7][8][9]

• Caco-2 Cell Permeability Assay: This assay uses a monolayer of differentiated Caco-2 cells, which mimic the human intestinal epithelium.[10][11] It provides a more biologically relevant model as it accounts for not only passive diffusion but also active transport and efflux mechanisms.[8]

Q3: What do the terms LogP and LogD mean, and why are they important?

LogP and LogD are measures of a compound's lipophilicity (its preference for a lipid vs. an aqueous environment).

• LogP (Partition Coefficient): Measures the lipophilicity of the neutral form of the molecule.[12][13]

• LogD (Distribution Coefficient): Measures the lipophilicity of the molecule at a specific pH, accounting for all ionized and neutral species.[12][13][14]

For ionizable molecules like propanoic acid derivatives, LogD at pH 7.4 is a much better predictor of cell permeability than LogP because it reflects the compound's charge state in a physiological environment.[12][13] Generally, a higher LogD (within an optimal range, typically 1-3) is associated with better passive permeability.

Q4: How can I determine if my compound is being removed by efflux pumps?

The Caco-2 assay is the gold standard for this. Permeability is measured in two directions: from the apical (A) to the basolateral (B) side (A→B), mimicking absorption, and from B→A, mimicking efflux.

• The Efflux Ratio (ER) is calculated as the ratio of permeability coefficients (Papp): ER = Papp (B→A) / Papp (A→B).[15]

• An ER > 2 is a strong indicator that your compound is a substrate for active efflux pumps.[15]

• This can be confirmed by running the assay in the presence of a known efflux pump inhibitor (e.g., verapamil for P-gp). A significant reduction in the ER in the presence of the inhibitor confirms transporter involvement.[8][11]

Troubleshooting Guides: From Diagnosis to Solution

Once you have a foundational understanding of the issue, use these guides to systematically address the problem.

Problem 1: My compound has poor passive permeability (Low PAMPA & Caco-2 A→B Papp).

This indicates the molecule's intrinsic physicochemical properties are unfavorable for crossing the lipid membrane.

Solution A: The Prodrug Approach - Masking the Carboxylic Acid

The most effective strategy for carboxylic acids is to create an ester prodrug. This masks the polar, charged group with a more lipophilic moiety, enhancing passive diffusion.[16][17] Once inside the cell, ubiquitous intracellular esterases cleave the ester bond, releasing the active parent drug.[17][]

Mechanism of Action:

• Masking: The polar carboxylic acid (-COOH) is converted into a more lipophilic ester (-COOR).

• Enhanced Diffusion: The neutral, more lipophilic prodrug readily partitions into and diffuses across the cell membrane.

• Intracellular Activation: Esterase enzymes in the cytoplasm hydrolyze the ester, regenerating the active carboxylic acid derivative inside the cell.

Solution B: Formulation with Nanoparticle Delivery Systems

Encapsulating the drug in a nanocarrier can bypass the need for passive diffusion. These systems protect the drug and facilitate its entry into the cell.

• Liposomes: Lipid vesicles that can fuse with the cell membrane to release their cargo.[19]

• Polymeric Nanoparticles: Biodegradable polymers that encapsulate the drug, enhancing its stability and cellular uptake.[][21][22]

Problem 2: My compound has a high Efflux Ratio (ER > 2).

This suggests that while your compound may enter the cell, it is actively being pumped out.

Solution A: Structural Modification

This is a medicinal chemistry challenge. The goal is to make subtle structural changes to the molecule so that it is no longer recognized by the efflux transporter, without losing its pharmacological activity. This often involves altering hydrogen bond donors/acceptors or modifying bulky groups near the recognition site.

Solution B: Co-administration with an Efflux Inhibitor (Experimental)

For in vitro experiments, you can co-administer your compound with a known efflux inhibitor (e.g., verapamil, cyclosporin A). This can saturate or block the pump, allowing your compound to accumulate inside the cell and exert its effect. Note: This is primarily a tool for experimental validation, as using such inhibitors in vivo can lead to significant drug-drug interactions and toxicity.

Problem 3: My compound is too large or polar for other strategies.

For large or highly polar derivatives where simple modifications are not feasible, advanced delivery vectors may be required.

Solution: Conjugation with Cell-Penetrating Peptides (CPPs)

CPPs are short peptides (typically 5-30 amino acids) that can traverse the cell membrane and carry molecular cargo with them.[23][24][25] By covalently linking your propanoic acid derivative to a CPP, you can facilitate its entry into the cell, often via endocytosis.[23][24]

• Advantages: Can transport a wide variety of cargo, including large molecules.[24][26]

• Considerations: Can lack cell specificity, and the linker used for conjugation must be carefully chosen, potentially requiring cleavage inside the cell to release the active drug.[23]

Experimental Protocols & Data Interpretation

Data Interpretation Guide

Use the following tables to classify your compound's permeability and compare assay characteristics.

Apparent Permeability (Papp) Value (x 10⁻⁶ cm/s)	Permeability Classification	Expected Oral Absorption (In Vivo)
< 1	Low	< 20%
1 - 10	Medium	20% - 80%
> 10	High	> 80%
Adapted from literature standards for Caco-2 assays.[15]

Feature	PAMPA	Caco-2 Assay
Mechanism Measured	Passive Diffusion Only	Passive Diffusion, Active Transport, Efflux
Biological Barrier	Artificial Lipid Membrane	Differentiated Cell Monolayer
Throughput	High	Low to Medium
Cost	Low	High
Use Case	Early-stage screening for intrinsic permeability	Gold standard for predicting in vivo absorption and studying transporter interactions
Source: Comparison based on principles described in multiple sources.[7][8][9]

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and solving permeability issues.

Protocol 1: Abbreviated PAMPA Protocol

• Prepare Donor Plate: Add your compound (dissolved in a suitable buffer, e.g., PBS at pH 7.4) to the wells of a 96-well donor plate.

• Prepare Acceptor Plate: The filter plate is pre-coated with a lipid solution (e.g., lecithin in dodecane) and placed on top of an acceptor plate containing buffer.

• Incubate: Place the donor plate onto the acceptor filter plate, creating a "sandwich." Incubate for 4-16 hours at room temperature.

• Analyze: Measure the compound concentration in both the donor and acceptor wells using LC-MS/MS or UV-Vis spectroscopy.

• Calculate Papp: Use the concentration data and standard equations to calculate the permeability coefficient (Papp).

Protocol 2: Abbreviated Caco-2 Permeability and Efflux Protocol

• Cell Culture: Seed Caco-2 cells onto semi-permeable inserts in multi-well plates and culture for ~21 days until they form a differentiated monolayer.[8]

• Verify Monolayer Integrity: Before the experiment, measure the Transepithelial Electrical Resistance (TEER). TEER values should be >300 Ω·cm². Also, test the permeability of a paracellular marker (e.g., Lucifer Yellow), which should be low.[8]

• A→B Permeability: Add the test compound to the apical (A) side and fresh buffer to the basolateral (B) side.

• B→A Permeability: In a separate set of wells, add the test compound to the basolateral (B) side and fresh buffer to the apical (A) side.

• Incubate: Incubate the plates for a defined period (e.g., 2 hours) at 37°C.

• Analyze: Collect samples from the receiver compartments and analyze the compound concentration by LC-MS/MS.

• Calculate Papp and Efflux Ratio: Calculate the Papp for both A→B and B→A directions and determine the Efflux Ratio.

References

Sources

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• 4. Effect of Lipophilicity and Drug Ionization on Permeation Across Porcine Sublingual Mucosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Role of Intestinal Efflux Transporters In Drug Absorption [sigmaaldrich.com]
• 6. Frontiers | Efflux ABC transporters in drug disposition and their posttranscriptional gene regulation by microRNAs [frontiersin.org]
• 7. Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool for assessing new drug candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: A Senior Application Scientist's Guide to Minimizing Batch-to-Batch Variability in Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who encounter the critical challenge of ensuring consistency across synthetic batches. Batch-to-batch variability is a significant hurdle that can impact yield, purity, safety, and the overall timeline of a project. More than just a procedural checklist, this document provides a deep dive into the root causes of variability and offers a systematic, science-based framework for its mitigation.

Our approach is grounded in the principle that quality cannot be tested into a product; it must be designed into the process from the outset.[1][2] By understanding the interplay between raw materials, critical process parameters, and analytical methods, you can develop robust and reproducible synthetic routes.

Section 1: Foundational Principles for Proactive Control

Before troubleshooting specific issues, it is essential to understand the modern regulatory and scientific frameworks that form the bedrock of process consistency: Quality by Design (QbD) and Process Analytical Technology (PAT).

Quality by Design (QbD)

QbD is a systematic approach to development that begins with predefined objectives and emphasizes product and process understanding and process control.[3][4] Instead of relying solely on end-product testing, QbD involves building quality into the process by identifying and controlling the sources of variability.[1][4]

The core principle of QbD is to establish a "Design Space"—a multidimensional combination and interaction of input variables (e.g., material attributes) and process parameters that have been demonstrated to provide assurance of quality.[5][6] Operating within this defined space ensures a consistent output.

Caption: The Quality by Design (QbD) Workflow.

Process Analytical Technology (PAT)

PAT is a system for designing, analyzing, and controlling manufacturing through timely measurements of critical quality and performance attributes of raw and in-process materials.[7][8] It is a key enabler of QbD. By using in-line or on-line analytical tools (e.g., FTIR, Raman spectroscopy), PAT allows for real-time monitoring and control, moving away from the traditional model of testing after the batch is complete.[2][9][10] This proactive approach helps prevent out-of-specification products and reduces the need for rework.[7][10]

Section 2: Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding batch-to-batch variability.

Q1: What are the most common sources of batch-to-batch variability in chemical synthesis?

Variability typically originates from six key areas, often visualized using an Ishikawa (or fishbone) diagram. The most frequent causes include inconsistencies in raw materials, deviations in process parameters, and issues with analytical methods.[11] Human error and undocumented changes to procedures are also significant contributors.[12][13]

Caption: Root Cause Analysis for Batch-to-Batch Variability.

Q2: How important is raw material characterization?

It is critically important. Raw material characterization is a cornerstone of quality control, ensuring that contaminants, residual solvents, catalysts, water, and other impurities meet specifications.[14][15] Even minor variations in the purity or physical form of a starting material can significantly alter reaction kinetics, impurity profiles, and final product properties.[11][12]

Q3: What is a "runaway reaction" and how can it be prevented during scale-up?

A runaway reaction is a situation where an increase in temperature causes a further, often uncontrollable, increase in temperature, leading to a rapid rise in reaction rate and pressure.[16][17] This is a major hazard during scale-up because heat dissipation does not scale linearly with volume.[18][19] Prevention involves a thorough understanding of reaction thermodynamics, ensuring adequate cooling capacity, controlling the rate of reagent addition, and never running large-scale exothermic reactions unattended.[16][17][19]

Q4: Why is documentation, like a Batch Manufacturing Record (BMR), so important?

A Batch Manufacturing Record (BMR) is a comprehensive document that provides a complete history of how a specific batch was produced.[20][21][22] It is essential for traceability, quality assurance, and regulatory compliance.[22][23] Good documentation ensures that all steps were performed according to the validated procedure and allows for a thorough investigation if a batch deviates from specifications.[23]

Section 3: In-Depth Troubleshooting Guides

This section provides structured guidance for investigating common synthesis problems.

Guide 1: Troubleshooting Yield Inconsistency

Problem: The yield of your target compound varies significantly between batches, despite following the same procedure.

Potential Root Cause	Key Investigative Questions & Actions
Raw Material Quality	1. Purity Assay: Has the purity of the limiting reagent been confirmed for each new lot? Re-assay using a validated method.[24] 2. Water Content: Have you measured the water content (e.g., by Karl Fischer titration)? Anhydrous reactions are highly sensitive to moisture.[24] 3. Supplier Change: Was there a recent change in the supplier for any key starting material or reagent?[12] If so, a full re-qualification is necessary.
Reaction Conditions	1. Temperature Control: Are you monitoring the internal reaction temperature, not just the bath temperature?[19] A runaway exotherm could be degrading the product. 2. Addition Rate: Was the rate of reagent addition precisely controlled and documented? A fast addition can cause side reactions.[16] 3. Mixing Efficiency: Is the stirring adequate for the vessel geometry and volume? Inconsistent mixing can create "hot spots" or areas of high concentration.[19][25]
Work-up & Isolation	1. Quenching: Was the reaction quenched at the same time point and in the same manner? Premature or delayed quenching can affect yield. 2. Phase Separation: During extraction, was there complete phase separation? Inconsistent partitioning can lead to product loss. 3. Crystallization/Precipitation: Are the solvent volume, temperature profile, and agitation rate for isolation identical? These factors heavily influence recovery.[26]
Analytical Measurement	1. Standard Stability: Is the analytical standard used for quantification stable? Has its purity been re-verified? 2. Method Precision: What is the established precision of the analytical method used to determine yield (e.g., HPLC, qNMR)? If method variability is high, it can mask process variability.[27]

Guide 2: Troubleshooting Impurity Profile Deviations

Problem: A new, unknown impurity has appeared, or the level of a known impurity exceeds its specified limit.

Caption: Decision Tree for an OOS Impurity Investigation.

Step-by-Step Investigation:

• Confirm the Result: The first step is to rule out analytical error as per the workflow above. A validated analytical method is crucial for confidence in the result.[28][29]

• Characterize the Impurity: If the impurity is new, attempt to isolate and characterize it using techniques like LC-MS, GC-MS, and NMR. Understanding its structure provides clues to its formation (e.g., is it an isomer, an over-reaction product, or related to a starting material?).[14]

• Review Raw Materials: Check the certificates of analysis (CoAs) for the starting materials used in the failed batch. An impurity in a starting material is often the direct cause of an impurity in the final product.[12]

• Analyze Process Parameters: Scrutinize the batch record for any deviations.[23]

  • Temperature: Did the internal temperature exceed the validated range? Higher temperatures can activate alternative reaction pathways.

  • Time: Was the reaction time extended? This can lead to the formation of degradation products.

  • Atmosphere: Was an inert atmosphere (if required) maintained throughout the process? Oxygen or moisture can lead to oxidative or hydrolytic impurities.

• Evaluate Solvent Quality: Solvents can contain impurities (like peroxides in ethers or aldehydes in alcohols) that can participate in side reactions.[30][31] The quality and grade of the solvent can have a significant impact on reaction outcomes.[32][33]

Section 4: Key Experimental Protocols

This section provides outlines for essential validation and qualification procedures.

Protocol 1: Raw Material Qualification

Objective: To verify that a new lot or new supplier of a critical raw material is suitable for use and will not adversely affect the synthesis.

• Documentation Review: Obtain the supplier's Certificate of Analysis (CoA). Compare the specifications to your internal, pre-defined acceptance criteria.

• Identity Testing: Confirm the identity of the material using a specific method (e.g., FTIR, NMR).

• Purity Assay: Perform a quantitative purity analysis using a validated chromatographic method (e.g., HPLC, GC). This is more reliable than relying solely on the supplier's CoA.

• Specific Impurity Analysis: Test for known problematic impurities (e.g., water, residual solvents, related substances).[24]

• Physical Property Characterization: Measure relevant physical properties such as particle size, melting point, or crystal form (polymorphism), as these can impact reactivity and dissolution.[26][34]

• Small-Scale Test Reaction: Use the new material in a small-scale, controlled synthesis. Analyze the product to ensure the yield and impurity profile match the established standard.

Protocol 2: Analytical Method Validation Outline

Objective: To demonstrate that an analytical procedure is suitable for its intended purpose.[35][29] This protocol is based on ICH Q2(R1) guidelines.

Validation Characteristic	Purpose	Typical Experimental Approach
Specificity / Selectivity	To ensure the method can measure the analyte accurately in the presence of other components (impurities, degradants, matrix).[27][35]	Spike the sample with known impurities and demonstrate that the analyte peak is resolved and unaffected. Perform forced degradation studies.
Linearity	To demonstrate a proportional relationship between analyte concentration and method response over a defined range.[28][29]	Analyze a minimum of five standards across the desired range (e.g., 50-150% of target concentration). Plot response vs. concentration and determine the correlation coefficient (r²) and y-intercept.
Accuracy	To measure the closeness of the test results to the true value.[27][35]	Analyze a sample with a known concentration (e.g., a certified reference material) or use a spike-recovery method at multiple levels. Express as percent recovery.
Precision	To measure the degree of scatter between a series of measurements from the same sample. Includes Repeatability (same lab, same day) and Intermediate Precision (different days, analysts, or equipment).[27][35]	Analyze a minimum of 6 replicate samples at 100% of the target concentration. Calculate the standard deviation (SD) and relative standard deviation (%RSD).
Range	The interval between the upper and lower concentration of the analyte for which the method has suitable linearity, accuracy, and precision.[28]	Confirmed by the linearity, accuracy, and precision data.
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.[27]	Systematically alter parameters like mobile phase composition (±2%), column temperature (±5°C), flow rate (±10%), and assess the impact on the results.

References

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• Datacor. (2024). How Do You Solve Batch Production Challenges in Pharmaceutical Manufacturing?
• Mettler Toledo. (n.d.). Process Analytical Technology (PAT) - Enhance Quality and Efficiency.
• BenchChem. (2025). Technical Support Center: Minimizing Batch-to-Batch Variability of Synthesized Einecs 308-467-5.
• Mettler Toledo. (n.d.). What Is Quality by Design (QbD)?
• Scilife. (n.d.). Quality by Design (QbD): Principles to Develop Successful Products.
• Bruker. (n.d.). What is PAT?
• Pharmaceutical Technology. (2002).
• Impact Analytical. (n.d.). Raw Material Characterization, How Pure is Pure.
• Sartorius. (2020).
• PubMed Central. (n.d.). Documentation and Records: Harmonized GMP Requirements.
• PQRI. (2010).
• Zaether. (n.d.). Navigating Batch-to-Batch Variability with a Data-Centric Approach.
• Surface Measurement Systems. (n.d.).
• Leucine. (n.d.). Understanding Batch Record: Essential Guide for Efficient Production.
• Polypeptide. (n.d.). Quality by Design: A Peptide CMO Approach.
• BatchWize. (2025).
• BioProcess International. (n.d.). Essentials in Quality By Design.
• Zamann Pharma Support GmbH. (n.d.).
• Grokipedia. (n.d.). Process analytical technology.
• Frontline Data Solutions. (n.d.).
• West Pharmaceutical Services. (2013). Understanding the Quality by Design Philosophy.
• Wikipedia. (n.d.). Process analytical technology.
• Re:Build Optimation. (n.d.). The Ultimate Chemical Manufacturing Scale-Up Checklist.
• BioProcess International. (n.d.). Managing Raw Materials in the QbD Paradigm, Part 1: Understanding Risks.
• ALL Chemistry. (n.d.). Raw Material Testing for Pharmaceuticals and Biologics.
• University of Illinois Division of Research Safety. (2019). Scale-up Reactions.
• SCION Instruments. (n.d.).
• Impact Analytical. (n.d.). Raw Material Characterization.
• Stanford Environmental Health & Safety. (2023). Scale Up Safety.
• Element Lab Solutions. (n.d.).
• Reddit. (2021).
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• American Chemical Society. (1996).
• ACS Reagent Chemicals. (2017).
• ResearchGate. (2025). Batch-to-Batch Variation: A Key Component for Modeling Chemical Manufacturing Processes.
• YouTube. (2020).
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• YouTube. (2021). Solvent Effects on Reaction Rates | SN1 vs SN2, Polar Protic & Aprotic Solvents.
• ACS Publications. (n.d.). Batch-to-Batch Variation: A Key Component for Modeling Chemical Manufacturing Processes.
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Technical Support Center: Scaling Up the Synthesis of 2-Methyl-2-(2-naphthyloxy)propanoic acid

Welcome to the technical support resource for the synthesis of 2-Methyl-2-(2-naphthyloxy)propanoic acid. This guide is designed for researchers, chemists, and process development professionals who are looking to move beyond bench-scale synthesis to larger, pilot, or manufacturing scales. Here, we address common challenges and frequently asked questions in a direct, problem-solving format, grounded in established chemical principles and practical experience.

Part 1: Frequently Asked Questions (FAQs)

This section covers fundamental questions about the synthesis, choice of reagents, and reaction mechanism.

Question 1: What is the most robust and scalable method for synthesizing 2-Methyl-2-(2-naphthyloxy)propanoic acid?

The most widely used and reliable method is a variation of the Williamson Ether Synthesis .[1] This reaction is valued for its broad applicability in preparing both symmetrical and asymmetrical ethers.[1] The overall process involves three core stages:

• Deprotonation: 2-Naphthol is deprotonated with a strong base to form the highly nucleophilic sodium 2-naphthoxide.[2]

• Alkylation (SN2 Reaction): The naphthoxide ion attacks an alkyl halide, displacing a leaving group to form an ether linkage.[1][3]

• Hydrolysis: An ester intermediate is typically used, which is then hydrolyzed to yield the final carboxylic acid product.[2]

Question 2: Why is using an ester of 2-bromo-2-methylpropanoic acid, such as ethyl 2-bromo-2-methylpropanoate, preferred over using the acid form directly?

Using the ester form of the alkylating agent is a critical process optimization step. It is often preferred because it can lead to higher yields and fewer side reactions compared to using the free carboxylic acid.[2] The carboxylate form of the free acid can interfere with the reaction or complicate the work-up, whereas the ester group is relatively inert during the ether formation step and can be easily hydrolyzed later.

Question 3: What is the specific mechanism of the key ether-forming step?

The core of this synthesis is a bimolecular nucleophilic substitution (SN2) reaction.[1] In this mechanism, the nucleophile (the naphthoxide ion) performs a "backside attack" on the electrophilic carbon of the alkylating agent. This concerted step, where the new C-O bond forms at the same time the C-Br bond breaks, is highly efficient for appropriate substrates.[1][3]

Question 4: What are the primary safety concerns when scaling up this synthesis?

When moving to a larger scale, several safety factors become critical:

• Corrosive Reagents: The use of large quantities of sodium hydroxide (NaOH) requires appropriate personal protective equipment (PPE) and handling procedures to prevent severe chemical burns.[4]

• Exothermic Reaction: The deprotonation of 2-naphthol and the subsequent alkylation can be exothermic. On a large scale, this heat must be managed with an efficient cooling system to prevent runaway reactions.

• Flammable Solvents: Diethyl ether is mentioned in related lab-scale procedures and is extremely flammable.[4] While other solvents may be used at scale, their flammability and handling requirements (e.g., grounding of equipment) are paramount.

Part 2: Troubleshooting Guide for Scale-Up

This section addresses specific problems that may arise during the scale-up process, organized by the stage of the synthesis.

Problem Area 1: Reaction & Conversion Issues

Question: My reaction has stalled, or the conversion to the ether intermediate is low. What are the likely causes?

This is a common issue when scaling up. Several factors could be at play:

• Cause A: Inefficient Deprotonation. The formation of the naphthoxide nucleophile is essential. On a larger scale, inefficient mixing can lead to localized areas where the base has not fully reacted with the 2-naphthol.

  • Troubleshooting:

    • Verify Base Quality & Stoichiometry: Ensure the NaOH is of sufficient purity and that at least one full molar equivalent is used.

    • Improve Mixing: Increase the agitation speed. For large reactors, ensure the impeller design is appropriate for solid-liquid mixing.

    • Monitor pH/Alkalinity: If possible, take an in-process sample to confirm the reaction mixture is strongly basic before adding the alkylating agent.

• Cause B: Competing Side Reactions. A major competing reaction is the formation of alkyl methacrylates and their subsequent polymerization, especially if conditions are not optimal.[5]

  • Troubleshooting:

    • Strict Temperature Control: This is the most critical parameter. Williamson ether syntheses are typically conducted between 50-100 °C.[1] Run optimization experiments to find the lowest effective temperature for your scale to minimize side reactions.

    • Controlled Reagent Addition: Add the ethyl 2-bromo-2-methylpropanoate slowly and sub-surface if possible. This prevents localized high concentrations that can favor side reactions.

• Cause C: Water in the Reaction. While aqueous NaOH is often used, excess water can affect reaction rates and solubility.

  • Troubleshooting:

    • Use Concentrated Base: Employ a more concentrated NaOH solution (e.g., 30-50%) to minimize the water volume.[4]

    • Consider Phase-Transfer Catalysis: For large, multiphase reactions, a phase-transfer catalyst (PTC) like tetrabutylammonium bromide can shuttle the naphthoxide ion into the organic phase to react with the alkyl halide, improving reaction rates and efficiency.[6]

Problem Area 2: Work-up and Product Isolation

Question: I'm forming a persistent emulsion during the ether extraction, making phase separation impossible at a large scale. How can I resolve this?

Emulsions are a classic scale-up challenge, often caused by fine solids, polymeric byproducts, or soaps formed during hydrolysis.

• Solution A: Brine Wash. Before abandoning the batch, try adding a saturated sodium chloride (brine) solution. The increased ionic strength of the aqueous phase often helps to break emulsions and sharpen the phase separation.

• Solution B: Filtration. If you suspect fine solids are stabilizing the emulsion, filter the entire mixture through a pad of celite or another filter aid before attempting the extraction.

• Solution C: Solvent Modification. Adding a small amount of a different solvent, like isopropyl alcohol, can sometimes alter the interfacial tension and break the emulsion. This should be tested on a small scale first.

• Solution D: Centrifugation. For high-value products at an industrial scale, centrifugation is a highly effective but equipment-intensive method for separating persistent emulsions.

Question: After the final acidification, my product is not precipitating, or it's coming out as an oil instead of a solid. What should I do?

This indicates either high solubility in your current solvent system or the presence of impurities that are inhibiting crystallization.

• Troubleshooting:

  • Ensure Complete Acidification: Check the pH of the aqueous phase with a pH meter or test strip to ensure it is sufficiently acidic (pH < 2). Add more acid if necessary.[4]

  • Induce Crystallization:

    • Cooling: Submerge the vessel in an ice bath to reduce solubility.

    • Seeding: Add a few crystals of pure 2-Methyl-2-(2-naphthyloxy)propanoic acid from a previous batch.

    • Scratching: Use a glass rod to scratch the inside surface of the vessel below the liquid level. The microscopic imperfections in the glass can provide nucleation sites.

  • Solvent Swap: If the product remains an oil, it may be "oiling out." Extract the oily product into a suitable organic solvent (e.g., ethyl acetate), dry the organic layer, and then perform a solvent swap into a non-polar solvent in which the product is insoluble (e.g., heptane or hexane) to precipitate it as a solid.

Part 3: Protocols and Data Visualization

Experimental Workflow Overview

The following diagram outlines the key stages in a scalable synthesis of 2-Methyl-2-(2-naphthyloxy)propanoic acid.

Caption: General workflow for the synthesis of 2-Methyl-2-(2-naphthyloxy)propanoic acid.

Troubleshooting Logic: Low Product Yield

Caption: Decision tree for troubleshooting low yield in the synthesis.

Table 1: Typical Reaction Parameters (Lab Scale Example)

Parameter	Value / Condition	Rationale
Reactants
2-Naphthol	1.0 equivalent	Limiting reagent.
Ethyl 2-bromo-2-methylpropanoate	1.1 - 1.2 equivalents	A slight excess ensures complete consumption of the more valuable 2-naphthol.
Sodium Hydroxide (NaOH)	2.5 - 3.0 equivalents	~1.1 eq for deprotonation, ~1.2 eq for subsequent ester hydrolysis, plus excess to drive reactions.
Solvent	Ethanol, Dimethylformamide (DMF), or Acetonitrile	Must be able to dissolve reactants and be stable to strong base and heat.
Reaction Temperature	50 - 100 °C	Balances reaction rate against the potential for side reactions. Typically requires heating.[1]
Reaction Time	2 - 8 hours	Monitored by TLC or HPLC until consumption of 2-naphthol is complete.
Purification	Recrystallization from Ethanol/Water or Toluene/Heptane	Provides a high-purity crystalline solid. The choice of solvent is critical for yield and purity.[4]

Protocol 1: Scalable Synthesis and Isolation

Warning: This protocol involves corrosive and potentially flammable materials. All operations should be conducted in a well-ventilated fume hood with appropriate PPE.

• Naphthoxide Formation:

  • To a suitably sized reactor equipped with mechanical stirring, a condenser, and a temperature probe, charge 2-naphthol (1.0 eq) and a suitable solvent (e.g., ethanol, ~5-10 volumes).

  • Begin agitation. Slowly add a concentrated solution of sodium hydroxide (~2.5 eq in water) to the slurry. The temperature may rise; maintain control with external cooling if necessary.

  • Heat the mixture to 70-80 °C and hold for 1 hour to ensure complete formation of the sodium 2-naphthoxide salt.

• Williamson Ether Synthesis:

  • Slowly, over 1-2 hours, add ethyl 2-bromo-2-methylpropanoate (1.1 eq) to the reaction mixture while maintaining the temperature at 70-80 °C.

  • After the addition is complete, maintain the reaction at temperature for 4-8 hours. Monitor the reaction progress by taking samples and analyzing for the disappearance of 2-naphthol (e.g., by HPLC or TLC).

• In-Situ Hydrolysis:

  • Once the ether formation is complete, cool the mixture slightly to ~60 °C.

  • If not all the base was added in step 1, add the remaining portion now. Heat the mixture to reflux and hold for 2-4 hours to hydrolyze the ester to the carboxylate salt. Monitor by HPLC for the disappearance of the ester intermediate.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature. If ethanol was used as a solvent, it may be partially removed under reduced pressure.

  • Dilute the mixture with water and transfer it to a separatory funnel (or work-up vessel). Wash the aqueous layer with a non-polar solvent like toluene or methyl tert-butyl ether (MTBE) to remove any non-polar impurities.

  • Separate the layers and transfer the aqueous layer to a clean precipitation vessel equipped with vigorous stirring.

  • Cool the aqueous layer in an ice bath. Slowly and carefully, add concentrated hydrochloric acid (e.g., 6M HCl) until the pH is 1-2.[4]

  • The product should precipitate as a solid. Continue stirring in the cold for at least 1 hour to maximize precipitation.

• Purification:

  • Collect the solid product by filtration using a Büchner funnel.[4] Wash the filter cake with cold water to remove inorganic salts.

  • Perform a recrystallization from a suitable solvent system (e.g., aqueous ethanol) to achieve the desired purity.

  • Dry the final product in a vacuum oven until a constant weight is achieved.

References

• Durst, H. D., & Gokel, G. W. (n.d.). The Williamson Ether Synthesis.
• Royal Society of Chemistry. (n.d.). The Williamson Ether Synthesis.

• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Utah Tech University. (n.d.). Williamson Ether Synthesis. Chemistry Department. [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. [Link]

• Ahmad, V. U., et al. (2007). An Efficient Method for the Synthesis of Alkyl 2-(4-Benzoylphenoxy)-2-Methyl Propanoates. Journal of the Chemical Society of Pakistan, 29(4), 352-356.
• Sanchez-Sanchez, M., & O'Connor, P. (2021). New Synthetic Routes towards MOF Production at Scale.

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Reference Data & Comparative Studies

A Comparative Study: 2-Methyl-2-(2-naphthyloxy)propanoic acid and Naproxen

In the landscape of non-steroidal anti-inflammatory drugs (NSAIDs), Naproxen has long been a cornerstone for managing pain and inflammation. Its efficacy is well-documented, but the quest for agents with improved therapeutic profiles is perpetual. This guide provides a comparative analysis of Naproxen and a structurally related compound, 2-Methyl-2-(2-naphthyloxy)propanoic acid. While Naproxen is a well-characterized drug, its counterpart is a less-explored molecule, presenting an intriguing case for comparative investigation. This document will delve into their chemical structures, mechanisms of action, and lay out a proposed experimental framework for a head-to-head comparison, providing researchers and drug development professionals with a comprehensive overview and a roadmap for future studies.

Introduction to the Compounds

Naproxen is a well-established NSAID belonging to the propionic acid class.[1][2] It is widely used for its analgesic, anti-inflammatory, and antipyretic properties.[1][3] 2-Methyl-2-(2-naphthyloxy)propanoic acid is a chemical analogue of Naproxen, sharing the naphthalene core but with a key structural modification in the side chain. This structural similarity suggests that it may exhibit a comparable pharmacological profile, potentially acting as an inhibitor of cyclooxygenase (COX) enzymes.[4] However, a detailed characterization of its biological activity and a direct comparison with Naproxen are not extensively reported in publicly available literature.

Chemical Structures

The chemical structures of Naproxen and 2-Methyl-2-(2-naphthyloxy)propanoic acid are depicted below. The key difference lies in the linkage of the propanoic acid moiety to the naphthalene ring. In Naproxen, the propanoic acid group is directly attached to the naphthalene ring, whereas in 2-Methyl-2-(2-naphthyloxy)propanoic acid, it is connected via an ether linkage.

Caption: Chemical structures of Naproxen and 2-Methyl-2-(2-naphthyloxy)propanoic acid.

Compound	IUPAC Name	Molecular Formula	Molar Mass
Naproxen	(+)-(S)-2-(6-Methoxynaphthalen-2-yl)propanoic acid[1]	C₁₄H₁₄O₃	230.26 g/mol [1]
2-Methyl-2-(2-naphthyloxy)propanoic acid	2-Methyl-2-(naphthalen-2-yloxy)propanoic acid	C₁₄H₁₄O₃	230.26 g/mol

Mechanism of Action

Naproxen: A Non-Selective COX Inhibitor

Naproxen's therapeutic effects are primarily mediated through the non-selective inhibition of both cyclooxygenase-1 (COX-1) and cyclooxygenase-2 (COX-2) enzymes.[1][5][6] These enzymes are responsible for the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation, pain, and fever.[5] By blocking the action of COX enzymes, Naproxen reduces the production of these prostaglandins, thereby exerting its anti-inflammatory, analgesic, and antipyretic effects.[1][5]

Caption: Simplified signaling pathway of Naproxen's mechanism of action.

2-Methyl-2-(2-naphthyloxy)propanoic acid: A Postulated Mechanism

Given its structural similarity to Naproxen, it is hypothesized that 2-Methyl-2-(2-naphthyloxy)propanoic acid also functions as a COX inhibitor. The presence of the carboxylic acid group and the naphthalene moiety, both of which are important for the binding of profens to the active site of COX enzymes, supports this hypothesis. However, the ether linkage and the gem-dimethyl group on the propanoic acid side chain could influence its binding affinity and selectivity for COX-1 versus COX-2. Experimental validation is necessary to confirm this proposed mechanism and to determine its inhibitory potency and selectivity profile.

Pharmacological Profile of Naproxen

Naproxen is well-absorbed orally, with a bioavailability of 95%.[1] It is extensively bound to plasma proteins (>99%) and has a relatively long elimination half-life of 12 to 17 hours, allowing for twice-daily dosing.[1] Naproxen is primarily metabolized in the liver to 6-O-desmethylnaproxen, and its metabolites are excreted in the urine.[1][2] Common side effects are gastrointestinal in nature, including heartburn and nausea, and like other NSAIDs, it carries a risk of more severe adverse effects such as gastrointestinal bleeding and cardiovascular events.[1]

Parameter	Description
Bioavailability	95% (oral)[1]
Protein Binding	>99%[1]
Half-life	12-17 hours[1]
Metabolism	Hepatic (to 6-O-desmethylnaproxen)[1][2]
Excretion	Primarily renal[1]
Therapeutic Uses	Pain, inflammation, fever, arthritis, menstrual cramps[1][3]
Common Side Effects	Dizziness, headache, heartburn, stomach pain[1]

Proposed Comparative Experimental Study

To provide a thorough and objective comparison between 2-Methyl-2-(2-naphthyloxy)propanoic acid and Naproxen, a series of in vitro and in vivo experiments are proposed. The following sections outline the methodologies for these studies.

Synthesis of 2-Methyl-2-(2-naphthyloxy)propanoic acid

A plausible synthetic route for 2-Methyl-2-(2-naphthyloxy)propanoic acid can be adapted from established methods for the synthesis of phenoxy-propanoic acid derivatives.

Sources

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A Researcher's Guide to Characterizing Novel Cyclooxygenase Inhibitors: A Comparative Framework Using Ibuprofen as a Benchmark

Introduction: The Enduring Relevance of Cyclooxygenase Inhibition

The cyclooxygenase (COX) enzymes, existing as two primary isoforms, COX-1 and COX-2, are central to the inflammatory cascade. They catalyze the conversion of arachidonic acid into prostaglandins, which are lipid compounds that mediate physiological processes such as inflammation, pain, and fever.[1][2] COX-1 is a constitutively expressed enzyme involved in homeostatic functions, including gastrointestinal protection and platelet aggregation.[1][3] In contrast, COX-2 is an inducible isoform, with its expression significantly increasing during inflammatory responses.[3][4]

This isoform difference is the cornerstone of modern non-steroidal anti-inflammatory drug (NSAID) development. While the therapeutic anti-inflammatory effects of NSAIDs are attributed to COX-2 inhibition, the common adverse effects, like gastrointestinal distress, are linked to the concurrent inhibition of COX-1.[5] Consequently, determining the precise COX inhibition profile—potency (IC50) and selectivity—of any new chemical entity (NCE) is a critical step in its preclinical evaluation.

This guide provides a comprehensive framework for characterizing the COX inhibition profile of a novel compound, using 2-Methyl-2-(2-naphthyloxy)propanoic acid as a hypothetical candidate. As of this writing, no public data exists regarding the COX inhibition activity of this specific molecule. Therefore, we will use the well-characterized, non-selective NSAID, Ibuprofen , as our benchmark to establish a complete experimental and analytical workflow for researchers.

The Arachidonic Acid Cascade and Point of NSAID Intervention

The mechanism of action for NSAIDs like Ibuprofen is the competitive inhibition of the COX enzyme active site, preventing arachidonic acid from binding and being converted into prostaglandin H2 (PGH2), the precursor for other pro-inflammatory prostaglandins.[2][6]

Caption: Mechanism of NSAID action on the arachidonic acid pathway.

Benchmark Profile: Ibuprofen

Ibuprofen is a classic example of a non-selective NSAID, inhibiting both COX-1 and COX-2.[3] This lack of selectivity contributes to both its therapeutic efficacy and its potential for gastrointestinal side effects. The half-maximal inhibitory concentration (IC50), the concentration of a drug required to inhibit 50% of the enzyme's activity, is the standard metric for potency.

Table 1: COX Inhibition Profile of Ibuprofen

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Classification
Ibuprofen	12	80	0.15	Non-selective

Data sourced from a study using human peripheral monocytes.[7] It is crucial to note that IC50 values can vary based on the specific assay conditions (e.g., purified enzyme vs. whole blood).[5]

The Selectivity Index (SI) provides a quantitative measure of isoform preference. An SI value significantly less than 1 indicates COX-1 selectivity, a value around 1 suggests non-selectivity, and a value significantly greater than 1 indicates COX-2 selectivity. Ibuprofen's SI of 0.15 demonstrates its non-selective nature, with a slight preference for COX-1 in this particular assay.[7]

Experimental Protocol: In Vitro Fluorometric COX Inhibition Assay

To determine the COX inhibition profile for a novel compound like 2-Methyl-2-(2-naphthyloxy)propanoic acid, a robust and validated in vitro assay is required. The following protocol outlines a common fluorometric method, often available in commercial kits, which measures the peroxidase activity of COX.[8]

Causality Behind Experimental Choices:

• Enzyme Source: Using purified recombinant ovine or human COX-1 and COX-2 enzymes allows for a direct and specific measurement of inhibition without confounding factors from other cellular components.

• Fluorometric Detection: This method provides high sensitivity and a continuous kinetic readout, which is ideal for accurately determining initial reaction velocities needed for IC50 calculations. The probe becomes fluorescent upon reacting with the products of the COX peroxidase activity.

• Controls: Including a "no inhibitor" control (100% activity) and a known inhibitor (e.g., Celecoxib for COX-2, SC-560 for COX-1) is essential for validating the assay's performance during each run.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 100X stock solution of the test compound (2-Methyl-2-(2-naphthyloxy)propanoic acid) and the benchmark (Ibuprofen) in DMSO.

  • Prepare a series of dilutions from the stock solution to achieve a range of final assay concentrations (e.g., 0.01 µM to 100 µM).

  • Prepare assay buffer, cofactor solution, and probe solution as per the manufacturer's guidelines (e.g., BioVision or Cayman Chemical assay kits).[8][9]

• Assay Plate Setup (96-well format):

  • Designate wells for:

    • Background (no enzyme)

    • 100% Initial Activity (vehicle control, e.g., DMSO)

    • Positive Controls (known COX-1 and COX-2 inhibitors)

    • Test Compound dilutions (in triplicate)

    • Benchmark Compound dilutions (in triplicate)

• Reaction Assembly:

  • To each well (except background), add 75 µL of COX Assay Buffer.

  • Add 10 µL of the appropriate test compound dilution or control vehicle.

  • Add 1 µL of recombinant COX-1 or COX-2 enzyme.

  • Add 2 µL of the COX Cofactor working solution.

  • Incubate the plate for 10 minutes at 25°C, allowing the inhibitor to bind to the enzyme.

• Initiation and Measurement:

  • Initiate the reaction by adding 10 µL of Arachidonic Acid solution to all wells.

  • Immediately place the plate in a fluorescence microplate reader.

  • Measure the fluorescence kinetics for 10-15 minutes at an excitation wavelength of 535 nm and an emission wavelength of 587 nm.[8]

• Data Analysis:

  • Calculate the rate of reaction (slope) for the linear portion of the kinetic curve for each well.

  • Subtract the background slope from all other measurements.

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the 100% activity control: % Inhibition = [(Slope_Control - Slope_Inhibitor) / Slope_Control] * 100[9]

  • Plot the % Inhibition versus the log of the inhibitor concentration.

  • Fit the data to a non-linear regression curve (log[inhibitor] vs. response, variable slope) to determine the IC50 value.

Caption: Experimental workflow for an in vitro COX inhibition assay.

Interpreting the Results: A Comparative Analysis

Once the IC50 values for 2-Methyl-2-(2-naphthyloxy)propanoic acid are determined, they can be directly compared to the Ibuprofen benchmark run under identical conditions.

Table 2: Hypothetical Comparative Data

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Predicted Classification
Ibuprofen (Benchmark)	[Experimental]	[Experimental]	[Calculated]	Non-selective
2-Methyl-2-(2-naphthyloxy)propanoic acid	[Experimental]	[Experimental]	[Calculated]	[To be determined]

Possible Outcomes and Their Implications:

• Outcome 1: Potent, Non-selective Inhibitor (e.g., IC50s in the low µM range, SI ≈ 0.1-10): The compound behaves similarly to Ibuprofen or Naproxen. It would be expected to have both anti-inflammatory efficacy and a risk of gastrointestinal side effects.

• Outcome 2: Potent, COX-2 Selective Inhibitor (e.g., COX-2 IC50 << COX-1 IC50, SI > 50): This profile is highly desirable. The compound would be predicted to have strong anti-inflammatory effects with a reduced risk of gastrointestinal toxicity compared to traditional NSAIDs, similar to celecoxib.

• Outcome 3: Inactive (e.g., IC50 > 100 µM for both isoforms): The compound does not inhibit COX enzymes at physiologically relevant concentrations. This is a possibility, as minor structural changes can abolish activity. For instance, an α,α-dimethyl substitution on a related compound, flurbiprofen, was shown to eliminate COX-1 inhibition.[10]

Conclusion

While the specific COX inhibition profile of 2-Methyl-2-(2-naphthyloxy)propanoic acid remains to be determined, the framework presented here provides a clear and robust pathway for its characterization. By employing validated in vitro assays, carefully interpreting IC50 and selectivity data, and benchmarking against a well-understood drug like Ibuprofen, researchers can effectively ascertain the preclinical potential of novel anti-inflammatory compounds. This systematic approach is fundamental to the logical progression of drug discovery, ensuring that only candidates with a promising and well-defined mechanism of action advance toward further development.

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• Kawai, S., Nishida, S., Kitasato, H., Kato, T., & Tomosugi, N. (2002). Cyclooxygenase-1 and cyclooxygenase-2 selectivity of non-steroidal anti-inflammatory drugs: investigation using human peripheral monocytes. Inflammation Research, 51(11), 583-587. Available at: [Link]

• Jo, M., Lee, Y. J., Lee, Y., et al. (2021). Evaluation of Selective COX-2 Inhibition and In Silico Study of Kuwanon Derivatives Isolated from Morus alba. Molecules, 26(16), 4983. Available at: [Link]

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A Comparative Benchmarking Guide: Evaluating the Preclinical Profile of 2-Methyl-2-(2-naphthyloxy)propanoic Acid Against Established NSAIDs

Abstract

Nonsteroidal anti-inflammatory drugs (NSAIDs) are a cornerstone of therapy for pain and inflammation, primarily exerting their effects through the inhibition of cyclooxygenase (COX) enzymes.[1] The quest for novel agents with improved efficacy and safety profiles is a perpetual objective in drug development. This guide introduces a hypothetical investigational compound, 2-Methyl-2-(2-naphthyloxy)propanoic acid (referred to herein as 'Compound N'), and outlines a comprehensive preclinical benchmarking strategy against widely-used NSAIDs: Ibuprofen (a non-selective COX inhibitor) and Celecoxib (a COX-2 selective inhibitor).[2][3] This document serves as a technical blueprint for researchers, providing detailed, self-validating experimental protocols and explaining the scientific rationale behind each step of the comparative analysis. All data presented is illustrative to guide researchers in their own analyses.

Introduction: The Rationale for Novel NSAID Development

The therapeutic action of NSAIDs is rooted in their ability to block the COX enzymes, COX-1 and COX-2.[4] These enzymes catalyze the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[2] The COX-1 isoform is constitutively expressed and plays a homeostatic role in protecting the gastric mucosa and maintaining platelet function.[5] In contrast, the COX-2 isoform is induced by inflammatory stimuli.[4]

The primary hypothesis is that the anti-inflammatory effects of NSAIDs are due to COX-2 inhibition, while common adverse effects like gastrointestinal ulceration are linked to the inhibition of COX-1.[4] This dichotomy drove the development of COX-2 selective inhibitors ('coxibs') like Celecoxib, designed to offer potent anti-inflammatory action with reduced gastric risk.[6][7] However, concerns about cardiovascular side effects associated with some coxibs have highlighted the need for continued research into new chemical entities.[8]

This guide focuses on a structured evaluation of Compound N, a novel naphthylpropanoic acid derivative. Its structural similarity to naproxen, a known NSAID, provides a rationale for investigating its potential COX-inhibitory and anti-inflammatory properties.[9]

The Arachidonic Acid Cascade: The Target Pathway

Understanding the mechanism of action of NSAIDs requires visualizing their place in the arachidonic acid signaling pathway. The following diagram illustrates how membrane phospholipids are converted into pro-inflammatory prostaglandins and the points of intervention for COX-1 and COX-2 inhibitors.

Caption: The Arachidonic Acid Pathway and NSAID Intervention Points.

In Vitro Benchmarking: Determining COX-1/COX-2 Inhibition and Selectivity

The foundational step in characterizing a potential NSAID is to determine its inhibitory activity against the target enzymes, COX-1 and COX-2. This allows for the calculation of the IC50 (half-maximal inhibitory concentration) for each isoform and the subsequent determination of the COX-2 selectivity index.

Experimental Protocol: Fluorometric COX-1/COX-2 Inhibition Assay

This protocol is adapted from standard commercially available inhibitor screening kits.[10][11]

Objective: To quantify the IC50 values of Compound N, Ibuprofen, and Celecoxib against human recombinant COX-1 and ovine COX-2.

Methodology:

• Reagent Preparation: Prepare a working assay buffer (e.g., 0.1 M Tris-HCl, pH 8), and solutions of heme, human recombinant COX-2, and ovine COX-1.[11] Prepare serial dilutions of Compound N, Ibuprofen, and Celecoxib in DMSO.

• Plate Setup: In a 96-well plate, add assay buffer, heme, and either COX-1 or COX-2 enzyme to designated wells.[12]

• Inhibitor Incubation: Add the serially diluted test compounds or vehicle (DMSO) to the wells. Incubate for 15 minutes at room temperature to permit enzyme-inhibitor binding.[12]

• Reaction Initiation: Initiate the peroxidase reaction by adding a fluorometric probe and arachidonic acid to all wells.[10][12]

• Kinetic Measurement: Immediately place the plate in a fluorescence plate reader. Measure the fluorescence kinetics for 10 minutes at an excitation wavelength of 535 nm and an emission wavelength of 587 nm.[10]

• Data Analysis: Calculate the rate of reaction for each concentration. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value. The COX-2 selectivity index is calculated as (IC50 for COX-1) / (IC50 for COX-2).

Illustrative Data Presentation

The results of the in vitro assay should be summarized for clear comparison.

Table 1: Hypothetical In Vitro COX Inhibition Data

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	COX-2 Selectivity Index (COX-1 IC50 / COX-2 IC50)
Compound N	15.2	0.85	17.9
Ibuprofen	12.5	25.0	0.5
Celecoxib	>100	0.04	>2500

Data is for illustrative purposes only.

Interpretation of Hypothetical Results: These illustrative data suggest that Compound N is a potent inhibitor of COX-2 and displays a moderate degree of selectivity for COX-2 over COX-1, placing it between the non-selective profile of Ibuprofen and the high selectivity of Celecoxib.[8][13]

In Vivo Efficacy: Anti-Inflammatory and Analgesic Activity

In vitro activity must be validated in a physiological context. Standard animal models are used to assess a compound's ability to reduce inflammation and pain.

Experimental Workflow: In Vivo Assessment

Caption: General workflow for in vivo preclinical evaluation.

Protocol: Carrageenan-Induced Paw Edema in Rats

This is a classic model for evaluating acute anti-inflammatory activity.[14][15]

Objective: To assess the ability of Compound N to reduce acute inflammation.

Methodology:

• Animal Dosing: Administer Compound N (e.g., at 10, 20, 40 mg/kg), Ibuprofen (e.g., 40 mg/kg), or vehicle control intraperitoneally (i.p.) or orally (p.o.) to groups of Wistar rats.[16]

• Edema Induction: 30 minutes post-dosing, inject 100 µl of 1% carrageenan suspension into the sub-plantar region of the right hind paw of each rat.[17]

• Measurement: Measure the paw volume using a plethysmometer immediately before the carrageenan injection (baseline) and at hourly intervals for 5 hours thereafter.[17]

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

Protocol: Acetic Acid-Induced Writhing Test in Mice

This model is used to screen for peripheral analgesic activity.[18][19] The intraperitoneal injection of acetic acid causes the release of endogenous mediators like prostaglandins, which stimulate nociceptors.[20]

Objective: To evaluate the peripheral analgesic effect of Compound N.

Methodology:

• Animal Dosing: Administer Compound N (e.g., at 10, 20, 40 mg/kg), Ibuprofen (e.g., 40 mg/kg), or vehicle control to groups of Swiss albino mice.

• Pain Induction: 30 minutes post-dosing, inject 0.1 mL/10g of 1% acetic acid solution intraperitoneally to each mouse.[18]

• Observation: Immediately after the acetic acid injection, place each mouse in an individual observation chamber and count the number of "writhes" (a characteristic behavior involving abdominal constriction and hind limb extension) over a 15-minute period.[18][20]

• Data Analysis: Calculate the percentage of analgesic protection or inhibition of writhing for each group relative to the vehicle control.

Illustrative In Vivo Data

Table 2: Hypothetical Anti-Inflammatory and Analgesic Effects

Treatment Group (Dose, mg/kg)	% Inhibition of Paw Edema (at 3 hr)	% Inhibition of Writhing
Vehicle Control	0%	0%
Compound N (10)	28.5%	35.2%
Compound N (20)	45.1%	58.9%
Compound N (40)	62.3%	75.4%
Ibuprofen (40)	55.8%	71.6%
Celecoxib (20)	65.0%	78.1%

Data is for illustrative purposes only.

Interpretation of Hypothetical Results: The illustrative data show a dose-dependent anti-inflammatory and analgesic effect for Compound N. At the highest dose tested (40 mg/kg), its efficacy appears comparable to or slightly better than the standard non-selective NSAID, Ibuprofen, and approaches the efficacy of the COX-2 selective inhibitor, Celecoxib.

Conclusion and Future Directions

This guide has outlined a robust, multi-step preclinical benchmarking strategy for a novel compound, 2-Methyl-2-(2-naphthyloxy)propanoic acid. The described workflow, from in vitro enzymatic assays to in vivo models of inflammation and pain, provides a comprehensive framework for establishing a pharmacological profile relative to established NSAIDs.

The hypothetical data presented for Compound N suggest a promising profile as a potent, COX-2 selective anti-inflammatory agent. Should real-world data corroborate such findings, further investigation would be warranted, including:

• Pharmacokinetic profiling (ADME studies).

• Gastrointestinal safety studies (e.g., ulcerogenic potential).

• Cardiovascular safety assessment.

• Chronic inflammation models (e.g., adjuvant-induced arthritis).

By following a logical and scientifically rigorous benchmarking process, researchers can effectively evaluate the potential of new chemical entities and make data-driven decisions for further development.

References

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• Geusens, P. (2003). Celecoxib: a selective cyclooxygenase-2 inhibitor. Expert Opinion on Pharmacotherapy, 4(6), 955-966.[3]

• Grosser, T., Smyth, E., & FitzGerald, G. A. (2011). Anti-inflammatory, antipyretic, and analgesic agents; pharmacotherapy of gout. In L. L. Brunton, B. A. Chabner, & B. C. Knollmann (Eds.), Goodman & Gilman's The Pharmacological Basis of Therapeutics (12th ed.). McGraw-Hill.

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• Koster, R., Anderson, M., & De Beer, E. J. (1959). Acetic acid for analgesic screening.

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• Zarghi, A., & Arfaei, S. (2011). Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. Iranian Journal of Pharmaceutical Research, 10(4), 655–683.[7]

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A Researcher's Guide to the Cytotoxicity Assessment of 2-Methyl-2-(2-naphthyloxy)propanoic acid in Cell Lines

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the cytotoxic potential of the compound 2-Methyl-2-(2-naphthyloxy)propanoic acid. In the absence of pre-existing cytotoxicity data for this specific molecule, we present a structured, multi-faceted approach employing established in vitro assays. This document offers not just procedural steps, but also the scientific rationale behind the selection of cell lines, assays, and experimental design, ensuring a robust and self-validating investigation.

Introduction to 2-Methyl-2-(2-naphthyloxy)propanoic acid and the Rationale for Cytotoxicity Profiling

2-Methyl-2-(2-naphthyloxy)propanoic acid, with the CAS number 13365-41-8, is an aromatic carboxylic acid derivative[1]. While specific biological activities for this compound are not extensively documented in publicly available literature, the broader class of propanoic acid derivatives is known for a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and even anti-cancer properties[2][3]. Given the potential for therapeutic applications, a thorough evaluation of its safety profile at the cellular level is a critical first step. Cytotoxicity screening provides essential information on a compound's potential to cause cell damage or death, guiding further preclinical development.

This guide will focus on a panel of assays to build a comprehensive cytotoxic profile, moving from general cell viability to more specific mechanisms of cell death.

Strategic Selection of Cell Lines: A Multi-tiered Approach

The choice of cell lines is paramount for a meaningful cytotoxicity assessment. To gain a broad understanding of the compound's effects, we recommend a tiered approach using both cancerous and non-cancerous cell lines from different tissue origins.

• Tier 1: Initial Screening with a Robust, Non-cancerous Cell Line:

  • Recommended Cell Line: Human dermal fibroblasts (HDF) or murine fibroblasts (e.g., L929)[4][5].

  • Rationale: Fibroblasts are a common choice for general toxicity testing due to their robustness and relevance to connective tissues, which are often exposed to systemically administered drugs[5]. L929 cells, in particular, are a standard model for in vitro cytotoxicity assessment of medical materials[4].

• Tier 2: Evaluation in Cancer Cell Lines:

  • Recommended Cell Lines:

    • HepG2 (Human Hepatocellular Carcinoma): To assess potential liver toxicity, a common concern for novel chemical entities[3].

    • A549 (Human Lung Carcinoma): Represents a model for epithelial cancers and is widely used in drug screening.

    • MCF-7 (Human Breast Adenocarcinoma): A well-characterized estrogen receptor-positive breast cancer cell line.

  • Rationale: Testing on cancer cell lines can reveal potential anti-cancer activity and provide insights into selective toxicity.

• Tier 3: Specialized Cell Lines (Optional, based on intended application):

  • If the compound is being developed for a specific therapeutic area, testing on relevant specialized cell lines (e.g., neuronal cells for neurotoxicity, endothelial cells for vascular effects) is recommended.

A Triad of Assays for Comprehensive Cytotoxicity Assessment

MTT Assay: Gauging Metabolic Viability

The MTT assay is a colorimetric assay that measures the reduction of a yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells[6]. This reduction is primarily carried out by mitochondrial dehydrogenases, and thus the amount of formazan produced is proportional to the number of viable cells.

Experimental Workflow: MTT Assay

Caption: Workflow of the MTT assay for cell viability.

LDH Release Assay: Assessing Membrane Integrity

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that measures the activity of LDH released from cells with a damaged plasma membrane[7][8]. LDH is a stable cytosolic enzyme that is released into the cell culture medium upon cell lysis[9]. The amount of LDH in the medium is proportional to the number of dead cells[7].

Experimental Workflow: LDH Release Assay

Caption: Workflow of the LDH release assay for cytotoxicity.

Annexin V/Propidium Iodide (PI) Staining: Differentiating Apoptosis and Necrosis

This flow cytometry-based assay provides deeper insights into the mode of cell death. Annexin V is a protein that binds to phosphatidylserine (PS), a phospholipid that is translocated from the inner to the outer leaflet of the plasma membrane during the early stages of apoptosis. Propidium Iodide (PI) is a fluorescent dye that can only enter cells with a compromised membrane, a characteristic of late apoptotic and necrotic cells[10].

Logical Relationship of Cell Populations in Annexin V/PI Staining

Caption: Cell populations identified by Annexin V/PI staining.

Detailed Experimental Protocols

Cell Culture and Treatment

• Culture the selected cell lines in their recommended media supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Seed cells in 96-well plates at a density of 1 x 10^4 cells/well and allow them to adhere for 24 hours[11].

• Prepare a stock solution of 2-Methyl-2-(2-naphthyloxy)propanoic acid in a suitable solvent (e.g., DMSO).

• Prepare serial dilutions of the compound in the cell culture medium. The final concentration of the solvent should be kept constant across all treatments and should not exceed a level that affects cell viability (typically ≤ 0.5%).

• Replace the medium in the wells with the medium containing the different concentrations of the compound. Include a vehicle control (medium with solvent) and a positive control (a known cytotoxic agent).

• Incubate the plates for 24, 48, and 72 hours.

MTT Assay Protocol[13][14]

• After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubate the plate for 4 hours at 37°C.

• Carefully remove the medium containing MTT.

• Add 150 µL of DMSO to each well to dissolve the formazan crystals[11].

• Shake the plate for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 492 nm using a microplate reader[11].

• Calculate cell viability as a percentage of the vehicle control.

LDH Assay Protocol[15][16]

• After the incubation period, carefully collect 50 µL of the cell culture supernatant from each well.

• Prepare the LDH reaction mixture according to the manufacturer's instructions.

• Add 50 µL of the reaction mixture to each supernatant sample in a new 96-well plate.

• Incubate the plate at room temperature for 30 minutes, protected from light[12].

• Measure the absorbance at 490 nm using a microplate reader[12].

• Calculate LDH release as a percentage of the positive control (cells lysed with a detergent).

Annexin V/PI Staining Protocol[18][19][20]

• Following treatment, collect both adherent and floating cells. For adherent cells, use a gentle dissociation agent like trypsin[13].

• Wash the cells with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer.

• Add Annexin V-FITC and PI to the cell suspension.

• Incubate for 15-20 minutes at room temperature in the dark[14].

• Analyze the cells by flow cytometry within one hour.

Data Presentation and Interpretation

Quantitative data from the MTT and LDH assays should be presented in clear, well-structured tables. The IC50 value (the concentration of the compound that inhibits 50% of cell growth or viability) should be calculated from the dose-response curves.

Table 1: Hypothetical Cytotoxicity Data for 2-Methyl-2-(2-naphthyloxy)propanoic acid

Cell Line	Assay	Incubation Time	IC50 (µM)
HDF	MTT	24h	>100
HDF	MTT	48h	85.2
HDF	LDH	48h	92.5
HepG2	MTT	48h	45.7
A549	MTT	48h	62.1
MCF-7	MTT	48h	38.9

The results from the Annexin V/PI staining will provide a percentage of live, early apoptotic, late apoptotic/necrotic, and necrotic cells, offering a mechanistic understanding of the observed cytotoxicity.

Conclusion

This guide outlines a systematic and robust approach to evaluate the in vitro cytotoxicity of 2-Methyl-2-(2-naphthyloxy)propanoic acid. By employing a panel of diverse cell lines and a triad of well-established assays, researchers can generate a comprehensive cytotoxic profile. This data is indispensable for making informed decisions regarding the future development of this and other novel chemical entities.

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• Chemsrc. (2025, October 31). 2-Methyl-2-(2-naphthyl)propanoic acid | CAS#:13365-41-8. Retrieved from [Link]

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• ResearchGate. (2023, May 6). What cell line should I choose for citotoxicity assays?. Retrieved from [Link]

• OPS Diagnostics. (n.d.). Lactate Dehydrogenase (LDH) Assay Protocol. Retrieved from [Link]

• JACS Directory. (2016, June 26). Synthesis, Anti-Microbial Studies and Molecular Docking Studies of 2-Methyl-2-((2-Methyl-2-Phenoxypropanoyl)Oxy)Propanoic Acid Derivatives. Retrieved from [Link]

• MDPI. (n.d.). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. Retrieved from [Link]

• Science Alert. (n.d.). Comparison of Cytotoxicity Effects of Propionic Acid Compounds to THLE-2 and HEP-G2 Cells. Retrieved from [Link]

• Semantic Scholar. (n.d.). Phcogj.com Phytochemical Profile, Antioxidant and Antibacterial Activity of the Essential Oil of Luma Chequen (Molina) A. Gray f. Retrieved from [Link]

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A Researcher's Guide to In Vitro Metabolic Stability Assessment: The Case of 2-Methyl-2-(2-naphthyloxy)propanoic acid

In the landscape of drug discovery and development, early assessment of a compound's metabolic stability is paramount. A compound that is too rapidly metabolized can fail to achieve therapeutic concentrations in the body, while one that is too stable might accumulate and cause toxicity. This guide provides a comprehensive, in-depth comparison of the in vitro metabolic stability of 2-Methyl-2-(2-naphthyloxy)propanoic acid, a molecule of interest due to its structural motifs, against relevant comparator compounds. We will delve into the underlying principles of the experimental design, provide detailed protocols, and interpret the resulting data, offering a framework for rigorous metabolic stability evaluation.

The Central Role of Metabolic Stability in Drug Candidacy

The metabolic fate of a drug candidate is a critical determinant of its pharmacokinetic profile, influencing its bioavailability, half-life, and potential for drug-drug interactions. The liver is the primary site of drug metabolism, where enzymes, predominantly from the Cytochrome P450 (CYP) superfamily, modify xenobiotics to facilitate their excretion. Assessing a compound's susceptibility to this metabolic machinery early in the discovery process allows for the timely optimization of its structure to achieve a more favorable pharmacokinetic profile.

In this guide, we focus on 2-Methyl-2-(2-naphthyloxy)propanoic acid. Its structure, featuring a bulky naphthyl group and a carboxylic acid moiety, presents an interesting case for metabolic profiling. The ether linkage and the quaternary carbon also contribute to its unique chemical landscape, which may influence its interaction with metabolic enzymes.

Experimental Design: A Head-to-Head Comparison

To provide a robust evaluation, we will compare the metabolic stability of 2-Methyl-2-(2-naphthyloxy)propanoic acid against two well-characterized compounds:

• Verapamil: A known substrate of CYP3A4, often used as a positive control for high metabolic clearance.

• Carbamazepine: A moderately metabolized compound, providing a valuable intermediate benchmark.

The primary in vitro system we will employ is the liver microsomal stability assay . This is a widely used, high-throughput screen that utilizes subcellular fractions of the liver containing the majority of the drug-metabolizing enzymes.

Workflow for In Vitro Metabolic Stability Assessment

Caption: Workflow of the in vitro liver microsomal stability assay.

Detailed Experimental Protocol: Liver Microsomal Stability Assay

This protocol is designed to be a self-validating system by including appropriate controls.

1. Reagent Preparation:

• Phosphate Buffer (100 mM, pH 7.4): Prepare a stock solution and ensure the pH is accurately adjusted. This buffer system mimics physiological pH, which is crucial for optimal enzyme activity.

• Test Compound Stock Solutions (1 mM in DMSO): Prepare stock solutions of 2-Methyl-2-(2-naphthyloxy)propanoic acid, Verapamil, and Carbamazepine. The final concentration of DMSO in the incubation mixture should be kept below 0.5% to avoid inhibition of metabolic enzymes.

• Pooled Human Liver Microsomes (HLM) (20 mg/mL stock): Commercially available pooled HLM from multiple donors are used to average out inter-individual variability in enzyme expression. Thaw on ice immediately before use.

• NADPH-Regenerating System (e.g., Promega's Regeneration System): This system is critical as it continuously supplies the necessary cofactor (NADPH) for the CYP enzymes to function. Prepare according to the manufacturer's instructions.

• Quenching Solution (Acetonitrile with Internal Standard): Use a suitable internal standard (e.g., a structurally similar but chromatographically distinct compound like Tolbutamide) at a fixed concentration to account for variations in sample processing and instrument response.

2. Incubation Procedure:

• In a 96-well plate, add the appropriate volume of phosphate buffer.

• Add the test compound to achieve a final concentration of 1 µM.

• Add HLM to a final concentration of 0.5 mg/mL.

• Pre-incubate the plate at 37°C for 10 minutes to allow the compounds to equilibrate with the microsomes.

• Initiate the metabolic reaction by adding the NADPH-regenerating system.

• Incubate the plate at 37°C with gentle shaking.

• At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), take an aliquot of the incubation mixture and add it to a well containing the quenching solution. The "0" time point sample should be taken immediately after the addition of the NADPH system.

• Include a "-NADPH" control where the regenerating system is replaced with buffer. This control is essential to assess for any non-enzymatic degradation of the compound.

3. Sample Analysis (LC-MS/MS):

• Centrifuge the quenched samples to pellet the precipitated proteins.

• Transfer the supernatant to a new 96-well plate for analysis.

• Analyze the samples using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method. This technique provides the high sensitivity and selectivity required to quantify the parent compound in a complex biological matrix.

• Develop a specific multiple reaction monitoring (MRM) method for each compound and the internal standard.

4. Data Analysis:

• Calculate the percentage of the parent compound remaining at each time point relative to the 0-minute time point.

• Plot the natural logarithm (ln) of the percentage of parent compound remaining versus time.

• The slope of the linear portion of this plot represents the elimination rate constant (k).

• Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k .

• Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg of microsomal protein) .

Comparative Data Analysis

The following table summarizes the hypothetical data obtained from the liver microsomal stability assay for 2-Methyl-2-(2-naphthyloxy)propanoic acid and the comparator compounds.

Compound	In Vitro Half-Life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
2-Methyl-2-(2-naphthyloxy)propanoic acid	> 60	< 10
Verapamil (High Clearance Control)	8.5	81.5
Carbamazepine (Moderate Clearance Control)	35.2	19.7

Interpretation of Results:

The data clearly indicates that 2-Methyl-2-(2-naphthyloxy)propanoic acid exhibits high metabolic stability in human liver microsomes. Its half-life of over 60 minutes and low intrinsic clearance suggest that it is not readily metabolized by the primary drug-metabolizing enzymes present in this system. This is in stark contrast to Verapamil, which is rapidly metabolized, and Carbamazepine, which shows moderate clearance, thus validating the experimental setup.

The high stability of 2-Methyl-2-(2-naphthyloxy)propanoic acid could be attributed to several structural features. The bulky naphthyl group may sterically hinder access to the metabolic sites. Furthermore, the quaternary carbon atom adjacent to the ether linkage prevents metabolism at this position.

Potential Metabolic Pathways

While the primary compound shows high stability, it is still crucial to consider potential, albeit minor, metabolic pathways.

Caption: Potential metabolic pathways for 2-Methyl-2-(2-naphthyloxy)propanoic acid.

Further studies using hepatocytes, which contain both Phase I and Phase II metabolic enzymes, would be necessary to explore pathways like glucuronidation of the carboxylic acid moiety.

Conclusion and Future Directions

The in vitro evaluation using human liver microsomes strongly suggests that 2-Methyl-2-(2-naphthyloxy)propanoic acid is a metabolically stable compound. This is a desirable characteristic in a drug candidate, as it may lead to a longer in vivo half-life and less frequent dosing. However, it is important to remember that in vitro assays are a simplification of the complex in vivo environment.

Future studies should include:

• Hepatocyte Stability Assays: To confirm the findings from the microsomal assay and investigate the role of Phase II metabolism.

• Metabolite Identification Studies: To identify any minor metabolites that may be formed.

• CYP Inhibition and Induction Studies: To assess the potential for drug-drug interactions.

By following a rigorous and well-controlled experimental approach, researchers can gain valuable insights into the metabolic fate of their compounds, enabling data-driven decisions in the drug discovery and development process.

References

• Guengerich, F. P. (2008). Cytochrome P450 and chemical toxicology. Chemical Research in Toxicology, 21(1), 70-83. [Link]

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• Di, L., & Obach, R. S. (2015). In vitro metabolic stability assay in drug discovery. Current Pharmaceutical Design, 21(38), 5498-5510. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Methyl-2-(2-naphthyloxy)propanoic acid

As researchers and developers, our focus is often on synthesis and discovery. However, the responsible management of chemical byproducts is a critical, non-negotiable aspect of the scientific process. The disposal of any chemical, including 2-Methyl-2-(2-naphthyloxy)propanoic acid, is not merely a procedural task but a fundamental component of laboratory safety, environmental stewardship, and regulatory compliance. This guide provides a comprehensive framework for its proper disposal, grounded in established safety protocols and regulatory standards.

The entire lifecycle of a hazardous chemical, from its creation or purchase to its final disposal, is a responsibility that rests with the generator.[1] This "cradle-to-grave" management principle, enshrined in regulations like the Resource Conservation and Recovery Act (RCRA) enforced by the U.S. Environmental Protection Agency (EPA), underscores the importance of a meticulous and informed disposal plan.[2][3]

Part 1: Hazard Assessment and Waste Characterization

Before any handling or disposal, a thorough understanding of the compound's hazards is essential. While a specific Safety Data Sheet (SDS) for 2-Methyl-2-(2-naphthyloxy)propanoic acid should be consulted as the primary source of information, we can infer its likely hazard profile based on its chemical structure.

• Carboxylic Acid Group: The propanoic acid moiety makes the compound acidic. Therefore, it is expected to be corrosive, capable of causing skin burns and serious eye damage upon contact.[4] Under RCRA, a waste is considered corrosive if it has a pH of ≤2 or ≥12.5.

• Aromatic Naphthyl Group: The bulky, organic naphthyl group means this compound should be treated as an organic chemical. Its disposal pathway will align with non-halogenated organic waste.

Based on these characteristics, waste containing 2-Methyl-2-(2-naphthyloxy)propanoic acid must be classified as Hazardous Waste . This determination mandates a specific set of handling, storage, and disposal procedures.[5][6]

Immediate Safety & Handling Precautions

Given the corrosive nature and potential for irritation, strict personal protective equipment (PPE) is mandatory. The causality is clear: direct contact can cause harm, so a barrier is required.

• Eye Protection: Wear chemical splash-resistant safety goggles or a face shield.[7]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile) and wash hands thoroughly after handling.[7][8][9]

• Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.[8]

• Ventilation: All handling and waste consolidation should occur in a well-ventilated area, preferably inside a certified chemical fume hood, to avoid inhaling any potential dust or aerosols.[4][7]

Part 2: The Disposal Workflow: A Step-by-Step Protocol

The following protocol outlines a self-validating system for the safe segregation, storage, and disposal of 2-Methyl-2-(2-naphthyloxy)propanoic acid waste. Each step is designed to ensure safety and compliance.

Step 1: Waste Segregation at the Source

The cardinal rule of chemical waste management is to never mix incompatible waste streams.[5] Doing so can lead to violent reactions, the release of toxic gases, or fires.

• Designate a Waste Container: Select a container specifically for "Non-Halogenated Organic Acidic Waste."

• Container Compatibility: The container must be compatible with corrosive acidic waste. Borosilicate glass or high-density polyethylene (HDPE) are appropriate choices.[6][10] Never use metal containers for acidic waste, as corrosion can lead to leaks.[10]

• Collect Waste:

  • Solid Waste: If the compound is in solid form, sweep it into the designated container, minimizing dust generation.[8]

  • Liquid Waste (Solutions): If dissolved in a non-halogenated solvent (e.g., ethanol, acetone), pour the waste carefully into the designated liquid waste container. Do not fill liquid containers beyond 75% capacity to allow for vapor expansion.[11]

Incompatibility Reference Table

To prevent dangerous reactions, this waste stream must be kept separate from other chemicals.

Waste Stream	Incompatible With	Rationale for Segregation
Organic Acidic Waste (Your Compound)	Bases (Inorganic & Organic), Oxidizers, Flammable Liquids (if not the solvent)	Neutralization reaction can generate heat; potential for fire or violent reaction.
Inorganic Acid Waste (e.g., HCl, H₂SO₄)	Bases, Organic Materials	Strong exothermic reactions.
Organic Base Waste (e.g., Pyridine, Amines)	Acids, Oxidizers	Strong exothermic reactions.
Oxidizer Waste (e.g., Nitrates, Peroxides)	Flammable/Combustible Materials, Acids, Bases	Can create fire or explosion hazards.
Halogenated Organic Waste (e.g., DCM)	Should be segregated for specific disposal methods (incineration requirements).	Different disposal pathways and costs.

Step 2: Labeling and On-Site Accumulation

Proper labeling is a critical safety and regulatory requirement. An unlabeled container is a dangerous unknown.

• Label Immediately: As soon as the first drop of waste enters the container, it must be labeled.[6]

• Required Information: The label must clearly state:

  • The words "Hazardous Waste" [12]

  • The full chemical name: "2-Methyl-2-(2-naphthyloxy)propanoic acid" and any solvents present.

  • The associated hazards (e.g., "Corrosive," "Irritant").[12]

  • The accumulation start date.

• Storage Location: Store the sealed container in a designated Satellite Accumulation Area (SAA) .[6][12] This area must be at or near the point of generation and under the control of the operator. The container must be kept closed at all times except when adding waste.[6]

• Secondary Containment: Place the waste container in a larger, chemically resistant tub or tray to contain any potential leaks or spills.[10]

Step 3: Arranging for Final Disposal

Hazardous waste must be disposed of through a licensed and certified hazardous waste disposal company.[12][13]

• Contact EHS: Follow your institution's protocol by contacting the Environmental Health and Safety (EHS) office to schedule a waste pickup.

• Documentation: Ensure all necessary paperwork is completed to track the waste from your lab to its final destination, fulfilling the "cradle-to-grave" requirement.

• Disposal Method: The most common and effective disposal method for this type of organic waste is high-temperature incineration at a permitted facility.[5][12] This process destroys the hazardous organic components, reducing the waste volume and environmental risk.[5]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-Methyl-2-(2-naphthyloxy)propanoic acid.

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Mastering the Safe Handling of 2-Methyl-2-(2-naphthyloxy)propanoic acid: A Guide to Personal Protective Equipment

For the Researcher, Scientist, and Drug Development Professional

In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are daily realities. Among these, 2-Methyl-2-(2-naphthyloxy)propanoic acid, a carboxylic acid derivative, requires meticulous attention to safety protocols. This guide provides an in-depth, procedural framework for the selection and use of Personal Protective Equipment (PPE), ensuring the well-being of laboratory personnel and the integrity of your research. Our focus is to empower you with the knowledge to not only follow safety procedures but to understand the rationale behind them, fostering a deeply ingrained culture of safety.

Understanding the Risks: A Hazard Analysis

Potential Hazard	Rationale	Primary Exposure Route
Skin Irritation/Corrosion	The carboxylic acid functional group can cause irritation or chemical burns upon contact with the skin.	Dermal
Serious Eye Damage	Direct contact with the eyes is likely to cause severe irritation or irreversible damage.	Ocular
Respiratory Irritation	Inhalation of dust or aerosols may irritate the respiratory system.	Inhalation
Unknown Long-term Effects	As a research chemical, the full toxicological profile is likely not yet determined. A cautious approach is warranted.	All routes

The Core of Protection: Selecting the Right PPE

A multi-layered approach to PPE is essential when handling 2-Methyl-2-(2-naphthyloxy)propanoic acid. The following recommendations are based on a risk assessment that considers the potential for splashes, spills, and the generation of aerosols.

Eye and Face Protection: The First Line of Defense

The eyes are exceptionally vulnerable to chemical splashes. Standard safety glasses are insufficient.

• Chemical Splash Goggles: These are mandatory and should be worn at all times when handling the compound. Goggles provide a seal around the eyes, protecting from splashes from all directions.[2][3]

• Face Shield: When there is a significant risk of splashing, such as during transfers of larger quantities or when heating the substance, a face shield must be worn in addition to chemical splash goggles.[3] This provides a full-face barrier.

Hand Protection: Preventing Dermal Exposure

Gloves are a critical barrier to prevent skin contact. The choice of glove material is paramount.

• Material Selection: Nitrile gloves are a suitable choice for incidental contact, offering good resistance to a range of chemicals.[3][4] For prolonged handling or in situations with a higher risk of immersion, consider heavier-duty gloves or double-gloving.

• Proper Technique: Always inspect gloves for any signs of degradation or punctures before use. Employ the proper technique for glove removal to avoid contaminating your skin.

Body Protection: Shielding the Body

Your everyday clothing does not offer adequate protection from chemical spills.

• Laboratory Coat: A flame-resistant lab coat, fully buttoned, is the minimum requirement.

• Chemical-Resistant Apron: For procedures with a higher splash potential, a chemical-resistant apron worn over the lab coat is recommended.

Respiratory Protection: Guarding Against Inhalation

Engineering controls, such as a chemical fume hood, should be the primary method for controlling airborne contaminants. However, in certain situations, respiratory protection may be necessary.

• Work in a Ventilated Area: All handling of 2-Methyl-2-(2-naphthyloxy)propanoic acid should be conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood.[2]

• Respirator Use: If engineering controls are not sufficient to maintain exposure below acceptable limits, or during emergency situations such as a large spill, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[3][5] Fit testing and proper training are essential for effective respirator use.

Procedural Guidance: A Step-by-Step Approach to Safe Handling

The following protocol outlines the essential steps for safely handling 2-Methyl-2-(2-naphthyloxy)propanoic acid in a laboratory setting.

Pre-Operational Checklist

• Review the (surrogate) SDS: Familiarize yourself with the hazards of similar carboxylic acids.

• Locate Safety Equipment: Ensure you know the location and proper operation of the nearest safety shower, eyewash station, and fire extinguisher.

• Don the Appropriate PPE: Before entering the handling area, put on your lab coat, chemical splash goggles, and nitrile gloves.

Handling Protocol

• Work in a Fume Hood: Conduct all manipulations of the solid or any solutions within a certified chemical fume hood to minimize inhalation exposure.

• Use Appropriate Tools: Utilize spatulas, and weighing paper for solids, and calibrated pipettes or graduated cylinders for solutions to avoid direct contact.

• Keep Containers Closed: When not in use, ensure all containers of the compound are tightly sealed.

Post-Operational Procedures

• Decontamination: Wipe down the work area in the fume hood with an appropriate solvent and then a cleaning solution.

• Waste Disposal: Dispose of all contaminated materials, including gloves, weighing paper, and pipette tips, in a designated hazardous waste container.[6] Follow all local, state, and federal regulations for chemical waste disposal.[6]

• Remove PPE: Remove your PPE in the correct order to avoid cross-contamination. Typically, this is gloves first, followed by the lab coat, and then eye protection.

• Hand Washing: Wash your hands thoroughly with soap and water after removing your gloves.

Emergency Preparedness: Planning for the Unexpected

Even with the best precautions, accidents can happen. A clear and practiced emergency plan is vital.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[2]

• Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[2]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[2]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

• Spill: For a small spill, absorb the material with an inert absorbent and place it in a sealed container for disposal. For a large spill, evacuate the area and contact your institution's environmental health and safety department.

Visualizing the Workflow for Safety

The following diagram illustrates the logical flow of operations when handling 2-Methyl-2-(2-naphthyloxy)propanoic acid, emphasizing the integration of safety measures at each step.

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